H2-003

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of H2-003, a DGAT2 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

H2-003 is a potent and selective small molecule inhibitor of diacylglycerol O-acyltransferase 2 (DGAT2), a critical enzyme in the terminal step of triglyceride (TG) synthesis. By targeting DGAT2, H2-003 effectively curtails the production of TGs, thereby reducing lipid accumulation in key metabolic tissues. This technical guide provides a comprehensive overview of the mechanism of action of H2-003, including its direct enzymatic inhibition and its broader impact on cellular lipid metabolism. This document details the experimental protocols for key assays used to characterize DGAT2 inhibitors and presents available quantitative data for H2-003 and related compounds. Visual diagrams of the relevant signaling pathways and experimental workflows are provided to facilitate a deeper understanding of its function.

Introduction to DGAT2 as a Therapeutic Target

Diacylglycerol O-acyltransferase 2 (DGAT2) is an integral membrane protein primarily located in the endoplasmic reticulum. It catalyzes the final and committed step in the de novo synthesis of triglycerides, the body's primary form of energy storage. This reaction involves the esterification of diacylglycerol (DAG) with a long-chain fatty acyl-CoA. Dysregulation of DGAT2 activity and the subsequent excessive accumulation of triglycerides are strongly associated with the pathophysiology of metabolic diseases, including non-alcoholic fatty liver disease (NAFLD), non-alcoholic steatohepatitis (NASH), obesity, and type 2 diabetes. The liver-specific expression of DGAT2, in contrast to the more ubiquitously expressed DGAT1, makes it an attractive therapeutic target with the potential for a more favorable side-effect profile, particularly concerning gastrointestinal issues observed with DGAT1 inhibitors.

The Core Mechanism of Action of H2-003

H2-003, a compound featuring a 1H-pyrrolo[2,3-b]pyridine core, was identified through in vitro screening as a potent and selective inhibitor of human DGAT2.[1][2] Its primary mechanism of action is the direct inhibition of the enzymatic activity of DGAT2, thereby blocking the synthesis of triglycerides.

Direct Enzymatic Inhibition

H2-003 binds to the DGAT2 enzyme, preventing it from catalyzing the conversion of diacylglycerol and fatty acyl-CoA into triglycerides. This direct inhibition leads to a reduction in the intracellular pool of newly synthesized triglycerides.

Dual Action: Impact on SREBP-1c and Lipogenesis

Recent studies on DGAT2 inhibitors have revealed a dual mechanism of action that extends beyond simple enzymatic blockade. Inhibition of DGAT2 leads to an accumulation of its substrate, diacylglycerol, which is then shunted into the synthesis of phospholipids, such as phosphatidylethanolamine (B1630911) (PE), within the endoplasmic reticulum. This increase in ER PE content has been shown to suppress the cleavage and activation of Sterol Regulatory Element-Binding Protein-1c (SREBP-1c). SREBP-1c is a master transcriptional regulator of de novo lipogenesis, controlling the expression of genes involved in fatty acid and triglyceride synthesis. By inhibiting SREBP-1c activation, DGAT2 inhibitors, and by extension H2-003, not only block the final step of triglyceride synthesis but also downregulate the entire lipogenic pathway, leading to a more profound reduction in hepatic steatosis.[3][4]

Quantitative Data

The following table summarizes the available quantitative data for H2-003 and other relevant DGAT2 inhibitors.

Compound	Target	Assay Type	IC50 (nM)	Cell Line/System	Reference
H2-003	Human DGAT2	In vitro enzyme assay	Data not publicly available	N/A	[1]
PF-06424439	Human DGAT2	In vitro enzyme assay	14	N/A
PF-07202954	Human DGAT2	In vitro enzyme assay	11	Cryopreserved human hepatocytes
PF-07202954	Rat DGAT2	In vitro enzyme assay	17	N/A

Experimental Protocols

The following are detailed methodologies for key experiments used in the characterization of DGAT2 inhibitors like H2-003.

In Vitro DGAT2 Enzyme Activity Assay

This assay directly measures the enzymatic activity of DGAT2 and is crucial for determining the potency of inhibitors.

Principle: The assay quantifies the incorporation of a labeled substrate (e.g., radiolabeled oleoyl-CoA) into triglycerides in the presence of a DGAT2 enzyme source (e.g., microsomes from cells overexpressing DGAT2).

Materials:

• HEK293 cells overexpressing human DGAT2

• Cell lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4, 1 mM EDTA, 250 mM sucrose)

• Assay buffer (e.g., 100 mM Tris-HCl, pH 7.5, 10 mM MgCl2, 1 mg/mL BSA)

• Substrates: 1,2-dioleoyl-sn-glycerol (B52968) (DAG) and [14C]oleoyl-CoA

• Inhibitor compound (H2-003) dissolved in DMSO

• Lipid extraction solvent (e.g., chloroform:methanol, 2:1 v/v)

• Thin-layer chromatography (TLC) plates and developing solvent (e.g., hexane:diethyl ether:acetic acid, 80:20:1 v/v/v)

• Scintillation counter and fluid

Procedure:

• Enzyme Preparation: Prepare microsomes from HEK293 cells overexpressing DGAT2 by homogenization and differential centrifugation. Determine the protein concentration of the microsomal fraction.

• Reaction Setup: In a microcentrifuge tube, combine the assay buffer, a specified amount of microsomal protein, and the inhibitor compound (H2-003) at various concentrations.

• Initiation: Start the reaction by adding the substrates, DAG and [14C]oleoyl-CoA.

• Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 10-30 minutes), ensuring the reaction is in the linear range.

• Termination and Extraction: Stop the reaction by adding the lipid extraction solvent. Vortex thoroughly and centrifuge to separate the phases.

• TLC Separation: Spot the organic (lower) phase onto a TLC plate and develop the chromatogram to separate the radiolabeled triglycerides from the unreacted substrates.

• Quantification: Visualize the lipid spots (e.g., with iodine vapor), scrape the triglyceride band, and quantify the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition at each inhibitor concentration and determine the IC50 value by fitting the data to a dose-response curve.

Cellular Triglyceride Biosynthesis Assay in HepG2 Cells

This assay assesses the ability of an inhibitor to block de novo triglyceride synthesis in a relevant human liver cell line.

Principle: HepG2 cells are incubated with a radiolabeled precursor (e.g., [14C]acetate or [14C]glycerol), and the incorporation of the label into the cellular triglyceride pool is measured in the presence and absence of the inhibitor.

Materials:

• HepG2 cells

• Cell culture medium (e.g., DMEM with 10% FBS)

• Radiolabeled precursor: [14C]acetate or [14C]glycerol

• Inhibitor compound (H2-003)

• Lipid extraction solvent (hexane:isopropanol, 3:2 v/v)

• TLC plates and developing solvent

• Scintillation counter

Procedure:

• Cell Culture: Plate HepG2 cells in a multi-well plate and grow to a desired confluency.

• Treatment: Treat the cells with varying concentrations of H2-003 for a specified duration.

• Labeling: Add the radiolabeled precursor to the cell culture medium and incubate for a defined period (e.g., 2-6 hours) to allow for its incorporation into newly synthesized lipids.

• Lipid Extraction: Wash the cells with PBS and then extract the total cellular lipids using the hexane:isopropanol solvent.

• TLC Separation and Quantification: Separate the triglycerides from other lipids by TLC and quantify the amount of radioactivity in the triglyceride spot as described in the in vitro assay protocol.

• Data Analysis: Determine the effect of H2-003 on triglyceride biosynthesis by comparing the radioactivity incorporated in treated versus untreated cells.

Lipid Droplet Formation Assay in 3T3-L1 Adipocytes

This assay visually and quantitatively assesses the impact of the inhibitor on the accumulation of neutral lipids in adipocytes.

Principle: 3T3-L1 preadipocytes are differentiated into mature adipocytes and then treated with the inhibitor. The formation of intracellular lipid droplets is visualized by staining with a lipophilic dye (e.g., Oil Red O or BODIPY).

Materials:

• 3T3-L1 preadipocytes

• Differentiation medium (containing insulin, dexamethasone, and IBMX)

• Inhibitor compound (H2-003)

• Oil Red O staining solution or BODIPY dye

• Fixative (e.g., 10% formalin)

• Microscope with imaging capabilities

• Spectrophotometer (for quantification)

Procedure:

• Cell Differentiation: Induce the differentiation of 3T3-L1 preadipocytes into mature adipocytes.

• Inhibitor Treatment: Treat the differentiated adipocytes with H2-003 at various concentrations.

• Staining:

  • For Oil Red O: Fix the cells, wash, and stain with Oil Red O solution.

  • For BODIPY: Incubate live cells with BODIPY dye.

• Visualization: Visualize the lipid droplets using light microscopy (for Oil Red O) or fluorescence microscopy (for BODIPY).

• Quantification (Optional): For Oil Red O, the stain can be extracted from the cells with isopropanol, and the absorbance can be measured spectrophotometrically to quantify the lipid content. For BODIPY, fluorescence intensity can be quantified using image analysis software.

Visualizations

The following diagrams illustrate the key pathways and workflows related to the mechanism of action of H2-003.

Caption: Direct inhibition of DGAT2 by H2-003 blocks triglyceride synthesis.

Caption: Dual action of DGAT2 inhibition on the SREBP-1c pathway.

Caption: Workflow for the characterization of a DGAT2 inhibitor.

Conclusion

H2-003 is a selective inhibitor of DGAT2 that demonstrates a potent ability to reduce triglyceride synthesis. Its mechanism of action involves the direct inhibition of the DGAT2 enzyme and likely extends to the suppression of the entire lipogenic program through the modulation of SREBP-1c activity. This dual action makes H2-003 and other DGAT2 inhibitors a promising therapeutic strategy for metabolic diseases characterized by ectopic lipid accumulation. The experimental protocols detailed in this guide provide a robust framework for the continued investigation and development of this important class of therapeutic agents. Further research is warranted to fully elucidate the clinical potential of H2-003.

References

• 1. Hepatocyte Deletion of Triglyceride-Synthesis Enzyme Acyl CoA: Diacylglycerol Acyltransferase 2 Reduces Steatosis Without Increasing Inflammation or Fibrosis in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. How an experimental drug reverses fatty liver disease - UT Southwestern Medical Center [physicianresources.utswmed.org]
• 4. DGAT2 inhibition blocks SREBP-1 cleavage and improves hepatic steatosis by increasing phosphatidylethanolamine in the ER - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Discovery and Synthesis of Histamine H₂ Receptor Antagonists

Introduction

While the specific compound "H2-003" is not found in the public scientific literature, this guide provides a comprehensive overview of a class of molecules with a similar designation pattern that are crucial in pharmacology: the histamine (B1213489) H₂ receptor antagonists. This document is intended for researchers, scientists, and drug development professionals, offering a deep dive into the discovery, synthesis, and mechanism of action of these landmark therapeutic agents. The development of H₂ receptor antagonists revolutionized the treatment of peptic ulcers and other acid-related gastrointestinal disorders[1]. This guide will explore the core scientific principles and experimental methodologies that underpin this important class of drugs.

Discovery of Histamine H₂ Receptor Antagonists

The journey to the discovery of H₂ receptor antagonists is a landmark in rational drug design. For many years, histamine was known to be a potent stimulator of gastric acid secretion, but traditional antihistamines (now known as H₁ antagonists) were ineffective in blocking this action. This led to the hypothesis of a second type of histamine receptor.

In the 1970s, a team of scientists at Smith, Kline & French (now GlaxoSmithKline), led by Sir James Black, embarked on a systematic effort to develop a compound that could block this second histamine receptor. They started with the structure of histamine itself and made systematic modifications to its molecule to convert it from an agonist to an antagonist. This rational drug design approach, focusing on the chemical structure of the natural ligand, was a departure from the traditional method of screening large libraries of compounds.

The key breakthrough came with the modification of the imidazole (B134444) ring of histamine and the extension of the side chain. This led to the synthesis of burimamide, the first specific H₂ receptor antagonist. Although it was not orally active, it provided the proof-of-concept that blocking H₂ receptors could inhibit gastric acid secretion. Further molecular modifications to improve oral bioavailability and potency led to the development of metiamide (B374674) and, finally, cimetidine, which became a blockbuster drug and transformed the treatment of peptic ulcers. The development of subsequent H₂ antagonists like ranitidine (B14927) and famotidine (B1672045) followed, each with improved potency and side-effect profiles[1].

Synthesis of a Novel Pyrazole-Based H₂ Receptor Antagonist

The following is a representative synthesis of a potent H₂ receptor antagonist, a 4-(1-pyrazolyl)butanamide derivative, as described in the scientific literature[2]. This multi-step synthesis highlights the chemical strategies employed in the creation of these molecules.

Experimental Protocol: Synthesis of 4-(3-nitro-1-pyrazolyl)butanamide (9a)

• Step 1: Synthesis of 4-(3-nitro-1-pyrazolyl)butanenitrile (5): This central intermediate is prepared through a Michael addition of 3-nitropyrazole to acrylonitrile. The reaction is typically carried out in the presence of a base, such as sodium methoxide, in a suitable solvent like methanol. The mixture is stirred at room temperature until the reaction is complete, as monitored by thin-layer chromatography (TLC). The product is then isolated by evaporation of the solvent and purified by column chromatography.

• Step 2: Hydrolysis to 4-(3-nitro-1-pyrazolyl)butanoic acid (7): The nitrile (5) is hydrolyzed to the corresponding carboxylic acid (7). This is achieved by heating the nitrile in the presence of a strong acid, such as concentrated hydrochloric acid, or a strong base, like sodium hydroxide, followed by acidification. The reaction progress is monitored by TLC. Upon completion, the product is isolated by extraction and purified by recrystallization.

• Step 3: Amide Formation to yield 4-(3-nitro-1-pyrazolyl)butanamide (9a): The carboxylic acid (7) is converted to the final amide product (9a). This can be achieved through several standard methods. One common approach is to first activate the carboxylic acid, for example, by converting it to an acid chloride using thionyl chloride or oxalyl chloride. The resulting acid chloride is then reacted with an appropriate amine (in this case, ammonia (B1221849) or an ammonia equivalent) to form the amide. Alternatively, direct coupling of the carboxylic acid with an amine can be achieved using coupling reagents such as dicyclohexylcarbodiimide (B1669883) (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC) in the presence of a catalyst like 4-dimethylaminopyridine (B28879) (DMAP). The final product is purified by column chromatography or recrystallization.

Quantitative Data

The potency of H₂ receptor antagonists is typically determined by in vitro pharmacological assays. The following table summarizes the relative potencies of several H₂ receptor antagonists at the isolated guinea pig right atrium, a standard preparation for characterizing H₂ receptor activity[2]. The potency is expressed relative to cimetidine.

Compound	Relative Potency (vs. Cimetidine = 1)
Cimetidine	1
Ranitidine	~10
Famotidine	~20-60
Roxatidine-derived 4-(3-nitro-1-pyrazolyl)butanamide (9a)	~160

Experimental Protocol: Isolated Guinea Pig Right Atrium Preparation

This ex vivo assay is a classic method for quantifying the activity of H₂ receptor antagonists.

• Tissue Preparation: A guinea pig is euthanized, and the heart is quickly excised and placed in cold, oxygenated Krebs-Henseleit solution. The right atrium is dissected free from the other chambers of the heart.

• Mounting: The isolated atrium is mounted in an organ bath containing Krebs-Henseleit solution maintained at a constant temperature (e.g., 37°C) and continuously bubbled with a mixture of 95% O₂ and 5% CO₂. One end of the atrium is attached to a fixed hook, and the other is connected to an isometric force transducer to record contractions.

• Equilibration: The preparation is allowed to equilibrate for a period (e.g., 60 minutes) under a small resting tension. During this time, the bathing solution is changed periodically.

• Cumulative Concentration-Response Curve to Histamine: A cumulative concentration-response curve to histamine is obtained by adding increasing concentrations of histamine to the organ bath and recording the increase in the rate of atrial contraction.

• Antagonist Incubation: The atrium is washed to remove the histamine. The antagonist to be tested is then added to the bath at a specific concentration and allowed to incubate for a set period (e.g., 30-60 minutes).

• Second Histamine Curve: A second cumulative concentration-response curve to histamine is then generated in the presence of the antagonist.

• Data Analysis: The antagonist's effect is quantified by the rightward shift of the histamine concentration-response curve. The pA₂ value, which is the negative logarithm of the molar concentration of the antagonist that produces a two-fold shift in the histamine EC₅₀, is calculated to determine the antagonist's potency.

Signaling Pathways and Experimental Workflows

Histamine H₂ Receptor Signaling Pathway

The histamine H₂ receptor is a G-protein coupled receptor (GPCR). Upon binding of histamine, the receptor undergoes a conformational change, leading to the activation of the associated Gs protein. This, in turn, activates adenylyl cyclase, which catalyzes the conversion of ATP to cyclic AMP (cAMP). cAMP then acts as a second messenger, activating Protein Kinase A (PKA), which phosphorylates various downstream targets, ultimately leading to a physiological response, such as the secretion of gastric acid in parietal cells. Some studies also suggest that H₂ receptors can couple to other signaling pathways, such as the phospholipase C pathway, leading to an increase in intracellular calcium[3][4].

Caption: Histamine H₂ Receptor Signaling Pathway.

Drug Discovery Workflow for H₂ Receptor Antagonists

The discovery and development of a new H₂ receptor antagonist follows a structured workflow, starting from initial concept to the identification of a clinical candidate.

References

• 1. Perspectives in Drug Development and Clinical Pharmacology: The Discovery of Histamine H1 and H2 Antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and histamine H2-receptor antagonist activity of 4-(1-pyrazolyl)butanamides, guanidinopyrazoles, and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Multiple signaling pathways of histamine H2 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

The Lynchpin of Triglyceride Synthesis: A Technical Guide to the Role of Diacylglycerol Acyltransferase 2 (DGAT2)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triglycerides (TGs) are the primary form of energy storage in eukaryotes. The synthesis of these neutral lipids culminates in a final, critical step: the acylation of diacylglycerol (DAG). This reaction is catalyzed by two distinct and evolutionarily unrelated enzymes, diacylglycerol acyltransferase 1 (DGAT1) and diacylglycerol acyltransferase 2 (DGAT2). While both enzymes catalyze the same reaction, they possess unique biochemical properties, tissue distribution, and physiological roles. This technical guide provides an in-depth exploration of DGAT2, focusing on its core function in triglyceride synthesis, its intricate regulatory networks, and its emergence as a key therapeutic target for metabolic diseases.

Core Function and Biochemical Properties of DGAT2

DGAT2 is an integral membrane protein primarily located in the endoplasmic reticulum (ER) and is also found in mitochondria-associated membranes and on the surface of lipid droplets.[1][2] It catalyzes the esterification of diacylglycerol with a long-chain fatty acyl-CoA to form a triglyceride.[3] This represents the committed and final step in the de novo synthesis of triglycerides via the glycerol-3-phosphate pathway.

Substrate Specificity and Kinetics

DGAT2 exhibits a preference for certain substrates, although precise kinetic parameters (Km and Vmax) are not extensively reported in the literature for the human enzyme with a wide range of substrates. However, studies on DGAT2 from various organisms and in different experimental systems have provided valuable insights into its substrate preferences. DGAT2 appears to be more active at lower concentrations of oleoyl-CoA (0–50 μM) compared to DGAT1, suggesting a higher affinity for its substrates under physiological conditions where de novo fatty acid synthesis occurs.[4] The enzyme purified from Mortierella ramanniana showed a preference for medium-chain fatty acyl-CoAs (like 12:0) over long-chain ones (like 18:1).[4] In contrast to DGAT1, which can acylate various molecules including retinol, DGAT2's activity is largely specific to triglyceride synthesis.

Quantitative Data on DGAT2

This section summarizes key quantitative data related to DGAT2 expression, the effects of its genetic deletion in preclinical models, and the impact of its inhibition in clinical trials.

Tissue Distribution of DGAT2

DGAT2 is expressed in a variety of tissues, with the highest levels typically found in tissues with high rates of triglyceride synthesis, such as the liver and adipose tissue.

Tissue	Relative mRNA Expression Level	Key Role	Reference
Liver	High	Hepatic triglyceride synthesis, VLDL secretion	[5]
Adipose Tissue (White)	High	Triglyceride storage	[5][6]
Small Intestine	Moderate	Dietary fat absorption	[1]
Mammary Gland	High (during lactation)	Milk fat synthesis	[1]
Skin	Moderate	Skin barrier function	[5]
Breast	Moderate	Not fully elucidated	[5]

Impact of DGAT2 Knockout in Mice

The genetic deletion of DGAT2 in mice has profound physiological consequences, highlighting its critical role in triglyceride metabolism.

Genotype	Phenotype	Key Quantitative Findings	Reference
Global DGAT2 Knockout	Perinatal lethality	>90% reduction in total body triglycerides.	[1][7]
Hepatocyte-specific DGAT2 Knockout (on high-fat, high-fructose diet)	Reduced hepatic steatosis	~70% reduction in liver triglycerides.	[8]
Adipocyte-specific DGAT2 Knockout (on chow diet)	Normal triglyceride storage	No significant change in adipose tissue mass or plasma triglycerides.	[7]
Adipocyte-specific DGAT1/DGAT2 Double Knockout (on high-fat diet)	Resistant to diet-induced obesity	Moderately increased liver triglycerides.	[9]

Clinical Efficacy of DGAT2 Inhibitors

Several DGAT2 inhibitors are under clinical investigation for the treatment of non-alcoholic fatty liver disease (NAFLD) and non-alcoholic steatohepatitis (NASH).

Compound	Study Population	Treatment Duration	Key Efficacy Endpoints	Reference
Ervogastat (PF-06865571)	Adults with NAFLD	14 days	Dose-dependent reduction in liver fat.	[10]
Ervogastat (PF-06865571) + Clesacostat (ACC inhibitor)	Adults with presumed NASH	6 weeks	48% to 60% reduction in liver fat across different dose groups.	[11]
IONIS-DGAT2Rx (Antisense Oligonucleotide)	Patients with Type 2 Diabetes and NAFLD	13 weeks	Mean absolute reduction in liver fat of 5.2% (vs. 0.6% for placebo).	[12]
Olezarsen (ApoC-III inhibitor, indirect effect on TG)	Patients with Familial Chylomicronemia Syndrome (FCS)	6-12 months	44-59% reduction in triglycerides.	[13]

Signaling Pathways Regulating DGAT2

The expression and activity of DGAT2 are tightly regulated by a complex network of signaling pathways, primarily governed by nutritional status and hormonal cues.

Transcriptional Regulation by SREBP-1c, ChREBP, and SP1

In the liver, the transcription of the DGAT2 gene is synergistically activated by the transcription factors SREBP-1c, ChREBP, and SP1 in response to insulin (B600854) and glucose.

Caption: Transcriptional regulation of DGAT2 by SREBP-1c, ChREBP, and SP1.

Insulin signaling, through the PI3K/Akt/mTORC1 pathway, promotes the processing of SREBP-1c to its active nuclear form (nSREBP-1c), which then binds to the sterol regulatory element (SRE) in the DGAT2 promoter.[14][15] Concurrently, high glucose levels lead to the activation of ChREBP, which binds to the carbohydrate response element (ChoRE).[16] The transcription factor SP1 also plays a crucial role by binding to GC-rich motifs in the promoter, acting as a co-regulatory factor for both SREBP-1c and ChREBP.[16]

Regulation during Adipogenesis by C/EBPβ and C/EBPα

During the differentiation of preadipocytes into mature adipocytes, the expression of DGAT2 is sequentially regulated by the transcription factors C/EBPβ and C/EBPα.

Caption: Sequential regulation of DGAT2 by C/EBPβ and C/EBPα during adipogenesis.

In the early stages of adipogenesis, C/EBPβ is induced and binds to the DGAT2 promoter, initiating its transcription.[11][17] As differentiation progresses, the expression of C/EBPβ declines, and C/EBPα takes over, binding to the same promoter element to maintain high levels of DGAT2 expression in mature adipocytes.[11][17]

Experimental Protocols

This section provides detailed methodologies for key experiments used to study DGAT2.

DGAT Activity Assay (Radiometric)

This protocol measures the incorporation of a radiolabeled fatty acyl-CoA into triglycerides.

Materials:

• Microsomal protein fraction isolated from tissues or cells.

• Assay buffer: 100 mM Tris-HCl (pH 7.4), 1 mM MgCl2 (optimal for DGAT2), protease inhibitors.

• Substrates: 100 µM 1,2-dioleoyl-sn-glycerol, 25 µM [14C]oleoyl-CoA.

• Reaction termination solution: Chloroform (B151607):methanol (2:1, v/v).

• Lipid extraction solution: 0.9% NaCl.

• TLC plate and developing solvent: Hexane:diethyl ether:acetic acid (80:20:1, v/v/v).

• Scintillation fluid and counter.

Procedure:

• Prepare the reaction mixture containing assay buffer and 1,2-dioleoyl-sn-glycerol.

• Add 5-10 µg of microsomal protein to the reaction mixture.

• Initiate the reaction by adding [14C]oleoyl-CoA.

• Incubate at 37°C for 10-20 minutes.

• Stop the reaction by adding 1.5 mL of chloroform:methanol (2:1).

• Add 0.5 mL of 0.9% NaCl and vortex to extract lipids.

• Centrifuge to separate the phases and collect the lower organic phase.

• Dry the organic phase under a stream of nitrogen.

• Resuspend the lipid extract in a small volume of chloroform and spot onto a TLC plate.

• Develop the TLC plate.

• Visualize the triglyceride spot (e.g., with iodine vapor).

• Scrape the triglyceride spot into a scintillation vial, add scintillation fluid, and measure radioactivity.

• Calculate specific activity as pmol of [14C]oleoyl-CoA incorporated into triglycerides per minute per mg of protein.

Caption: Workflow for a radiometric DGAT activity assay.

Quantitative Real-Time PCR (qPCR) for DGAT2 Gene Expression

This protocol quantifies the mRNA levels of DGAT2.

Materials:

• Total RNA isolated from cells or tissues.

• DNase I.

• Reverse transcriptase and reagents for cDNA synthesis.

• SYBR Green qPCR master mix.

• DGAT2-specific forward and reverse primers.

• Reference gene-specific primers (e.g., GAPDH, ACTB).

• qPCR instrument.

Procedure:

• Isolate total RNA and perform DNase I treatment.

• Synthesize cDNA from 1 µg of total RNA using reverse transcriptase.

• Prepare the qPCR reaction mixture containing SYBR Green master mix, forward and reverse primers, and cDNA template.

• Perform qPCR with the following cycling conditions:

  • Initial denaturation: 95°C for 10 minutes.

  • 40 cycles of:

    • Denaturation: 95°C for 15 seconds.

    • Annealing/Extension: 60°C for 1 minute.

  • Melt curve analysis.

• Calculate the relative expression of DGAT2 using the ΔΔCt method, normalizing to the expression of a stable reference gene.

Immunoblotting for DGAT2 Protein

This protocol detects and quantifies DGAT2 protein levels.

Materials:

• Cell or tissue lysates.

• RIPA buffer with protease inhibitors.

• SDS-PAGE gels and electrophoresis apparatus.

• PVDF membrane and transfer apparatus.

• Blocking buffer (e.g., 5% non-fat milk in TBST).

• Primary antibody against DGAT2.

• HRP-conjugated secondary antibody.

• Chemiluminescent substrate and imaging system.

• Loading control antibody (e.g., anti-actin or anti-GAPDH).

Procedure:

• Lyse cells or tissues in RIPA buffer and determine protein concentration.

• Denature 20-40 µg of protein per sample by boiling in Laemmli buffer.

• Separate proteins by SDS-PAGE.

• Transfer proteins to a PVDF membrane.

• Block the membrane for 1 hour at room temperature.

• Incubate with the primary anti-DGAT2 antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane and apply the chemiluminescent substrate.

• Capture the signal using an imaging system.

• Re-probe the membrane with a loading control antibody.

• Quantify band intensities using densitometry software.

Conclusion and Future Directions

DGAT2 stands as a central player in triglyceride metabolism, with its activity being a critical determinant of cellular and systemic lipid homeostasis. Its tight regulation by key metabolic signaling pathways underscores its importance in adapting to varying nutritional states. The profound metabolic consequences of DGAT2 deficiency and the promising results from clinical trials with DGAT2 inhibitors have solidified its position as a high-value therapeutic target for metabolic diseases, particularly NAFLD and NASH.

Future research will likely focus on further elucidating the structural basis of DGAT2's catalytic mechanism and substrate specificity, which will aid in the design of more potent and selective inhibitors. A deeper understanding of the interplay between DGAT1 and DGAT2 in different tissues and disease states will be crucial for developing targeted therapies with improved efficacy and safety profiles. Furthermore, exploring the long-term metabolic effects of DGAT2 inhibition will be essential for its successful clinical translation. The continued investigation of DGAT2 promises to yield novel insights into the fundamental processes of lipid metabolism and to pave the way for innovative treatments for a range of metabolic disorders.

References

• 1. The triglyceride synthesis enzymes DGAT1 and DGAT2 have distinct and overlapping functions in adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structure and catalytic mechanism of a human triglyceride synthesis enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Role of Dgat2 in Glucose Uptake and Fatty Acid Metabolism in C2C12 Skeletal Myotubes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DGAT enzymes and triacylglycerol biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tissue expression of DGAT2 - Summary - The Human Protein Atlas [proteinatlas.org]
• 6. Expression of DGAT2 in white adipose tissue is regulated by central leptin action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The triglyceride synthesis enzymes DGAT1 and DGAT2 have distinct and overlapping functions in adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Hepatocyte Deletion of Triglyceride-Synthesis Enzyme Acyl CoA: Diacylglycerol Acyltransferase 2 Reduces Steatosis Without Increasing Inflammation or Fibrosis in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mice lacking triglyceride synthesis enzymes in adipose tissue are resistant to diet-induced obesity [elifesciences.org]
• 10. Efficacy and safety of an orally administered DGAT2 inhibitor alone or coadministered with a liver-targeted ACC inhibitor in adults with non-alcoholic steatohepatitis (NASH): rationale and design of the phase II, dose-ranging, dose-finding, randomised, placebo-controlled MIRNA (Metabolic Interventions to Resolve NASH with fibrosis) study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pfizer.com [pfizer.com]
• 12. Novel antisense inhibition of diacylglycerol O-acyltransferase 2 for treatment of non-alcoholic fatty liver disease: a multicentre, double-blind, randomised, placebo-controlled phase 2 trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Ionis, Arrowhead hail data with triglyceride drugs at ACC | pharmaphorum [pharmaphorum.com]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. tandfonline.com [tandfonline.com]
• 17. benchchem.com [benchchem.com]

The Role of Molecular Hydrogen (H2) in Lipid Metabolism

An in-depth analysis of scientific literature reveals no specific molecule designated "H2-003" in the context of lipid metabolism regulation. However, extensive research exists on the therapeutic potential of molecular hydrogen (H2) in modulating lipid profiles and related metabolic pathways. This technical guide will, therefore, focus on the effects of molecular hydrogen on lipid metabolism, a topic strongly suggested by the search results. Additionally, a brief overview of a distinct compound, D003 , a mixture of very long-chain saturated fatty acids with effects on cholesterol biosynthesis, will be provided.

Molecular hydrogen, administered through methods like inhaling H2 gas or drinking H2-dissolved water, has emerged as a novel antioxidant and anti-inflammatory agent with beneficial effects on lipid metabolism.[1][2] Studies suggest that H2 can ameliorate conditions like hypercholesterolemia and metabolic syndrome by influencing cholesterol transport, reducing oxidative stress, and improving lipoprotein function.[2][3]

Key Effects on Lipid Profile

Consumption of hydrogen-rich water has been shown to significantly impact plasma lipid concentrations. In patients with potential metabolic syndrome, a 10-week regimen of H2-rich water resulted in decreased serum levels of total cholesterol (TC) and low-density lipoprotein-cholesterol (LDL-C).[2][3] Furthermore, H2 treatment has been associated with a reduction in apolipoprotein B100 (apoB100) and apolipoprotein E (apoE) in serum.[2][3]

Mechanisms of Action

Molecular hydrogen appears to regulate lipid metabolism through a multi-faceted approach:

• Enhancement of High-Density Lipoprotein (HDL) Function: H2 treatment has been demonstrated to improve the functionality of HDL in several ways.[3] This includes increased protection against LDL oxidation, inhibition of oxidized-LDL-induced inflammation, and stimulation of cholesterol efflux from macrophage foam cells.[3]

• Activation of Cholesterol Efflux: H2 activates the ATP-binding cassette transporter A1 (ABCA1)-dependent cholesterol efflux.[4] This is a critical step in reverse cholesterol transport, the process by which excess cholesterol is removed from peripheral tissues and transported back to the liver for excretion.

• Reduction of Oxidative Stress: H2 is a potent antioxidant that can reduce oxidative stress, a key factor in the pathogenesis of atherosclerosis and other metabolic disorders.[2] Studies have shown that H2-rich water increases the antioxidant enzyme superoxide (B77818) dismutase and decreases thiobarbituric acid-reactive substances, which are markers of oxidative stress.[2][5][3]

• Alteration of Lipid Composition: At a cellular level, exposure to H2 can lead to transient increases in glycerophospholipids, including phosphatidylethanolamine, phosphatidylinositol, and cardiolipin.[1][6] This modification of lipid composition may, in turn, affect cellular processes like endosomal transport and energy metabolism.[1][6]

Signaling Pathways

The precise signaling pathways through which molecular hydrogen exerts its effects on lipid metabolism are still under investigation. However, based on the available data, a proposed mechanism involves the modulation of pathways related to oxidative stress and cholesterol transport.

Proposed mechanism of molecular hydrogen in lipid metabolism.

Quantitative Data

The following table summarizes the quantitative effects of molecular hydrogen on lipid profiles as reported in a study on patients with potential metabolic syndrome.

Parameter	Pre-treatment (mean ± SD)	Post-treatment (mean ± SD)	P-value
Total Cholesterol (mmol/L)	5.68 ± 0.82	5.15 ± 0.78	< 0.01
LDL-Cholesterol (mmol/L)	3.65 ± 0.71	3.19 ± 0.68	< 0.01
HDL-Cholesterol (mmol/L)	1.35 ± 0.29	1.39 ± 0.28	> 0.05
Triglycerides (mmol/L)	1.98 ± 0.91	1.89 ± 0.85	> 0.05

Data adapted from a study on the effects of H2-rich water consumption for 10 weeks.[2]

Experimental Protocols

Preparation of Hydrogen-Rich Water

A common method for producing H2-rich water for experimental studies involves the use of a metallic magnesium stick.[2]

• A plastic-shelled product containing metallic magnesium (99.9% pure) and natural stones is placed in a polypropylene (B1209903) water bottle filled with pure water (e.g., 500 mL).

• The magnesium reacts with water according to the chemical reaction: Mg + 2H₂O → Mg(OH)₂ + H₂.

• The H2 water stick is left in the sealed water bottle for a specified period (e.g., 12 hours) before consumption to allow for the generation and dissolution of hydrogen gas.

• The concentration of dissolved hydrogen can be monitored using a specific H2 sensor.

Cholesterol Efflux Assay

This assay is used to measure the capacity of HDL to accept cholesterol from macrophages.

• Cell Culture: Macrophages (e.g., J774 cells) are cultured in appropriate media.

• Cholesterol Loading: The cells are incubated with radiolabeled cholesterol (e.g., ³H-cholesterol) for 24-48 hours to allow for cholesterol uptake.

• Equilibration: The cells are washed and incubated with a medium containing an ACAT inhibitor to allow for the equilibration of the labeled cholesterol pool.

• Efflux: The cells are then incubated with HDL isolated from subjects in the presence or absence of a cAMP analog (to upregulate ABCA1 expression) for a specified period (e.g., 4 hours).

• Quantification: The radioactivity in the medium and the cells is measured using a liquid scintillation counter.

• Calculation: Cholesterol efflux is calculated as the percentage of radioactivity in the medium relative to the total radioactivity (medium + cells).

D003: A Brief Overview

D003 is a mixture of very long-chain saturated fatty acids isolated and purified from sugar cane wax.[7] It has been shown to inhibit cholesterol biosynthesis in cultured fibroblasts.

Mechanism of Action

D003 appears to interfere with the early steps of the cholesterol biosynthetic pathway.[7] Studies have shown that D003 inhibits the incorporation of radiolabeled acetate (B1210297) and water into sterols, but not the incorporation of mevalonate.[7] This suggests that the inhibitory action of D003 occurs at a step before the formation of mevalonate. While a direct effect on HMG-CoA reductase, the rate-limiting enzyme in cholesterol synthesis, was not observed, D003 was found to suppress the up-regulation of this enzyme in a lipid-depleted medium.[7] This suggests that D003 may act by reducing the de novo synthesis of HMG-CoA reductase or by stimulating its degradation.[7]

Proposed inhibitory mechanism of D003 on cholesterol biosynthesis.

Conclusion

While the query for "H2-003" did not yield a specific molecule, the investigation into molecular hydrogen (H2) has revealed a promising area of research in lipid metabolism regulation. H2 demonstrates beneficial effects on lipid profiles, particularly by improving HDL function and reducing oxidative stress. Further research is warranted to fully elucidate the signaling pathways involved and to translate these findings into clinical applications. The compound D003 also presents an interesting mechanism for the inhibition of cholesterol biosynthesis, highlighting the diverse natural sources of lipid-modulating compounds.

References

• 1. H2-induced transient upregulation of phospholipids with suppression of energy metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hydrogen-rich water decreases serum LDL-cholesterol levels and improves HDL function in patients with potential metabolic syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. hho-bulgaria.com [hho-bulgaria.com]
• 5. hho-bulgaria.com [hho-bulgaria.com]
• 6. H2-induced transient upregulation of phospholipids with suppression of energy metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inhibition of cholesterol biosynthesis in cultured fibroblasts by D003, a mixture of very long chain saturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational Research on DGAT2 Inhibitors: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

This guide provides an in-depth overview of the foundational research on Diacylglycerol O-acyltransferase 2 (DGAT2) inhibitors, a promising class of therapeutics for metabolic diseases. It covers the core mechanism of action, associated signaling pathways, key inhibitor compounds, quantitative efficacy data, and detailed experimental protocols.

Introduction: DGAT2 as a Therapeutic Target

Diacylglycerol O-acyltransferase (DGAT) enzymes catalyze the final and only committed step in triglyceride (TG) synthesis: the esterification of diacylglycerol (DAG) with a fatty acyl-CoA. In mammals, two distinct enzymes, DGAT1 and DGAT2, perform this function. While they catalyze the same reaction, they share no sequence homology and have different physiological roles.

DGAT2 is highly expressed in the liver and adipose tissue and is the primary enzyme responsible for incorporating endogenously synthesized fatty acids into triglycerides.[1] Its crucial role in TG synthesis makes it a compelling therapeutic target. The overproduction and accumulation of triglycerides are linked to metabolic disorders such as non-alcoholic fatty liver disease (NAFLD), recently renamed metabolic dysfunction-associated steatotic liver disease (MASLD), and its progressive form, non-alcoholic steatohepatitis (NASH).[1][2] Inhibition of DGAT2 is a key strategy to reduce hepatic steatosis, lower circulating triglyceride levels, and potentially reverse the progression of these diseases.[1][2]

Mechanism of Action of DGAT2 Inhibitors

DGAT2 inhibitors function through a dual mechanism that not only blocks the final step of lipogenesis but also downregulates the entire lipogenic pathway.

• Direct Enzymatic Inhibition : The primary mechanism is the direct binding to and inhibition of the DGAT2 enzyme. This action blocks the conversion of DAG and acyl-CoA to TG, thereby directly reducing the synthesis and accumulation of triglycerides in hepatocytes and adipocytes. This leads to decreased liver fat content and lower circulating TG levels.

• Suppression of SREBP-1 Cleavage : A key secondary mechanism involves the suppression of Sterol Regulatory Element-Binding Protein 1 (SREBP-1), a master transcriptional activator of lipogenesis. DGAT2 inhibition leads to an increase in phosphatidylethanolamine (B1630911) (PE) in the endoplasmic reticulum (ER). This enrichment of PE in the ER blocks the cleavage and activation of SREBP-1. The inactive SREBP-1 precursor remains in the ER, preventing it from moving to the nucleus and activating the expression of genes required for fatty acid and triglyceride synthesis. This effectively shuts down the de novo lipogenesis pathway, providing a more profound lipid-lowering effect than direct enzymatic inhibition alone.

Key Signaling Pathways Involving DGAT2

DGAT2 is a central node in lipid metabolism, and its activity is influenced by and impacts several major signaling pathways.

// Connections "SREBP-1c" -> DGAT2 [label=" Upregulates\nExpression", color="#4285F4"]; "Insulin" -> DGAT2 [label=" Indirectly\nActivates", color="#FBBC05"]; "MEK_ERK" -> DGAT2 [label=" Suppresses\nExpression", color="#EA4335"];

AcylCoA -> DGAT2; DAG -> DGAT2; DGAT2 -> TG [color="#34A853", style=bold]; TG -> LipidDroplet; TG -> VLDL; LipidDroplet -> Steatosis; VLDL -> Steatosis;

// Inhibitor Inhibitor [label="DGAT2 Inhibitor", shape=octagon, fillcolor="#EA4335", fontcolor="#FFFFFF", style=filled]; Inhibitor -> DGAT2 [edge_style=dashed, arrowhead=tee, color="#EA4335", label=" Blocks\nCatalysis"]; Inhibitor -> "SREBP-1c" [edge_style=dashed, arrowhead=tee, color="#EA4335", label=" Suppresses\nActivation"]; } }

Caption: DGAT2 signaling and points of inhibition.

Overexpression of DGAT2 is associated with enrichment in the PPAR and AMPK signaling pathways. Conversely, chronic alcohol consumption can suppress the MEK/ERK1/2 pathway, leading to an upregulation of DGAT2 expression and contributing to alcoholic fatty liver disease.

Classes of DGAT2 Inhibitors and Quantitative Data

DGAT2 inhibitors encompass several chemical classes, including small molecules and antisense oligonucleotides (ASOs). Below are tables summarizing the quantitative data for key compounds from preclinical and clinical studies.

Table 1: In Vitro Potency of Small Molecule DGAT2 Inhibitors

Compound Name/ID	Class	Assay Type	IC50 / Ki	Selectivity Notes	Reference(s)
PF-06424439	Imidazopyridine	Enzymatic	14 nM (IC50)	>10-fold vs. DGAT1 & MGAT2; No significant activity at MGAT1-3 or DGAT1.
PF-07202954	-	Human Hepatocytes ([14C]glycerol incorporation)	11 nM (IC50)	N/A
Lilly Compound	-	Recombinant Human DGAT2	579 nM (IC50)	N/A
Lilly Compound	-	HepG2 Cells	9 nM (IC50)	N/A
Xanthohumol	Prenylated Chalcone	Enzymatic	40 µM (IC50)	Also inhibits DGAT1 with IC50 of 40 µM.

Table 2: Efficacy of DGAT2 Inhibitors in Clinical Trials

Compound Name	Type	Phase	Population	Key Efficacy Endpoint	Result	Reference(s)
IONIS-DGAT2Rx (ION224)	ASO	2	T2D & NAFLD	Absolute change in liver fat % (MRI-PDFF) at 13 weeks	-5.2% (IONIS) vs. -0.6% (Placebo)
IONIS-DGAT2Rx (ION224)	ASO	2	T2D & NAFLD	Relative change in liver fat % (MRI-PDFF) at 13 weeks	-25.5% (IONIS) vs. -2.4% (Placebo)
IONIS-DGAT2Rx (ION224)	ASO	2	MASH	>50% reduction in liver steatosis at 51 weeks	44% of patients (120 mg dose)
IONIS-DGAT2Rx (ION224)	ASO	2	MASH	≥1-stage improvement in fibrosis at 51 weeks	32% of patients (120 mg dose)

Key Experimental Methodologies

Accurate evaluation of DGAT2 inhibitors requires robust and reproducible experimental protocols. The following sections detail common methodologies used in foundational research.

In Vitro DGAT2 Enzyme Activity Assay (Radiometric)

This is a classic, highly sensitive method to directly measure the catalytic activity of DGAT2.

Principle: Measures the incorporation of a radiolabeled fatty acyl-CoA substrate (e.g., [14C]oleoyl-CoA) into a DAG substrate to form radiolabeled TG. The product is then separated from the substrates by thin-layer chromatography (TLC) and quantified by scintillation counting.

Protocol:

• Prepare Enzyme Source: Isolate microsomal fractions from liver tissue or DGAT2-expressing cells via differential centrifugation. Determine protein concentration using a BCA or Bradford assay.

• Reaction Mixture: In a microcentrifuge tube, prepare the assay buffer (100 mM Tris-HCl, pH 7.4). Add 5-10 µg of microsomal protein.

• Substrate Addition: Add 1,2-dioleoyl-sn-glycerol (B52968) (final concentration ~100 µM) and the DGAT2 inhibitor at various concentrations. To differentiate DGAT2 from DGAT1 activity, use a low concentration of MgCl2 (1 mM), as DGAT1 activity is favored at higher concentrations (≥25 mM).

• Initiate Reaction: Pre-incubate the mixture at 37°C for 5 minutes. Start the reaction by adding [14C]oleoyl-CoA (final concentration ~25 µM).

• Incubation: Incubate at 37°C for 10-20 minutes, ensuring the reaction is within the linear range of product formation.

• Stop Reaction & Lipid Extraction: Stop the reaction by adding 1.5 mL of isopropanol:heptane (B126788):water (80:20:2, v/v/v). Add 1 mL of heptane and vortex vigorously to extract lipids into the upper organic phase. Centrifuge to separate phases.

• TLC Separation: Spot the upper heptane phase onto a silica (B1680970) gel TLC plate. Develop the plate using a mobile phase such as hexane:diethyl ether:acetic acid (80:20:1, v/v/v).

• Quantification: Visualize the lipid spots (e.g., with iodine vapor), scrape the silica corresponding to the TG band into a scintillation vial, add scintillation fluid, and measure radioactivity. Calculate activity based on the specific activity of the radiolabeled substrate.

Caption: Generalized workflow for a radiometric DGAT2 assay.

In Vivo High-Fat Diet (HFD) Induced Steatosis Model

This model is commonly used to evaluate the efficacy of DGAT2 inhibitors in a physiologically relevant context of diet-induced obesity and hepatic steatosis.

Protocol:

• Animal Model: Use male C57BL/6J mice (6-8 weeks old).

• Acclimation: Acclimate mice for one week with standard chow and water ad libitum.

• Diet Induction: Divide mice into a control group (standard chow) and an experimental group receiving a high-fat diet (HFD, e.g., 60 kcal% from fat) for 8-16 weeks to induce obesity, insulin (B600854) resistance, and hepatic steatosis.

• Inhibitor Treatment: Following the diet induction period, randomize the HFD mice into vehicle and treatment groups. Administer the DGAT2 inhibitor (e.g., PF-06424439) daily via oral gavage for a specified period (e.g., 3-7 days).

• Monitoring: Monitor body weight and food intake weekly.

• Endpoint Analysis: At the end of the treatment period, collect blood for analysis of plasma triglycerides, cholesterol, and liver enzymes (ALT, AST). Harvest the liver for weight measurement, histological analysis (H&E and Oil Red O staining), and quantification of hepatic triglyceride content.

Quantification of Liver Fat by MRI-PDFF

Magnetic Resonance Imaging-Proton Density Fat Fraction (MRI-PDFF) is the non-invasive gold standard for quantifying liver fat in clinical trials.

Principle: MRI-PDFF quantitatively measures the fraction of mobile protons in the liver that are attributable to triglycerides. It corrects for multiple confounding factors (like T1 bias and T2* decay) that affect other MRI techniques, making it a highly accurate and reproducible biomarker of hepatic steatosis. The PDFF is calculated as the ratio of [fat signal / (fat signal + water signal)] and is expressed as a percentage.

Protocol (Clinical Outline):

• Patient Screening: Identify patients with suspected NAFLD. Hepatic steatosis is typically defined as an MRI-PDFF value ≥ 5%.

• MRI Acquisition: The patient undergoes an MRI scan of the liver. A specialized chemical shift-encoded (CSE) MRI sequence is used, which acquires data at multiple echo times. This allows for the separation of water and fat signals.

• Image Processing: The acquired data is processed using specialized software that applies a signal-fitting algorithm. This algorithm accounts for the known spectral complexity of fat and corrects for the various confounding factors.

• PDFF Map Generation: The output is a parametric map of the liver, where the value of each pixel represents the PDFF percentage.

• Data Analysis: Regions of interest (ROIs) are drawn on the PDFF map across multiple liver segments to calculate a whole-liver mean PDFF. This value serves as the primary endpoint for assessing changes in steatosis in response to treatment.

SREBP-1 Cleavage Assay (Western Blot)

This assay is used to determine if a DGAT2 inhibitor affects the proteolytic processing of SREBP-1 from its inactive precursor form to its active nuclear form.

Principle: Western blotting is used to detect the different forms of SREBP-1. The precursor form is a membrane-bound protein (~125 kDa), while the active, cleaved nuclear form is smaller (~60-70 kDa). A reduction in the nuclear form relative to the precursor form indicates inhibition of cleavage.

Protocol:

• Cell Culture and Treatment: Culture cells (e.g., HepG2) and treat with the DGAT2 inhibitor for a specified time (e.g., 16-24 hours).

• Cell Lysis and Fractionation: Harvest cells and prepare nuclear and membrane/cytoplasmic fractions using a cell fractionation kit or differential lysis buffers.

• Protein Quantification: Determine the protein concentration of each fraction.

• SDS-PAGE: Separate 40-70 µg of protein from each fraction on an 8% or 10% SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.

  • Incubate overnight at 4°C with a primary antibody specific for the N-terminus of SREBP-1 (which detects both precursor and nuclear forms).

  • Wash and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect protein bands using an ECL (chemiluminescent) substrate. Analyze the relative band intensities of the precursor and nuclear forms, normalizing to a loading control like Lamin B1 for the nuclear fraction and Calnexin for the membrane fraction.

Caption: Mechanism of DGAT2 inhibitor action on SREBP-1 processing.

Conclusion and Future Directions

DGAT2 has emerged as a validated and highly promising target for the treatment of MASLD and NASH. Inhibitors demonstrate a potent dual mechanism, reducing hepatic steatosis by both directly blocking triglyceride synthesis and suppressing the entire lipogenic gene program via SREBP-1 inhibition. Small molecule inhibitors like ervogastat (B10831021) and ASOs such as IONIS-DGAT2Rx have shown significant reductions in liver fat in clinical trials, with generally favorable safety profiles.

Future research will likely focus on long-term efficacy and safety studies, particularly concerning the impact of DGAT2 inhibition on hepatic inflammation and fibrosis. Furthermore, combination therapies, such as co-administering a DGAT2 inhibitor with an ACC inhibitor, are being actively explored to target multiple nodes within the lipogenesis pathway for potentially synergistic therapeutic effects. The continued development of potent and selective DGAT2 inhibitors represents a critical advancement in the search for an effective, FDA-approved therapy for NASH.

References

• 1. Hepatocyte Deletion of Triglyceride-Synthesis Enzyme Acyl CoA: Diacylglycerol Acyltransferase 2 Reduces Steatosis Without Increasing Inflammation or Fibrosis in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel antisense inhibition of diacylglycerol O-acyltransferase 2 for treatment of non-alcoholic fatty liver disease: a multicentre, double-blind, randomised, placebo-controlled phase 2 trial - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Core Biochemical Properties of Molecular Hydrogen (H₂)

Disclaimer: Information regarding a specific compound designated "H2-003" is not available in the public domain. The following guide details the biochemical properties of molecular hydrogen (H₂), a therapeutically relevant gas, based on the possibility that "H2-003" was an intended reference to this molecule.

This technical guide provides a comprehensive overview of the core biochemical properties of molecular hydrogen (H₂), with a focus on its therapeutic potential. The content is intended for researchers, scientists, and drug development professionals, offering detailed data, experimental methodologies, and visual representations of key biological pathways.

Core Biochemical Properties and Therapeutic Effects

Molecular hydrogen is a colorless, odorless, and tasteless gas.[1][2][3] In recent years, H₂ has gained attention in the medical field for its role as a therapeutic agent, primarily due to its selective antioxidant properties.[2] It can be administered via inhalation, drinking hydrogen-rich water, or injection of hydrogen-rich saline.

**Table 1: Physical and Chemical Properties of Molecular Hydrogen (H₂) **

Property	Value
Molecular Formula	H₂
Molecular Weight	2.0 g/mol
Boiling Point	-253°C (20 K)[3][4]
Melting Point	-259°C (14 K)[3][4]
Solubility in Water	1.62 mg/L at 21°C[1]
Density (gas)	0.08988 g/L
Flammability Limits in Air	4.0% - 75.0%[4]

Mechanism of Action and Signaling Pathways

The primary proposed mechanism of H₂'s therapeutic effects is its ability to act as a selective antioxidant. It appears to specifically neutralize highly reactive oxidants while not interfering with essential physiological reactive oxygen species (ROS) involved in cell signaling.[2]

One of the key signaling pathways modulated by molecular hydrogen is the c-Jun N-terminal kinase (JNK) signaling pathway.[5] H₂ has been shown to alleviate osteoarthritis by inhibiting apoptosis and inflammation through the suppression of this pathway.[5]

Below is a diagram illustrating the proposed mechanism of H₂ in mitigating cellular stress via the JNK pathway.

Caption: Proposed signaling pathway of H₂ in chondrocytes.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of H₂'s biochemical effects. Below are summaries of key experimental protocols.

Protocol 1: In Vitro H₂ Treatment of Chondrocytes

This protocol describes the methodology for assessing the protective effects of hydrogen on human chondrocytes against oxidative stress.

• Cell Culture: Human chondrocytes are isolated from cartilage tissues and cultured under standard conditions.

• Induction of Oxidative Stress: Cells are stimulated with tert-butyl hydroperoxide (TBHP) to induce oxidative stress, apoptosis, and inflammation.[5]

• H₂ Treatment: Hydrogen is administered to the cell cultures, for example, by dissolving it in the culture medium to create hydrogen-rich media.

• Analysis:

  • Western Blot: To quantify the expression of key proteins in the JNK signaling pathway (JNK, p-JNK) and markers of apoptosis (cleaved caspase-3, cytochrome c, Bax) and inflammation (ADAMTS5, MMP13).[5]

  • Real-time PCR: To measure the mRNA levels of inflammatory and apoptotic genes.[5]

  • Immunofluorescence and TUNEL Assay: To visualize the localization of target proteins and to detect DNA fragmentation characteristic of apoptosis.[5]

Protocol 2: Quantification of H₂ Production in Rodents

This protocol outlines a non-invasive method for measuring endogenous H₂ production in laboratory animals.[6]

• Device Setup: A wire rodent cage is placed inside an airtight chamber equipped with systems to maintain air quality and continuously analyze H₂ concentration.[6]

• Animal Acclimatization: The animal is placed in the chamber and allowed to acclimate for a specified period.

• H₂ Measurement: The concentration of H₂ in the chamber is continuously monitored.

• Data Analysis: The H₂ production rate (HPR) is calculated using a specific algorithm, often based on a first-order moving average of the concentration measurements.[6]

Below is a workflow diagram for the quantification of H₂ production in rodents.

Caption: Workflow for rodent H₂ production measurement.

Quantitative Data Summary

The following tables summarize key quantitative findings from studies on the effects of molecular hydrogen.

Table 2: Effect of H₂ on Protein Expression in TBHP-Induced Chondrocytes

Protein	Change with H₂ Treatment	Putative Function
p-JNK	Down-regulated	Pro-apoptotic, pro-inflammatory signaling
Cleaved Caspase-3	Down-regulated	Executioner of apoptosis
Cytochrome c	Down-regulated	Apoptosis initiation
Bax	Down-regulated	Pro-apoptotic protein
ADAMTS5	Down-regulated	Cartilage degradation
MMP13	Down-regulated	Collagen degradation

Data synthesized from a study on osteoarthritis.[5]

Table 3: Feasibility and Safety Endpoints for Inhaled H₂ Therapy

Parameter	Description
Primary Feasibility Endpoint	Administration of H₂ gas for a mean of >90% of the planned duration.
Primary Safety Endpoint	Incidence of severe adverse events, independently adjudicated.

Data from a clinical trial protocol for H₂ inhalation as a rescue therapy.[7]

Conclusion

Molecular hydrogen presents a promising therapeutic avenue with its unique biochemical properties, particularly its capacity for selective antioxidant action and modulation of key signaling pathways such as JNK. The experimental protocols and quantitative data provided herein offer a foundational resource for researchers and professionals in the field of drug development to further explore the therapeutic potential of H₂. Further research is warranted to fully elucidate its mechanisms of action and to translate these findings into clinical applications.

References

• 1. Hydrogen | H2 | CID 783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medical-technologies.eu [medical-technologies.eu]
• 3. www1.eere.energy.gov [www1.eere.energy.gov]
• 4. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 5. Hydrogen (H2) Alleviates Osteoarthritis by Inhibiting Apoptosis and Inflammation via the JNK Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. An ethically guided preclinical device for phenotyping H2 production in laboratory rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ClinicalTrials.gov [clinicaltrials.gov]

The Role of Diacylglycerol Acyltransferase 2 (DGAT2) in Hepatic Steatosis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Hepatic steatosis, the hallmark of Metabolic Dysfunction-Associated Steatotic Liver Disease (MASLD), is characterized by the excessive accumulation of triglycerides (TGs) in hepatocytes. Diacylglycerol acyltransferase 2 (DGAT2) is a critical enzyme in the terminal step of TG synthesis and has emerged as a key therapeutic target for MASLD and its progressive form, Metabolic Dysfunction-Associated Steatohepatitis (MASH). This technical guide provides an in-depth analysis of DGAT2 function in the context of hepatic steatosis, summarizing key quantitative data, detailing experimental protocols, and visualizing complex biological pathways and workflows.

Core Function and Significance of DGAT2 in Hepatic Triglyceride Synthesis

DGAT2 is an integral membrane protein primarily located in the endoplasmic reticulum (ER) of hepatocytes, with its active site facing the cytoplasm.[1] It catalyzes the final and rate-limiting step of triglyceride synthesis, the esterification of diacylglycerol (DAG) with a fatty acyl-CoA.[2][3] Unlike its isoform DGAT1, which preferentially utilizes exogenous fatty acids, DGAT2 is primarily responsible for incorporating endogenously synthesized fatty acids from de novo lipogenesis (DNL) into triglycerides.[4][5] This distinction is particularly relevant in MASLD, where DNL is often significantly upregulated.[4][6]

The pivotal role of DGAT2 in hepatic steatosis is underscored by numerous preclinical studies. Overexpression of DGAT2 in mouse liver leads to a significant increase in hepatic TG content.[7] Conversely, inhibition or genetic deletion of DGAT2 has been shown to dramatically reduce liver fat accumulation in various animal models of hepatic steatosis.[4][8][9]

Quantitative Data on DGAT2 Inhibition in Hepatic Steatosis

The following tables summarize the quantitative outcomes of DGAT2 inhibition from key preclinical studies, providing a clear comparison of the effects on hepatic triglyceride content and other relevant metabolic parameters.

Model	Intervention	Effect on Hepatic Triglycerides	Effect on Plasma Triglycerides	Effect on Plasma Cholesterol	Reference
C57BL/6J Mice	Pharmacological DGAT2 inhibitor	↓ 55.2% (from 9.38 to 4.20 mg/g liver)	↓ 37.8% (from 129.0 to 80.3 mg/dL)	↓ 40.0% (from 89.3 to 53.7 mg/dL)	[10]
ob/ob Mice	Pharmacological DGAT2 inhibitor	↓ 51%	Not Reported	Not Reported	[10]
FPC-fed Mice (Male)	Hepatocyte-specific Dgat2 knockout	↓ ~71%	Not Reported	Not Reported	[4]
FPC-fed Mice (Female)	Hepatocyte-specific Dgat2 knockout	↓ ~66%	Not Reported	Not Reported	[4]
ob/ob-GAN Mice	GalNAc-conjugated siRNA targeting Dgat2	↓ >85%	Not Reported	Not Reported	[9][11]
Rats on Western Diet	PF-06427878 (DGAT2 inhibitor)	Significant Reduction	Significant Reduction	Not Reported	[12]

Model	Intervention	Effect on Gene Expression	Reference
C57BL/6J Mice	Pharmacological DGAT2 inhibitor	↓ ~50% in SREBP-1c mRNA	[10]
ob/ob Mice	Pharmacological DGAT2 inhibitor	↓ 34-61% in SREBP-1c regulated genes	[10]
FPC-fed Mice	Hepatocyte-specific Dgat2 knockout	Reduced expression of de novo lipogenesis genes	[4][6]
C57BL/6J Mice	Pharmacological DGAT2 inhibitor	Significant reduction in SREBP-1c, ACSS-2, ACL, ACC-1, ACC-2, FAS, and PNPLA3 mRNA	[8]
Wild-type C57BL6 Mice	siRNA-mediated Dgat2 silencing	Reduced expression of Fasn and Scd1	[9]

Signaling Pathways Involving DGAT2 in Hepatic Steatosis

Recent research has elucidated a novel signaling pathway through which DGAT2 inhibition not only blocks TG synthesis but also suppresses de novo lipogenesis. This dual action enhances its therapeutic potential.

The DGAT2-PE-SREBP-1c Axis

Inhibition of DGAT2 leads to an accumulation of its substrate, diacylglycerol, which is then shunted towards the synthesis of other lipids, including phosphatidylethanolamine (B1630911) (PE).[8][10] The resulting increase in PE levels within the ER membrane has a profound regulatory effect.[8] Elevated ER PE content prevents the cleavage of Sterol Regulatory Element-Binding Protein-1c (SREBP-1c), a master transcriptional regulator of lipogenesis.[8][13] By inhibiting the activation of SREBP-1c, DGAT2 blockade leads to the downregulation of a suite of lipogenic genes, including acetyl-CoA carboxylase (ACC), fatty acid synthase (FAS), and stearoyl-CoA desaturase-1 (SCD1).[8][9] This effectively turns off the fatty acid supply for triglyceride synthesis.

References

• 1. Dgat1 and Dgat2 regulate enterocyte triacylglycerol distribution and alter proteins associated with cytoplasmic lipid droplets in response to dietary fat - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What are DGAT2 inhibitors and how do they work? [synapse.patsnap.com]
• 3. benchchem.com [benchchem.com]
• 4. Hepatocyte Deletion of Triglyceride-Synthesis Enzyme Acyl CoA: Diacylglycerol Acyltransferase 2 Reduces Steatosis Without Increasing Inflammation or Fibrosis in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Hepatocyte Deletion of Triglyceride-Synthesis Enzyme Acyl CoA: Diacylglycerol Acyltransferase 2 Reduces Steatosis Without Increasing Inflammation or Fibrosis in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Short-term overexpression of DGAT1 or DGAT2 increases hepatic triglyceride but not VLDL triglyceride or apoB production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. DGAT2 inhibition blocks SREBP-1 cleavage and improves hepatic steatosis by increasing phosphatidylethanolamine in the ER - PMC [pmc.ncbi.nlm.nih.gov]
• 9. An RNAi therapeutic targeting hepatic DGAT2 in a genetically obese mouse model of nonalcoholic steatohepatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. DGAT2 blockade ameliorates hepatic steatosis by rebalancing phosphatidylethanolamine | BioWorld [bioworld.com]
• 11. An RNAi therapeutic targeting hepatic DGAT2 in a genetically obese mouse model of nonalcoholic steatohepatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Targeting diacylglycerol acyltransferase 2 for the treatment of nonalcoholic steatohepatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. How an experimental drug reverses fatty liver disease - UT Southwestern Medical Center [physicianresources.utswmed.org]

In-Depth Technical Guide: H2-003 (CAS 1060438-30-3) - A Selective Diacylglycerol Acyltransferase 2 (DGAT2) Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

H2-003 is a potent and selective small molecule inhibitor of human diacylglycerol acyltransferase 2 (DGAT2), a key enzyme in the terminal step of triglyceride biosynthesis. With the chemical formula C25H26N4O4 and a molecular weight of 446.50, H2-003 has emerged as a valuable research tool for studying lipid metabolism and holds potential for the development of therapeutics targeting metabolic diseases associated with hyperlipidemia and hepatic steatosis. This document provides a comprehensive technical overview of H2-003, including its mechanism of action, quantitative biological data, detailed experimental protocols, and relevant signaling pathways.

Introduction

Diacylglycerol acyltransferase 2 (DGAT2) is an integral membrane protein located in the endoplasmic reticulum that catalyzes the final and committed step in the synthesis of triglycerides from diacylglycerol and fatty acyl-CoA. Dysregulation of DGAT2 activity is implicated in the pathogenesis of various metabolic disorders, including obesity, type 2 diabetes, and non-alcoholic fatty liver disease (NAFLD). As such, selective inhibition of DGAT2 presents a promising therapeutic strategy for these conditions.

H2-003, identified through an in vitro screen of 20,000 molecules, belongs to a class of compounds with a substituted 1H-pyrrolo[2,3-b]pyridine core.[1][2] It exhibits high selectivity for human DGAT2, making it a valuable probe for elucidating the specific roles of this enzyme in cellular lipid homeostasis.

Chemical Properties and Synthesis

Chemical Name: Methyl 3-benzamido-5-(sec-butylamino)-1-(furan-2-ylmethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate

CAS Number: 1060438-30-3

Molecular Formula: C25H26N4O4

Molecular Weight: 446.50 g/mol

While a detailed, step-by-step synthesis protocol for H2-003 is not publicly available in the primary scientific literature, the synthesis of related 1H-pyrrolo[2,3-b]pyridine derivatives typically involves multi-step reaction sequences. These often include the construction of the core pyrrolopyridine scaffold followed by functionalization at various positions. The synthesis of the key intermediate, the 1H-pyrrolo[2,3-b]pyridine core, is a critical step, which can then be elaborated through amidation, alkylation, and other standard organic chemistry transformations to yield the final product, H2-003.

Biological Activity and Quantitative Data

H2-003 is a potent and selective inhibitor of human DGAT2. Its inhibitory activity has been characterized in various in vitro and cell-based assays.

Parameter	Value	Assay System	Reference
IC50 (DGAT2)	0.29 µM	In vitro human DGAT2 enzyme assay	[1][2]
Effect on TG Biosynthesis	Significant reduction	HepG2 and 3T3-L1 cells	[1][2]
Effect on Lipid Droplet Formation	Almost complete abolishment (in combination with a DGAT1 inhibitor)	3T3-L1 cells	[1][2]

Mechanism of Action and Signaling Pathways

H2-003 exerts its biological effects by directly inhibiting the enzymatic activity of DGAT2. This inhibition blocks the conversion of diacylglycerol (DAG) and acyl-CoA to triglycerides (TG), thereby reducing the overall synthesis of triglycerides.

Triglyceride Biosynthesis Pathway

The primary pathway affected by H2-003 is the triglyceride biosynthesis pathway. DGAT2 is the terminal enzyme in this pathway.

Caption: Inhibition of the Triglyceride Biosynthesis Pathway by H2-003.

Lipid Droplet Formation

By inhibiting triglyceride synthesis, H2-003 directly impacts the formation of lipid droplets, which are organelles primarily composed of a neutral lipid core, mainly triglycerides.

Caption: H2-003 inhibits lipid droplet formation by blocking DGAT2-mediated triglyceride synthesis.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the characterization of H2-003.

In Vitro Human DGAT2 Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of H2-003 against human DGAT2.

Materials:

• Human DGAT2 enzyme (recombinant, expressed in a suitable system)

• Assay buffer (e.g., 100 mM Tris-HCl, pH 7.4)

• Substrates: 1,2-dioleoyl-sn-glycerol (B52968) and [14C]-oleoyl-CoA

• H2-003 (dissolved in DMSO)

• Scintillation cocktail

• Thin-layer chromatography (TLC) plates

Procedure:

• Prepare serial dilutions of H2-003 in DMSO.

• In a reaction tube, add the assay buffer, human DGAT2 enzyme, and the diluted H2-003 or DMSO (vehicle control).

• Pre-incubate the mixture for a specified time at a controlled temperature (e.g., 15 minutes at 37°C).

• Initiate the reaction by adding the substrates (1,2-dioleoyl-sn-glycerol and [14C]-oleoyl-CoA).

• Incubate the reaction for a defined period (e.g., 30 minutes at 37°C).

• Stop the reaction by adding a stop solution (e.g., chloroform:methanol, 2:1 v/v).

• Extract the lipids and spot the organic phase onto a TLC plate.

• Develop the TLC plate using an appropriate solvent system to separate triglycerides from other lipids.

• Visualize the radiolabeled triglyceride spots (e.g., by autoradiography).

• Scrape the triglyceride spots from the TLC plate and quantify the radioactivity using a scintillation counter.

• Calculate the percentage of inhibition for each concentration of H2-003 relative to the vehicle control.

• Plot the percentage of inhibition against the logarithm of the H2-003 concentration and determine the IC50 value using a suitable curve-fitting algorithm.

Triglyceride Biosynthesis Assay in HepG2 Cells

Objective: To assess the effect of H2-003 on triglyceride biosynthesis in a human liver cell line.

Materials:

• HepG2 cells

• Cell culture medium (e.g., DMEM with high glucose)

• Fetal bovine serum (FBS)

• H2-003 (dissolved in DMSO)

• [14C]-acetic acid or [14C]-oleic acid

• Lysis buffer

• Triglyceride quantification kit

Procedure:

• Seed HepG2 cells in a multi-well plate and grow to a desired confluency.

• Treat the cells with various concentrations of H2-003 or DMSO (vehicle control) for a specified duration (e.g., 24 hours).

• During the last few hours of treatment, add [14C]-acetic acid or [14C]-oleic acid to the culture medium to label newly synthesized lipids.

• Wash the cells with phosphate-buffered saline (PBS).

• Lyse the cells using a suitable lysis buffer.

• Extract the total lipids from the cell lysate.

• Separate the triglycerides from other lipid species using thin-layer chromatography (TLC).

• Quantify the amount of radiolabeled triglyceride by scintillation counting.

• Alternatively, for non-radioactive quantification, use a commercial triglyceride quantification kit on the total cell lysate.

• Normalize the triglyceride levels to the total protein concentration of the cell lysate.

• Compare the triglyceride levels in H2-003-treated cells to the vehicle-treated control to determine the extent of inhibition.

Lipid Droplet Formation Assay in 3T3-L1 Cells

Objective: To visualize and quantify the effect of H2-003 on lipid droplet formation in adipocytes.

Materials:

• 3T3-L1 preadipocytes

• Preadipocyte growth medium

• Adipocyte differentiation medium (containing insulin, dexamethasone, and IBMX)

• H2-003 (dissolved in DMSO)

• DGAT1 inhibitor (optional)

• Oil Red O staining solution

• Formalin solution (for cell fixation)

• Isopropanol (for dye elution)

Procedure:

• Culture 3T3-L1 preadipocytes to confluence in a multi-well plate.

• Induce differentiation by replacing the growth medium with adipocyte differentiation medium.

• Treat the differentiating cells with various concentrations of H2-003, a DGAT1 inhibitor, or a combination of both. Include a DMSO-treated well as a control.

• Continue the differentiation process for several days, replacing the medium as required.

• After the desired differentiation period (e.g., 8 days), wash the cells with PBS and fix them with a formalin solution.

• Stain the intracellular lipid droplets by incubating the fixed cells with Oil Red O solution.

• Wash the cells to remove excess stain and visualize the lipid droplets using a microscope.

• For quantification, elute the Oil Red O stain from the cells using isopropanol.

• Measure the absorbance of the eluted dye at a specific wavelength (e.g., 520 nm) using a plate reader.

• Compare the absorbance values of the treated cells to the control to quantify the inhibition of lipid droplet formation.

Experimental Workflow Visualization

References

• 1. portlandpress.com [portlandpress.com]
• 2. researchgate.net [researchgate.net]

A Deep Dive into Diacylglycerol Acyltransferase Isoforms: A Comparative Analysis of DGAT1 and DGAT2 Function

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Diacylglycerol acyltransferases (DGATs) are critical enzymes that catalyze the final, committed step in triglyceride (TG) synthesis. In mammals, two primary isoforms, DGAT1 and DGAT2, perform this function. Despite catalyzing the same biochemical reaction, they are encoded by distinct genes, exhibit no sequence homology, and possess divergent physiological roles. Understanding the nuanced differences between DGAT1 and DGAT2 is paramount for elucidating their specific contributions to lipid metabolism and for the development of targeted therapeutic interventions for metabolic diseases such as obesity, type 2 diabetes, and metabolic dysfunction-associated steatotic liver disease (MASLD). This technical guide provides a comprehensive overview of the core functions of DGAT1 and DGAT2, detailing their cellular localization, tissue distribution, substrate specificities, and the metabolic consequences of their genetic ablation. Furthermore, we present detailed experimental protocols for key assays and visualize the pertinent signaling pathways to facilitate a deeper understanding for researchers and drug development professionals.

Core Functions and Distinguishing Features

DGAT1 and DGAT2 both catalyze the esterification of diacylglycerol (DAG) with a fatty acyl-CoA to form a triglyceride. However, their functional roles are largely non-redundant, a fact underscored by the distinct phenotypes of their respective knockout mouse models.

Role in Triglyceride Synthesis

DGAT1 is primarily involved in the re-esterification of exogenous fatty acids into triglycerides, playing a crucial role in dietary fat absorption in the small intestine.[1] DGAT2, conversely, is considered the dominant enzyme for maintaining triglyceride homeostasis in vivo and is primarily responsible for incorporating newly synthesized fatty acids into triglycerides.[2] While both enzymes contribute to TG synthesis, DGAT2 appears to be more critical for basal TG storage.[3] In adipocytes, both DGAT1 and DGAT2 contribute to triglyceride synthesis, and the absence of both enzymes leads to a lack of triglycerides and lipid droplets.[4]

Cellular Localization

Both DGAT1 and DGAT2 are integral membrane proteins primarily located in the endoplasmic reticulum (ER).[5][6] However, their subcellular distribution can be dynamic. DGAT1 is predominantly found in the ER membrane.[6][7] Topological studies suggest a dual membrane topology for DGAT1, with its active site potentially facing both the ER lumen and the cytoplasm.[6][8][9] This dual orientation may allow it to access different substrate pools.[6]

DGAT2 is also localized to the ER under basal conditions.[6][10] However, upon lipid loading, a significant portion of DGAT2 translocates to the surface of lipid droplets (LDs).[6] Furthermore, DGAT2 has been found to be enriched in mitochondria-associated membranes (MAMs), a subdomain of the ER in close contact with mitochondria, suggesting a role in inter-organelle communication.[6][10] The active site of DGAT2 is oriented towards the cytoplasm.[8]

Tissue Distribution

The expression patterns of DGAT1 and DGAT2 reflect their distinct physiological roles. DGAT1 is highly expressed in the small intestine, adipose tissue, and mammary glands.[1][5] Its high expression in the enterocytes of the small intestine is essential for the absorption of dietary fat.[2] DGAT2 is predominantly expressed in the liver and adipose tissue, tissues with high rates of triglyceride synthesis.[1][2]

Quantitative Data Summary

The following tables summarize key quantitative data related to the function and characteristics of DGAT1 and DGAT2.

Parameter	DGAT1	DGAT2	Reference
Molecular Weight	~55 kDa	Varies by species	[5]
Primary Function	Re-esterification of exogenous fatty acids	Synthesis of triglycerides from de novo synthesized fatty acids	[1]
Primary Tissue Expression	Small intestine, adipose tissue, mammary glands	Liver, adipose tissue	[1][2][5]
Subcellular Localization	Endoplasmic Reticulum (ER)	ER, Lipid Droplets, Mitochondria-Associated Membranes (MAMs)	[6][10]
Active Site Orientation	Potentially dual (cytosolic and luminal)	Cytosolic	[8]

Table 1: General Characteristics of DGAT1 and DGAT2

Phenotype	DGAT1 Knockout (KO) Mice	DGAT2 Knockout (KO) Mice	Reference
Viability	Viable	Perinatal lethal	[3][11]
Adipose Tissue TG Stores	~50% decreased	>90% reduction	[11]
Diet-Induced Obesity	Resistant	Not applicable (lethal)	[11][12]
Insulin (B600854) Sensitivity	Enhanced	Not applicable (lethal)	[12][13]
Glucose Tolerance	Improved	Not applicable (lethal)	[11]
Energy Expenditure	Increased	Not applicable (lethal)	[11][12]

Table 2: Phenotypes of DGAT1 and DGAT2 Knockout Mice

Substrate	DGAT1 Preference	DGAT2 Preference	Reference
Acyl-CoA	Broader specificity, prefers monounsaturated (e.g., oleoyl-CoA) over saturated fatty acyl-CoAs.	More specific, may prefer endogenously synthesized fatty acids. Shows less preference between saturated and unsaturated fatty acyl-CoAs.	[14][15]
Acyl Acceptor	Can utilize diacylglycerol, retinol, and long-chain alcohols.	Largely specific to diacylglycerol.	[15][16]

Table 3: Substrate Specificity of DGAT1 and DGAT2

Signaling Pathways and Regulation

The activities of DGAT1 and DGAT2 are regulated by various signaling pathways, influencing lipid homeostasis.

Figure 1: Simplified signaling pathways influencing DGAT1 and DGAT2 activity.

DGAT1 activity is allosterically regulated by the acyl-CoA/CoA ratio, with its N-terminal domain acting as a sensor.[17] High levels of acyl-CoA activate the enzyme, while high levels of CoA are inhibitory.[17] DGAT2 expression is positively regulated by the transcription factor Sterol Regulatory Element-Binding Protein 1c (SREBP-1c), which is a key regulator of de novo lipogenesis.[2]

Experimental Protocols

DGAT Activity Assay

This protocol describes a method to measure DGAT activity in microsomal fractions.

Materials:

• Microsomal protein fraction

• HEPES-NaOH buffer (200 mM, pH 7.4)

• MgCl₂ (3.2 mM)

• sn-1,2-diolein

• Tween 20

• [1-¹⁴C]oleoyl-CoA (or other radiolabeled fatty acyl-CoA)

• Scintillation fluid and counter

Procedure:

• Prepare a reaction mixture containing HEPES-NaOH buffer, MgCl₂, and sn-1,2-diolein dispersed in Tween 20.

• Add the microsomal protein to the reaction mixture.

• Initiate the reaction by adding [1-¹⁴C]oleoyl-CoA.

• Incubate the reaction at 30°C with shaking for a defined period (e.g., 4-30 minutes).

• Stop the reaction by adding a suitable solvent mixture (e.g., chloroform:methanol).

• Extract the lipids and separate them using thin-layer chromatography (TLC).

• Scrape the triglyceride band from the TLC plate and quantify the radioactivity using a scintillation counter.

• Calculate the DGAT activity as the amount of radiolabeled triglyceride formed per unit of protein per unit of time.[18]

Subcellular Localization by Immunofluorescence

This protocol outlines a general procedure for visualizing the subcellular localization of DGAT1 and DGAT2.

Materials:

• Cells cultured on glass coverslips

• Phosphate-Buffered Saline (PBS)

• Fixative (e.g., 4% paraformaldehyde)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% bovine serum albumin in PBS)

• Primary antibodies specific for DGAT1 or DGAT2

• Fluorescently labeled secondary antibodies

• Nuclear stain (e.g., DAPI)

• Mounting medium

• Fluorescence microscope

Procedure:

• Wash the cells with PBS.

• Fix the cells with the fixative solution.

• Wash the cells with PBS.

• Permeabilize the cells with the permeabilization buffer.

• Wash the cells with PBS.

• Block non-specific antibody binding with blocking buffer.

• Incubate the cells with the primary antibody diluted in blocking buffer.

• Wash the cells with PBS.

• Incubate the cells with the fluorescently labeled secondary antibody and nuclear stain diluted in blocking buffer.

• Wash the cells with PBS.

• Mount the coverslips on microscope slides using mounting medium.

• Visualize the cells using a fluorescence microscope.[6]

Figure 2: General experimental workflows for DGAT activity and localization studies.

Conclusion and Therapeutic Implications

The distinct yet complementary roles of DGAT1 and DGAT2 in triglyceride metabolism present unique opportunities for therapeutic intervention in metabolic diseases. DGAT1's primary function in dietary fat absorption has made it a target for obesity treatment, although clinical development of DGAT1 inhibitors has been hampered by gastrointestinal side effects.[1] In contrast, DGAT2's central role in hepatic triglyceride synthesis and its link to de novo lipogenesis have positioned it as a promising target for MASLD and type 2 diabetes.[1][19] Several DGAT2 inhibitors are currently in clinical trials and have shown potential in reducing liver fat with a more favorable safety profile.[1]

A thorough understanding of the fundamental differences in the function, localization, and regulation of DGAT1 and DGAT2 is crucial for the rational design of selective inhibitors and for predicting their therapeutic efficacy and potential side effects. This technical guide provides a foundational resource for researchers and drug development professionals working to harness the therapeutic potential of targeting these key enzymes in lipid metabolism.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. The triglyceride synthesis enzymes DGAT1 and DGAT2 have distinct and overlapping functions in adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. DGAT enzymes are required for triacylglycerol synthesis and lipid droplets in adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aocs.org [aocs.org]
• 6. benchchem.com [benchchem.com]
• 7. Zooming in on the architecture of DGAT1, a transmembrane lipid factory [blogs.bcm.edu]
• 8. Dgat1 and Dgat2 regulate enterocyte triacylglycerol distribution and alter proteins associated with cytoplasmic lipid droplets in response to dietary fat - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Evidence That Diacylglycerol Acyltransferase 1 (DGAT1) Has Dual Membrane Topology in the Endoplasmic Reticulum of HepG2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Endoplasmic Reticulum Enzyme DGAT2 Is Found in Mitochondria-associated Membranes and Has a Mitochondrial Targeting Signal That Promotes Its Association with Mitochondria - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The triglyceride synthesis enzymes DGAT1 and DGAT2 have distinct and overlapping functions in adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. JCI - Increased insulin and leptin sensitivity in mice lacking acyl CoA:diacylglycerol acyltransferase 1 [jci.org]
• 14. DGAT enzymes and triacylglycerol biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. DGAT1 and DGAT2 Inhibitors for Metabolic Dysfunction-Associated Steatotic Liver Disease (MASLD) Management: Benefits for Their Single or Combined Application [mdpi.com]
• 17. Diacylglycerol Acyltransferase 1 Is Regulated by Its N-Terminal Domain in Response to Allosteric Effectors - PMC [pmc.ncbi.nlm.nih.gov]
• 18. portlandpress.com [portlandpress.com]
• 19. What are DGAT2 inhibitors and how do they work? [synapse.patsnap.com]

H2-003: A Potent and Selective DGAT2 Inhibitor for Research in Metabolic Diseases

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

H2-003 is a potent and selective small molecule inhibitor of Diacylglycerol O-acyltransferase 2 (DGAT2), a key enzyme in the terminal step of triglyceride (TG) biosynthesis. With its 1H-pyrrolo[2,3-b]pyridine core, H2-003 has emerged as a valuable research tool for investigating the role of DGAT2 in lipid metabolism and its implications in various metabolic disorders, including non-alcoholic fatty liver disease (NAFLD) and insulin (B600854) resistance. This technical guide provides a comprehensive overview of the molecular structure, mechanism of action, and experimental evaluation of H2-003, intended to support researchers in its application for preclinical studies.

Molecular Structure and Physicochemical Properties

H2-003 is characterized by a substituted 1H-pyrrolo[2,3-b]pyridine scaffold, which is central to its inhibitory activity against DGAT2.[1] Its chemical and physical properties are summarized in the table below.

Property	Value	Reference
IUPAC Name	Not available in searched documents.
Chemical Formula	C25H26N4O4	[2]
Molecular Weight	446.50 g/mol	[2]
CAS Number	1060438-30-3	[2]
Appearance	Light yellow to yellow solid	[2]
Core Structure	1H-pyrrolo[2,3-b]pyridine	[1]

Mechanism of Action: Targeting the DGAT2 Signaling Pathway

Diacylglycerol O-acyltransferase 2 (DGAT2) is an integral membrane protein located in the endoplasmic reticulum that catalyzes the final and committed step in the synthesis of triglycerides from diacylglycerol (DAG) and a long-chain fatty acyl-CoA.[3] This process is central to energy storage in the form of lipid droplets. Dysregulation of DGAT2 activity is associated with excessive triglyceride accumulation, leading to conditions such as hepatic steatosis.[1]

H2-003 selectively inhibits the enzymatic activity of human DGAT2, thereby blocking the synthesis of triglycerides.[1] This targeted inhibition makes H2-003 a valuable tool for studying the specific contribution of DGAT2 to lipid metabolism, distinct from its isoform, DGAT1. The inhibition of DGAT2 has been shown to reduce triglyceride biosynthesis in cellular models, such as HepG2 human liver cancer cells and 3T3-L1 preadipocytes.[1]

Below is a diagram illustrating the central role of DGAT2 in the triglyceride biosynthesis pathway and the point of inhibition by H2-003.

Caption: DGAT2 signaling pathway and inhibition by H2-003.

Quantitative Data

The inhibitory potency of H2-003 against DGAT2 has been demonstrated in various studies. The following table summarizes key quantitative data, although the specific IC50 value from the primary publication by Kim et al. (2014) is not publicly available in the searched resources.

Parameter	Cell Line / System	Value	Reference
Effect	HepG2 cells	Considerable reduction in TG biosynthesis	[1]
Effect	3T3-L1 preadipose cells	Considerable reduction in TG biosynthesis	[1]
Effect	3T3-L1 cells	Almost complete abolishment of lipid droplet formation (co-treated with a DGAT1 inhibitor)	[1]
Selectivity	DGAT1-overexpressing HEK293 cells	Selective for DGAT2	[1]

Experimental Protocols

The following are representative protocols for the synthesis of a 1H-pyrrolo[2,3-b]pyridine core, and for in vitro and cell-based assays to evaluate the activity of DGAT2 inhibitors like H2-003.

Representative Synthesis of a 1H-Pyrrolo[2,3-b]pyridine Core

While the exact synthesis of H2-003 is not detailed in the available literature, a general synthetic route for 1H-pyrrolo[2,3-b]pyridine derivatives, which form the core of H2-003, is presented below. This can be adapted for the synthesis of various analogs.

Caption: Representative workflow for the synthesis of H2-003 analogs.

Methodology:

• Halogenation: Introduction of a halogen atom (e.g., iodine or bromine) at the 3-position of a substituted 2-aminopyridine.

• Sonogashira Coupling: Palladium-catalyzed cross-coupling of the halogenated pyridine (B92270) with a suitable terminal alkyne.

• Cyclization: Intramolecular cyclization of the resulting 2-alkynylpyridine to form the 1H-pyrrolo[2,3-b]pyridine core. This can be achieved under various conditions, often involving a base or a transition metal catalyst.

• Further Functionalization: The core structure can then be further modified, for instance, through amide coupling reactions, to yield the final H2-003 molecule or its analogs.

In Vitro DGAT2 Activity Assay (Microsomal Assay)

This protocol describes a general method to measure the enzymatic activity of DGAT2 in isolated liver microsomes.

Materials:

• Liver microsomes (from human or animal models)

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 100 mM KCl, 1 mM EDTA

• Substrates: 1,2-Dioleoyl-sn-glycerol (DAG), [14C]Oleoyl-CoA

• Stop Solution: Isopropanol:Heptane:Water (80:20:2, v/v/v)

• H2-003 or other test compounds

• Scintillation cocktail

Procedure:

• Prepare a stock solution of H2-003 in a suitable solvent (e.g., DMSO).

• In a microcentrifuge tube, add the assay buffer, liver microsomes, and DAG.

• Add H2-003 at various concentrations. Include a vehicle control (DMSO).

• Pre-incubate the mixture at 37°C for 10 minutes.

• Initiate the reaction by adding [14C]Oleoyl-CoA.

• Incubate at 37°C for 15-30 minutes.

• Stop the reaction by adding the stop solution.

• Extract the lipids by vortexing and centrifugation.

• Transfer the upper organic phase containing the radiolabeled triglycerides to a new tube and evaporate the solvent.

• Re-dissolve the lipid residue in a suitable solvent and add to a scintillation vial with a scintillation cocktail.

• Measure the radioactivity using a scintillation counter.

• Calculate the percent inhibition of DGAT2 activity at each concentration of H2-003 to determine the IC50 value.

Cell-Based Triglyceride Biosynthesis Assay (HepG2 Cells)

This protocol outlines a method to assess the effect of H2-003 on triglyceride synthesis in a cellular context using HepG2 cells.

Materials:

• HepG2 cells

• Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• [14C]Acetic acid or [3H]Glycerol

• H2-003 or other test compounds

• Lysis buffer

• Lipid extraction solvents (e.g., hexane:isopropanol, 3:2 v/v)

• Thin-layer chromatography (TLC) plates and developing solvent

Procedure:

• Seed HepG2 cells in a multi-well plate and allow them to adhere and grow to a suitable confluency.

• Treat the cells with various concentrations of H2-003 or vehicle control in a serum-free or low-serum medium for a predetermined time (e.g., 2-4 hours).

• Add [14C]acetic acid or [3H]glycerol to the medium and incubate for an additional period (e.g., 2-4 hours) to allow for its incorporation into newly synthesized lipids.

• Wash the cells with cold phosphate-buffered saline (PBS).

• Lyse the cells and extract the total lipids using appropriate solvents.

• Separate the lipid classes by spotting the extracts onto a TLC plate and developing it in a suitable solvent system that separates triglycerides from other lipids.

• Visualize the lipid spots (e.g., using iodine vapor) and scrape the triglyceride spot into a scintillation vial.

• Quantify the radioactivity using a scintillation counter.

• Determine the effect of H2-003 on triglyceride biosynthesis by comparing the radioactivity in the triglyceride fraction of treated cells to that of control cells.

Conclusion

H2-003 is a specific and potent inhibitor of DGAT2, making it an indispensable tool for researchers investigating lipid metabolism and the pathogenesis of metabolic diseases. Its ability to selectively target DGAT2 allows for the elucidation of the specific roles of this enzyme in triglyceride synthesis and storage. The experimental protocols and data presented in this guide provide a foundation for the effective use of H2-003 in preclinical research and drug development efforts targeting metabolic disorders.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. The role of DGAT1 and DGAT2 in regulating tumor cell growth and their potential clinical implications - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application of Molecular Hydrogen (H₂) in Hepatic Steatosis Studies

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Introduction

Hepatic steatosis, characterized by the excessive accumulation of lipids within hepatocytes, is the hallmark of Non-Alcoholic Fatty Liver Disease (NAFLD). NAFLD is a growing global health concern, tightly linked to metabolic syndrome, and can progress to more severe conditions such as non-alcoholic steatohepatitis (NASH), cirrhosis, and hepatocellular carcinoma. Molecular hydrogen (H₂), administered as a gas or dissolved in water or saline, has emerged as a novel therapeutic agent with potent antioxidant, anti-inflammatory, and metabolism-regulating properties.[1][2] This document provides a comprehensive overview of the application of molecular hydrogen in preclinical and clinical studies of hepatic steatosis, detailing its mechanisms of action and providing protocols for its use in research settings.

Mechanism of Action

Molecular hydrogen exerts its therapeutic effects in hepatic steatosis through a multi-faceted mechanism. It selectively neutralizes cytotoxic reactive oxygen species (ROS), such as the hydroxyl radical (•OH) and peroxynitrite (ONOO-), without affecting physiologically important ROS involved in cell signaling.[2] This targeted antioxidant activity mitigates oxidative stress, a key driver in the pathogenesis of NAFLD.

The primary mechanisms by which H₂ ameliorates hepatic steatosis include:

• Reduction of Oxidative Stress: By scavenging harmful ROS, H₂ protects hepatocytes from lipid peroxidation and mitochondrial damage.[2]

• Modulation of Lipid Metabolism: H₂ has been shown to downregulate the expression of the fatty acid translocase CD36, thereby reducing fatty acid uptake by hepatocytes.[3] It also influences the expression of genes involved in fatty acid synthesis.[1]

• Anti-Inflammatory Effects: H₂ can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-1β in the liver.[2]

• Activation of Key Metabolic Regulators: Studies suggest that H₂ can activate peroxisome proliferator-activated receptors (PPARα and PPARγ), which play crucial roles in fatty acid oxidation and glucose metabolism.[2] Furthermore, H₂ may induce the expression of Sirtuin 1 (Sirt1), a key regulator of metabolic pathways, through the activation of heme oxygenase-1 (HO-1).[4][5]

Data Presentation

The following tables summarize quantitative data from preclinical and clinical studies investigating the effects of molecular hydrogen on hepatic steatosis.

Table 1: Effects of Molecular Hydrogen on Biochemical Parameters in a Rat Model of NAFLD

Parameter	Control Group	NAFLD Group	NAFLD + H₂-rich Saline Group
Fasting Blood Glucose (mmol/L)	4.8 ± 0.5	12.3 ± 1.8	7.1 ± 1.1
Fasting Insulin (B600854) (mU/L)	15.2 ± 2.1	35.8 ± 4.5	20.5 ± 3.2
Liver TNF-α (pg/mg protein)	25.6 ± 3.9	88.4 ± 10.2	45.1 ± 6.7
Liver IL-1β (pg/mg protein)	18.9 ± 2.5	65.7 ± 8.1	32.8 ± 5.4

Data adapted from a study on rats with NAFLD induced by hyperglycemia and hyperlipidemia.[2]

Table 2: Effects of Hydrogen-Rich Water on Patients with NAFLD

Parameter	Baseline	After 8 weeks of H₂-rich Water
Plasma TBARS (µmol/L)	2.8 ± 0.6	2.47 ± 0.5
Platelet Coenzyme Q10 (pmol/mg protein)	1.5 ± 0.3	1.8 ± 0.4
Oxidative Phosphorylation (OXPHOS) Efficiency	90.5% of control	Increased by 9.7%

Data adapted from a clinical trial in patients with NAFLD.[1] TBARS (Thiobarbituric Acid Reactive Substances) are markers of oxidative stress.

Experimental Protocols

In Vivo Model of Hepatic Steatosis and H₂ Administration

This protocol describes the induction of hepatic steatosis in mice using a high-fat diet (HFD) and subsequent treatment with hydrogen-rich saline.

1. Animal Model:

• Species: C57BL/6 mice, 8 weeks old.

• Housing: Standard laboratory conditions with a 12-hour light/dark cycle and ad libitum access to food and water.

• Diet-Induced Steatosis: Feed mice a high-fat diet (e.g., 60% kcal from fat) for 8-12 weeks to induce hepatic steatosis. A control group should be fed a standard chow diet.[6]

2. Preparation of Hydrogen-Rich Saline (HRS):

• Hydrogen-rich saline can be prepared by dissolving hydrogen gas in 0.9% sterile saline under high pressure (0.4 MPa) for 6 hours to achieve a supersaturated concentration (approximately 0.6 mmol/L).[7]

• The HRS should be stored at 4°C in an aluminum bag with no dead volume to maintain the hydrogen concentration. It should be freshly prepared weekly.[7]

3. Administration of Hydrogen-Rich Saline:

• Dosage: Administer HRS at a dose of 5 ml/kg body weight.[7][8]

• Route of Administration: Intraperitoneal (i.p.) injection.

• Frequency: Once daily for the duration of the treatment period (e.g., 4-8 weeks).

• Control Groups: One control group should receive the HFD and daily i.p. injections of standard saline (5 ml/kg). Another control group should receive the standard chow diet and saline injections.

4. Outcome Measures:

• Metabolic Parameters: Monitor body weight, food intake, and perform glucose and insulin tolerance tests.

• Biochemical Analysis: At the end of the study, collect blood samples to measure serum levels of alanine (B10760859) aminotransferase (ALT), aspartate aminotransferase (AST), triglycerides, and cholesterol.

• Histological Analysis: Excise the liver and fix a portion in 10% formalin for paraffin (B1166041) embedding. Stain liver sections with Hematoxylin and Eosin (H&E) for general morphology and Oil Red O for lipid accumulation.

• Molecular Analysis: Snap-freeze a portion of the liver in liquid nitrogen for subsequent analysis of gene and protein expression (e.g., markers of inflammation, oxidative stress, and lipid metabolism) via qPCR and Western blotting.

In Vitro Model of Hepatocyte Steatosis

This protocol details the induction of lipid accumulation in a human hepatocyte cell line (e.g., HepG2) and treatment with molecular hydrogen.

1. Cell Culture:

• Culture HepG2 cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO₂.

2. Induction of Lipid Accumulation:

• Prepare a fatty acid solution by complexing palmitate with bovine serum albumin (BSA).

• Treat HepG2 cells with the palmitate-BSA complex (e.g., 0.5 mM) for 24 hours to induce lipid accumulation.[3]

3. Molecular Hydrogen Treatment:

• Hydrogen-Rich Medium: Prepare hydrogen-rich culture medium by dissolving hydrogen gas to a desired concentration.

• Treatment: Pre-treat the HepG2 cells with the hydrogen-rich medium for a specified duration (e.g., 24 hours) before and/or during the fatty acid challenge.[3]

4. Analysis:

• Lipid Accumulation: Stain the cells with Oil Red O and quantify the lipid content by extracting the dye and measuring its absorbance.

• Cell Viability: Assess cell viability using an MTT or similar assay.

• Molecular Analysis: Analyze changes in the expression of key proteins and genes involved in lipid metabolism (e.g., CD36) and cellular stress pathways (e.g., JNK phosphorylation) by Western blotting and qPCR.[3]

Visualizations

Caption: Mechanism of Action of Molecular Hydrogen in Hepatic Steatosis.

Caption: Preclinical Experimental Workflow for H₂ Therapy in Hepatic Steatosis.

References

• 1. The Effect of Adjuvant Therapy with Molecular Hydrogen on Endogenous Coenzyme Q10 Levels and Platelet Mitochondrial Bioenergetics in Patients with Non-Alcoholic Fatty Liver Disease [mdpi.com]
• 2. spandidos-publications.com [spandidos-publications.com]
• 3. Molecular hydrogen attenuates fatty acid uptake and lipid accumulation through downregulating CD36 expression in HepG2 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.physiology.org [journals.physiology.org]
• 5. Molecular mechanisms associated with effects of hydrogen molecule in liver diseases: the review of current evidence | springermedizin.de [springermedizin.de]
• 6. Experimental models of fatty liver diseases: Status and appraisal - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Administration of Hydrogen-Rich Saline in Mice with Allogeneic Hematopoietic Stem-Cell Transplantation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Administration of hydrogen-rich saline in mice with allogeneic hematopoietic stem-cell transplantation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Monitoring Lipid Droplet Polarity Dynamics with the Fluorescent Probe LD-H3

A specific fluorescent probe named H2-003 for the investigation of lipid droplet dynamics could not be identified in the available literature. The following application notes and protocols are based on a representative and well-characterized fluorescent probe, LD-H3 , which is designed for monitoring lipid droplet polarity dynamics. This information is intended to serve as a comprehensive guide for researchers, scientists, and drug development professionals interested in the study of lipid droplet dynamics.

Introduction

Lipid droplets (LDs) are dynamic cellular organelles essential for energy storage, lipid metabolism, and cellular signaling. Alterations in LD dynamics and the polarity of their microenvironment are associated with various pathological conditions, including metabolic diseases and ferroptosis, a form of programmed cell death characterized by iron-dependent lipid peroxidation. The fluorescent probe LD-H3 is a powerful tool for investigating these processes, offering high specificity for LDs and sensitivity to changes in their polarity.

LD-H3 exhibits a notable Stokes shift and excellent lipophilicity, allowing for precise and high-contrast imaging of LDs in living cells and in vivo models.[1] Its fluorescence properties are modulated by the polarity of the surrounding environment, making it an ideal candidate for studying the dynamic changes in LDs during cellular processes like ferroptosis.

Physicochemical and Fluorescent Properties of LD-H3

A summary of the key quantitative data for the LD-H3 probe is presented below. This data is essential for designing and executing experiments for monitoring lipid droplet dynamics.

Property	Value	Reference
Stokes Shift	60 nm redshift	[1]
Lipophilicity (logP)	6.61	[1]
LD Targeting Specificity (Pearson coefficient)	> 0.97	[1]
Fold-change in Polarity Detection (Ferroptosis)	4.7-fold increase	[1]

Experimental Protocols

Herein, we provide detailed protocols for the utilization of the LD-H3 probe for imaging and analyzing lipid droplet dynamics in mammalian cells.

1. Cell Culture and Treatment

• Cell Lines: This protocol is suitable for various adherent mammalian cell lines, such as HepG2 (human liver cancer cell line) or other cell lines relevant to the user's research.

• Culture Conditions: Culture the cells in a suitable medium (e.g., DMEM or MEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, at 37°C in a humidified atmosphere with 5% CO2.

• Induction of Lipid Droplet Formation (Optional): To induce the formation of lipid droplets, cells can be treated with oleic acid. Prepare a stock solution of oleic acid complexed with bovine serum albumin (BSA). Incubate the cells with the oleic acid-BSA complex for a suitable duration (e.g., 6-24 hours) prior to staining.

• Induction of Ferroptosis (Optional): To study changes in lipid droplet polarity during ferroptosis, cells can be treated with a ferroptosis-inducing agent such as erastin (B1684096) or RSL3 for a specific time course.

2. Staining of Lipid Droplets with LD-H3

• Prepare LD-H3 Staining Solution: Prepare a stock solution of LD-H3 in DMSO. Immediately before use, dilute the stock solution to the desired final concentration (e.g., 1-10 µM) in a serum-free cell culture medium.

• Cell Staining:

  • Wash the cells twice with phosphate-buffered saline (PBS).

  • Add the LD-H3 staining solution to the cells and incubate for 15-30 minutes at 37°C.

  • Wash the cells twice with PBS to remove the excess probe.

• Co-staining (Optional): For co-localization studies, other fluorescent dyes for different organelles can be used according to their specific protocols after LD-H3 staining.

3. Fluorescence Microscopy and Image Acquisition

• Imaging System: A confocal laser scanning microscope (CLSM) or a widefield fluorescence microscope equipped with appropriate filters is recommended.

• Excitation and Emission Wavelengths: Use an excitation wavelength appropriate for LD-H3 and collect the emission over the corresponding range. The exact wavelengths should be optimized based on the specific microscope setup and the spectral properties of the probe.

• Image Acquisition: Capture images of the stained cells. For dynamic studies, time-lapse imaging can be performed to monitor the movement, fusion, and fission of lipid droplets.

4. Image Analysis and Quantification

• Lipid Droplet Quantification: Use image analysis software (e.g., ImageJ/Fiji, CellProfiler) to quantify the number, size, and fluorescence intensity of lipid droplets per cell.

• Polarity Measurement: The ratio of fluorescence intensities from two different emission channels can be used to quantify changes in lipid droplet polarity. An increase in the intensity ratio may indicate an increase in polarity.

• Colocalization Analysis: If co-staining is performed, use appropriate plugins in the image analysis software to calculate the Pearson's correlation coefficient to determine the degree of colocalization between LD-H3 and other organelle markers.

Visualizations

Experimental Workflow for Investigating Lipid Droplet Dynamics

Caption: Experimental workflow for studying lipid droplet dynamics using the LD-H3 probe.

Signaling Pathway: Ferroptosis and Lipid Droplet Polarity

Caption: Simplified pathway of ferroptosis leading to increased lipid droplet polarity, detectable by LD-H3.

References

• 1. Lipid droplet-targeted fluorescent probes for polarity sensing in Ferroptosis cellular models and in vivo zebrafish - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Treatment of HepG2 Cells

Disclaimer: The compound "H2-003" was not specifically identified in the available literature. The following application notes and protocols are based on research conducted on the effects of molecular hydrogen (H2) and hydrogen peroxide (H2O2) on the human hepatocellular carcinoma cell line, HepG2. It is presumed that "H2-003" may be a typographical error, and the user is interested in one of these two compounds.

Section 1: Molecular Hydrogen (H2) Treatment of HepG2 Cells

Introduction: Molecular hydrogen has been investigated for its potential therapeutic effects, including antioxidant and anti-inflammatory properties. In the context of HepG2 cells, research has focused on its ability to mitigate lipid accumulation and oxidative stress.

Data Presentation

Table 1: Effects of Molecular Hydrogen on HepG2 Cells

Parameter	Treatment Conditions	Observed Effect	Reference
Lipid Accumulation	Pretreatment with hydrogen for 24h followed by palmitate overload	Reduced fatty acid uptake and lipid accumulation	[1]
JNK Activation	Pretreatment with hydrogen for 24h followed by palmitate overload	Inhibition of JNK activation	[1]
CD36 Expression	Hydrogen treatment	Reduced CD36 protein expression, no change in mRNA expression	[1]
Ethanol-induced Cytotoxicity	Treatment with Electrolyzed Hydrogen Water (EHW)	Inhibition of ethanol-induced cytotoxicity	[2]
Acetaldehyde (B116499) Metabolism	Treatment with EHW	Inhibition of ethanol (B145695) to acetaldehyde metabolism; promotion of acetaldehyde to acetic acid metabolism	[2]

Experimental Protocols

1. Cell Culture and Hydrogen Treatment

• Cell Line: Human hepatoma HepG2 cells.

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Culture Conditions: Cells are maintained at 37°C in a humidified atmosphere of 5% CO2.

• Hydrogen Treatment: For experiments, cells are cultured in a medium saturated with hydrogen or in a hydrogen-rich environment. This can be achieved by using a hydrogen-generating apparatus or by using pre-made hydrogen-rich saline or water.

2. Lipid Accumulation Assay (Oil Red O Staining)

• Seed HepG2 cells in 6-well plates and allow them to adhere overnight.

• Pre-treat cells with or without hydrogen-rich medium for 24 hours.

• Induce lipid accumulation by treating with a palmitate-BSA complex.

• After incubation, wash the cells with phosphate-buffered saline (PBS).

• Fix the cells with 10% formalin for 1 hour.

• Wash with PBS and then with 60% isopropanol (B130326).

• Stain with Oil Red O solution for 10 minutes.

• Wash with 60% isopropanol and then with PBS.

• Visualize and quantify the lipid droplets.

3. Western Blot Analysis for Protein Expression

• After treatment, lyse the HepG2 cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine protein concentration using a BCA assay.

• Separate equal amounts of protein on an SDS-PAGE gel.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate with primary antibodies (e.g., anti-JNK, anti-phospho-JNK, anti-CD36) overnight at 4°C.

• Wash with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detect the signal using an enhanced chemiluminescence (ECL) kit.

Visualizations

References

• 1. hho-bulgaria.com [hho-bulgaria.com]
• 2. hho-bulgaria.com [hho-bulgaria.com]

Application Notes and Protocols for In Vivo Administration of Molecular Hydrogen (H₂)

Disclaimer: The compound "H2-003" is not found in the public scientific literature. This document provides protocols for the in vivo administration of molecular hydrogen (H₂) , which is a colorless, odorless, and flammable gas with investigated therapeutic potential. It is presumed that "H2-003" is an internal designation for molecular hydrogen. Researchers should verify the identity of their compound before proceeding.

Application Notes

Molecular hydrogen (H₂) has emerged as a novel therapeutic agent with antioxidant and anti-inflammatory properties.[1] It is a small molecule that can readily diffuse across cell membranes and the blood-brain barrier, allowing it to exert its effects throughout the body.[2] The primary proposed mechanism of action for H₂ is its ability to selectively neutralize cytotoxic reactive oxygen species (ROS), such as hydroxyl radicals (•OH) and peroxynitrite (ONOO⁻), without affecting ROS that play a role in normal cell signaling.[3]

In various animal models, the administration of molecular hydrogen has shown therapeutic potential in a range of conditions, including neurodegenerative diseases, metabolic syndrome, and ischemia-reperfusion injury.[4][5] Studies have demonstrated that H₂ can be administered safely to animals through several methods, including inhalation of hydrogen gas, oral ingestion of hydrogen-rich water (HRW), and injection of hydrogen-rich saline (HRS). The choice of administration route can influence the pharmacokinetics and biodistribution of H₂.

Signaling Pathway of Molecular Hydrogen

Molecular hydrogen is believed to exert its therapeutic effects through multiple signaling pathways. A key mechanism is the modulation of oxidative stress. H₂ can selectively scavenge hydroxyl radicals and peroxynitrite. Furthermore, studies suggest that molecular hydrogen can activate the Nrf2 antioxidant defense pathway, leading to the upregulation of antioxidant enzymes like heme oxygenase-1 (HO-1). This multifaceted mechanism contributes to its anti-inflammatory, anti-apoptotic, and cytoprotective effects.

Caption: Signaling Pathway of Molecular Hydrogen.

Experimental Protocols for In Vivo Administration

There are three primary methods for the in vivo administration of molecular hydrogen in animal models: inhalation of hydrogen gas, oral administration of hydrogen-rich water, and injection of hydrogen-rich saline.

I. Inhalation of Hydrogen Gas

This method allows for precise control over the concentration of administered hydrogen and can achieve a steady-state concentration in the blood and tissues.

Protocol:

• Animal Acclimatization: Acclimate animals to the inhalation chamber for a specified period before introducing hydrogen gas.

• Gas Mixture Preparation: Prepare a gas mixture containing a specific concentration of hydrogen gas (typically 1-4% for safety, although higher concentrations have been used). The balance of the gas is usually medical air or a specific oxygen concentration.

• Administration: Place the animals in a sealed inhalation chamber and deliver the gas mixture at a controlled flow rate.

• Duration: The duration of inhalation can range from minutes to hours, depending on the experimental design.

• Monitoring: Monitor the animals for any signs of distress during the procedure.

II. Oral Administration of Hydrogen-Rich Water (HRW)

This is a convenient and non-invasive method for chronic administration.

Protocol:

• Preparation of HRW:

  • Dissolve hydrogen gas in water under atmospheric or elevated pressure to a desired concentration. A saturated solution at room temperature and atmospheric pressure contains approximately 0.8 mM (1.6 mg/L) of H₂.

  • Alternatively, use commercially available hydrogen-infusing devices or magnesium-based tablets that produce hydrogen in water.

• Administration:

  • Provide the freshly prepared HRW to the animals ad libitum in their water bottles.

  • To maintain a high concentration of H₂, replace the HRW frequently (e.g., every 8 hours).

• Dosage: The daily dose will depend on the water consumption of the animals.

III. Injection of Hydrogen-Rich Saline (HRS)

This method allows for the delivery of a precise dose of hydrogen and is often used in acute experimental models.

Protocol:

• Preparation of HRS:

  • Dissolve hydrogen gas into sterile physiological saline (0.9% NaCl) under high pressure (e.g., 0.4 MPa) for several hours.

  • Store the HRS at 4°C in an aluminum bag with no dead volume to maintain the hydrogen concentration.

  • The concentration of hydrogen in freshly prepared HRS is typically around 0.6 mM.

• Administration:

  • Administer the HRS via intraperitoneal (i.p.) or intravenous (i.v.) injection.

  • The volume of injection should be based on the animal's body weight.

Quantitative Data Summary

The following tables summarize the dosages and administration parameters for molecular hydrogen from various preclinical studies.

Table 1: Inhalation of Hydrogen Gas

Animal Model	H₂ Concentration	Duration of Administration	Reference
Mice (asthmatic)	67%	60 min/day for 7 days
Rats	1-4%	Varies
Rats	3.1%	72 hours

Table 2: Oral Administration of Hydrogen-Rich Water (HRW)

Animal Model	H₂ Concentration	Administration Details	Reference
Mice	Saturated (~0.8 mM)	Ad libitum
Rats	0.19 mM	Ad libitum for 1 year
Dogs	Not specified	Ad libitum

Table 3: Injection of Hydrogen-Rich Saline (HRS)

| Animal Model | H₂ Concentration | Route | Dosage | Reference | | :--- | :--- | :--- | :--- | | Rats | >0.6 mmol/L | Intraperitoneal | Not specified | | | Rats | ~0.6 mmol/L | Intraperitoneal | 1 ml/kg | | | Rats | ~0.6 mM | Subarachnoid | 0.25 mL/kg | |

Experimental Workflow

The following diagram illustrates a general workflow for an in vivo study investigating the effects of molecular hydrogen.

Caption: General Experimental Workflow for In Vivo Administration of H₂.

References

• 1. Molecular Hydrogen as a Neuroprotective Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular hydrogen: a preventive and therapeutic medical gas for various diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Hydrogen-Rich Saline Promotes the Recovery of Renal Function after Ischemia/Reperfusion Injury in Rats via Anti-apoptosis and Anti-inflammation [frontiersin.org]
• 4. Clinical Effects of Hydrogen Administration: From Animal and Human Diseases to Exercise Medicine [scirp.org]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols for Measuring Triglyceride Synthesis with ²H₂O

For Researchers, Scientists, and Drug Development Professionals

Introduction

The measurement of triglyceride (TG) synthesis is crucial for understanding metabolic diseases such as obesity, type 2 diabetes, and non-alcoholic fatty liver disease. The use of heavy water (²H₂O) as a stable isotope tracer offers a robust, non-radioactive method to assess the dynamics of TG metabolism in vivo. This technique relies on the incorporation of deuterium (B1214612) from ²H₂O into the glycerol (B35011) backbone and/or the fatty acid chains of newly synthesized triglycerides. By measuring the rate of this incorporation, researchers can quantify the fractional synthesis rate (FSR) of triglycerides in various tissues and plasma. These application notes provide a comprehensive overview and detailed protocols for measuring triglyceride synthesis using ²H₂O.

Principle of the Method

When heavy water is introduced into the body, it rapidly equilibrates with the total body water pool. The deuterium from ²H₂O is then incorporated into various biomolecules during their synthesis. For triglyceride synthesis, deuterium is primarily incorporated into the C-H bonds of the glycerol-3-phosphate backbone and, through de novo lipogenesis (DNL), into the fatty acid chains. The enrichment of deuterium in the triglyceride molecule over time is measured using mass spectrometry, allowing for the calculation of the rate of new triglyceride synthesis. A common analytical approach is Mass Isotopomer Distribution Analysis (MIDA), which analyzes the pattern of deuterium incorporation to determine the synthesis rate.[1][2]

Key Advantages of the ²H₂O Method:

• Non-invasive and Safe: Utilizes a non-radioactive stable isotope, making it safe for human studies.[3]

• Long-term Studies: The slow turnover of body water allows for the measurement of synthesis rates of slowly turning over lipid pools over extended periods.[4][5]

• Versatility: Can be applied to measure triglyceride synthesis in various tissues, including liver, adipose tissue, and plasma.[1][2]

• Comprehensive Analysis: Allows for the simultaneous measurement of other metabolic processes, such as de novo lipogenesis and cell proliferation.[4]

Data Presentation

Table 1: Triglyceride Turnover Rates in Different Adipose Tissue Depots in Mice

Adipose Tissue Depot	Fractional Synthesis Rate (k, day⁻¹)	Reference
Mesenteric	0.21	[1]
Epididymal	0.06	[1]
Subcutaneous	0.04 - 0.05	[1][2]

Table 2: Plasma Triglyceride Kinetics

Species	Parameter	Value	Reference
Mice	Turnover Rate (k, min⁻¹)	0.06	[2]
Mice	Half-life (t½, min)	11.5	[2]
Humans	Fractional Synthetic Rate (FSR, day⁻¹)	0.0702 ± 0.0048 (linear model)	[6]
Humans	Fractional Synthetic Rate (FSR, day⁻¹)	0.0728 ± 0.0051 (exponential model)	[6]

Table 3: Deuterium Incorporation Parameters

Molecule	Number of H atoms incorporating ²H (n)	Tissue	Reference
TG-glycerol	3.8 - 4.0 (out of 5)	Adipose Tissue	[1][2]
TG-glycerol	4.6 - 4.8 (out of 5)	Liver	[1][2]
Palmitate	21	Plasma	[7]
Cholesterol	27	Plasma	[7]

Experimental Protocols

In Vivo Labeling Protocol for Rodents

This protocol is adapted from studies measuring triglyceride synthesis in mice and rats.[1][2][5]

Materials:

• 99.8% ²H₂O (heavy water)

• Normal drinking water

• Sterile saline solution (0.9% NaCl)

• Syringes and needles for intraperitoneal (IP) injection

• Metabolic cages (optional, for monitoring water intake)

Procedure:

• Acclimation: Acclimate animals to individual housing for at least 3 days before starting the experiment.

• Priming Dose: To rapidly achieve a target body water enrichment, administer a priming dose of 99.8% ²H₂O via an intraperitoneal injection. The volume of the priming dose is calculated to achieve an initial body water enrichment of approximately 2.5-5%. A common assumption is that body water constitutes 60% of the body weight.

• Maintenance: Immediately after the priming dose, provide drinking water containing a specific percentage of ²H₂O (e.g., 4-8%) ad libitum.[1][2] The enrichment of the drinking water should be chosen to maintain the desired body water enrichment.

• Sample Collection: At predetermined time points, collect blood samples via tail vein or cardiac puncture. For tissue-specific analysis, euthanize the animals and harvest tissues of interest (e.g., liver, various adipose tissue depots).

• Sample Processing:

  • Plasma: Centrifuge blood samples to separate plasma.

  • Tissues: Immediately freeze tissues in liquid nitrogen and store at -80°C until analysis.

• Body Water Enrichment Measurement: Determine the deuterium enrichment in body water from plasma or tissue samples. This is a critical parameter for calculating the precursor pool enrichment.[8]

In Vivo Labeling Protocol for Human Studies

This protocol is a general guideline based on human studies.[4][6] All procedures must be approved by an institutional review board (IRB).

Materials:

• 99.8% ²H₂O (medical grade)

• Drinking water

Procedure:

• Informed Consent: Obtain informed consent from all participants.

• Baseline Sample: Collect a baseline blood sample before the administration of ²H₂O.

• ²H₂O Administration:

  • Priming: Subjects drink a calculated amount of ²H₂O to achieve a target initial body water enrichment. For example, 0.7 g ²H₂O per kg of estimated body water.[6]

  • Maintenance: Subjects consume a specific volume of ²H₂O mixed with their daily drinking water to maintain a stable body water enrichment over the study period.[4][6]

• Sample Collection: Collect blood samples at regular intervals (e.g., every 4 hours for short-term studies, or weekly for long-term studies).[4][6]

• Sample Processing: Separate plasma from blood samples and store at -80°C.

Sample Analysis: Lipid Extraction and Derivatization

Materials:

• Chloroform

• Methanol

• Thin-layer chromatography (TLC) plates

• Hexane

• Diethyl ether

• Acetic acid

• Methanolysis reagent (e.g., methanolic HCl)

• Derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA)

Procedure:

• Lipid Extraction: Extract total lipids from plasma or tissue homogenates using the Folch method (chloroform:methanol, 2:1 v/v).

• Triglyceride Isolation: Isolate the triglyceride fraction from the total lipid extract using thin-layer chromatography (TLC). The developing solvent is typically a mixture of hexane, diethyl ether, and acetic acid.

• Glycerol and Fatty Acid Separation:

  • Hydrolyze the isolated triglycerides to release glycerol and fatty acids.

  • Alternatively, perform methanolysis to produce fatty acid methyl esters (FAMEs) and glycerol.

• Derivatization: Derivatize the glycerol (e.g., to glycerol-triacetate or trimethylsilyl-glycerol) and fatty acids (as FAMEs) to make them volatile for gas chromatography-mass spectrometry (GC-MS) analysis.

Mass Spectrometry Analysis

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) or an Isotope Ratio Mass Spectrometer (IRMS).

Procedure:

• GC-MS Analysis:

  • Inject the derivatized samples into the GC-MS.

  • Separate the components on an appropriate GC column.

  • Analyze the mass isotopomer distribution of the target molecules (e.g., derivatized glycerol or FAMEs) in the mass spectrometer.

• IRMS Analysis (for high precision):

  • Combust the isolated triglycerides to H₂ and CO₂.

  • Analyze the deuterium enrichment in the resulting hydrogen gas using IRMS.[6]

Calculation of Fractional Synthesis Rate (FSR)

The FSR of triglycerides is calculated using the precursor-product relationship. The rate of incorporation of deuterium into the triglyceride-glycerol is compared to the enrichment of deuterium in the body water (the precursor pool).

Simplified Equation:

FSR (day⁻¹) = [Enrichment of TG-glycerol at time t] / ([Enrichment of body water] * t)

More complex models, such as exponential rise to plateau, can also be used for more accurate calculations, especially in long-term studies.[5][6] MIDA is employed to determine the theoretical maximum enrichment and the number of deuterium atoms incorporated.[1][2]

Visualization of Pathways and Workflows

Caption: Key enzymatic steps in the glycerol-3-phosphate pathway of triglyceride synthesis.

Caption: A step-by-step workflow from in vivo labeling to data analysis.

Caption: The flow of deuterium from body water into triglycerides for FSR measurement.

References

• 1. Measurement of TG synthesis and turnover in vivo by 2H2O incorporation into the glycerol moiety and application of MIDA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.physiology.org [journals.physiology.org]
• 3. researchgate.net [researchgate.net]
• 4. journals.physiology.org [journals.physiology.org]
• 5. In vivo measurement of fatty acids and cholesterol synthesis using D2O and mass isotopomer analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Measurement of triglyceride synthesis in humans using deuterium oxide and isotope ratio mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. In vivo measurement of plasma cholesterol and fatty acid synthesis with deuterated water: determination of the average number of deuterium atoms incorporated - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. journals.physiology.org [journals.physiology.org]

Application Notes and Protocols for Utilizing Molecular Hydrogen (H2) in Non-Alcoholic Fatty Liver Disease (NAFLD) Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Non-alcoholic fatty liver disease (NAFLD) is a prevalent chronic liver condition, ranging from simple steatosis to non-alcoholic steatohepatitis (NASH), which can progress to cirrhosis and hepatocellular carcinoma.[1][2][3][4][5] The pathogenesis of NAFLD is complex, involving insulin (B600854) resistance, oxidative stress, and inflammation.[6][7][8] Emerging research highlights the therapeutic potential of molecular hydrogen (H2) in mitigating NAFLD.[6][9][10][11] H2 acts as a selective antioxidant, neutralizing harmful reactive oxygen species (ROS) like hydroxyl radicals and peroxynitrite, and modulates signaling pathways involved in lipid metabolism and inflammation.[6][10] These application notes provide a comprehensive overview of the use of molecular hydrogen, administered as hydrogen-rich saline or through inhalation, as a tool to study and potentially ameliorate NAFLD.

Mechanism of Action

Molecular hydrogen exerts its protective effects in NAFLD through several mechanisms:

• Reduction of Oxidative Stress: H2 selectively neutralizes cytotoxic ROS, thereby reducing lipid peroxidation and DNA damage in hepatocytes.[6][10]

• Modulation of Gene Expression: Studies have shown that H2 can upregulate the expression of peroxisome proliferator-activated receptors (PPARα and PPARγ), which are key regulators of fatty acid oxidation and storage.[6][10][11]

• Anti-inflammatory Effects: H2 has been observed to decrease the levels of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-1 beta (IL-1β) in the liver.[6][10]

• Activation of Autophagy: Molecular hydrogen may promote hepatocyte autophagy, a cellular process for degrading and recycling damaged components, which can help alleviate lipid accumulation.[9][11]

Quantitative Data Summary

The following tables summarize the quantitative data from preclinical studies investigating the effects of molecular hydrogen on NAFLD models.

Table 1: Effects of Hydrogen-Rich Saline on Metabolic Parameters in a Rat Model of NAFLD [6][10]

Parameter	Control Group	NAFLD Group	NAFLD + H2-Rich Saline Group
Fasting Blood Glucose (mmol/L)	5.8 ± 0.5	15.2 ± 1.8	8.1 ± 1.1
Fasting Insulin (mU/L)	12.5 ± 1.5	28.9 ± 3.2	18.3 ± 2.1
HOMA-IR	2.9 ± 0.4	10.9 ± 1.5	5.9 ± 0.8
Serum ALT (U/L)	45 ± 5	112 ± 12	68 ± 8
Serum AST (U/L)	88 ± 9	215 ± 25	135 ± 18
Liver Triglycerides (mg/g)	15.2 ± 1.8	48.6 ± 5.5	25.3 ± 3.1

Data are presented as mean ± standard deviation. HOMA-IR: Homeostatic Model Assessment of Insulin Resistance; ALT: Alanine Aminotransferase; AST: Aspartate Aminotransferase.

Table 2: Effects of Hydrogen/Oxygen Inhalation on Liver Parameters in a Mouse Model of NASH [9][11]

Parameter	Control Group	MCD Diet Group	MCD Diet + H2/O2 Inhalation Group
NAFLD Activity Score (NAS)	0.5 ± 0.2	5.8 ± 0.7	3.1 ± 0.5
Liver TNF-α (pg/mg protein)	25 ± 4	85 ± 11	42 ± 6
Liver IL-1β (pg/mg protein)	15 ± 3	55 ± 8	28 ± 5

Data are presented as mean ± standard deviation. MCD: Methionine and Choline-Deficient; NAS: NAFLD Activity Score; TNF-α: Tumor Necrosis Factor-alpha; IL-1β: Interleukin-1 beta.

Experimental Protocols

In Vivo Model: High-Fat Diet-Induced NAFLD in Rats and Treatment with Hydrogen-Rich Saline

This protocol describes the induction of NAFLD in rats using a high-fat diet and subsequent treatment with hydrogen-rich saline.

1. Animal Model:

• Species: Male Sprague-Dawley rats (8 weeks old).
• Acclimatization: Acclimatize rats for one week under standard laboratory conditions (22 ± 2°C, 12 h light/dark cycle) with free access to standard chow and water.
• Induction of NAFLD: Feed rats a high-fat diet (HFD; 60% of calories from fat) for 8 weeks to induce obesity, insulin resistance, and hepatic steatosis. A control group is fed a standard chow diet.

2. Preparation of Hydrogen-Rich Saline:

• Generate hydrogen gas using a hydrogen gas generator.
• Bubble the hydrogen gas into 0.9% saline solution at a pressure of 0.4 MPa for at least 6 hours until it reaches saturation.
• Store the hydrogen-rich saline at 4°C under atmospheric pressure to minimize hydrogen loss. Prepare fresh daily.

3. Treatment Protocol:

• Divide the HFD-fed rats into two groups: a NAFLD group receiving regular saline and a treatment group receiving hydrogen-rich saline.
• Administer hydrogen-rich saline (5 ml/kg body weight) or regular saline via intraperitoneal injection once daily for 4 weeks.

4. Outcome Measures:

• Metabolic Parameters: Monitor body weight, food intake, and water consumption weekly. At the end of the treatment period, collect blood samples after an overnight fast to measure fasting blood glucose, insulin, and serum levels of ALT and AST.
• Histological Analysis: Euthanize the rats and collect liver tissue. Fix a portion of the liver in 10% neutral buffered formalin for paraffin (B1166041) embedding. Section the tissue and perform Hematoxylin and Eosin (H&E) staining to assess steatosis, inflammation, and ballooning. Use Oil Red O staining on frozen sections to visualize lipid accumulation.
• Biochemical Analysis: Homogenize a portion of the liver tissue to measure triglyceride content and markers of oxidative stress (e.g., malondialdehyde) and antioxidant enzyme activity (e.g., superoxide (B77818) dismutase).
• Gene Expression Analysis: Isolate RNA from liver tissue to perform quantitative real-time PCR (qRT-PCR) for genes involved in lipid metabolism (e.g., Ppara, Pparg, Srebf1) and inflammation (e.g., Tnf, Il1b).

In Vitro Model: Free Fatty Acid-Induced Steatosis in Hepatocytes and H2 Treatment

This protocol outlines the induction of steatosis in a hepatocyte cell line and treatment with hydrogen-rich medium.

1. Cell Culture:

• Cell Line: Use a human hepatocyte cell line such as HepG2 or AML-12.
• Culture Conditions: Culture the cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

2. Induction of Steatosis:

• Prepare a stock solution of free fatty acids (FFAs) by dissolving oleic acid and palmitic acid (2:1 molar ratio) in DMEM containing 1% bovine serum albumin (BSA).
• Seed the hepatocytes in 6-well plates. Once they reach 70-80% confluency, replace the culture medium with DMEM containing the FFA mixture (final concentration, e.g., 1 mM) for 24 hours to induce lipid accumulation.

3. Hydrogen Treatment:

• Prepare hydrogen-rich culture medium by dissolving a hydrogen-producing tablet or by bubbling hydrogen gas into the medium.
• Treat the steatotic hepatocytes with hydrogen-rich medium for a specified duration (e.g., 24 hours).

4. Analysis:

• Lipid Accumulation: Stain the cells with Oil Red O or Bodipy to visualize and quantify intracellular lipid droplets using microscopy and image analysis software. Alternatively, extract total lipids and measure triglyceride content using a commercial kit.
• Cell Viability: Assess cell viability using an MTT or similar assay.
• Oxidative Stress: Measure intracellular ROS levels using a fluorescent probe like DCFH-DA.
• Gene and Protein Expression: Analyze the expression of key genes and proteins involved in lipogenesis, fatty acid oxidation, and inflammation using qRT-PCR and Western blotting.

Visualizations

Signaling Pathways

Caption: Signaling pathways in NAFLD and the therapeutic mechanisms of molecular hydrogen.

Experimental Workflow

Caption: Experimental workflows for in vivo and in vitro studies of H2 in NAFLD.

Conclusion

Molecular hydrogen represents a promising and convenient tool for investigating the pathophysiology of NAFLD and exploring novel therapeutic strategies. Its ability to counteract oxidative stress, reduce inflammation, and modulate lipid metabolism makes it a valuable agent for both in vivo and in vitro models of this disease. The protocols and data presented here provide a foundation for researchers to incorporate molecular hydrogen into their NAFLD studies. Further research is warranted to fully elucidate its mechanisms of action and to translate these preclinical findings into clinical applications.

References

• 1. PRECLINICAL MODELS OF NONALCOHOLIC FATTY LIVER DISEASE - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In Vitro and In Vivo Models of Non-Alcoholic Fatty Liver Disease: A Critical Appraisal - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vitro models for non-alcoholic fatty liver disease: Emerging platforms and their applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preclinical models of non-alcoholic fatty liver disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. NAFLD Preclinical Models: More than a Handful, Less of a Concern? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. spandidos-publications.com [spandidos-publications.com]
• 7. Fatty Liver Disease-Alcoholic and Non-Alcoholic: Similar but Different - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. hho-bulgaria.com [hho-bulgaria.com]
• 10. hho-bulgaria.com [hho-bulgaria.com]
• 11. A randomized, placebo‐controlled clinical trial of hydrogen/oxygen inhalation for non‐alcoholic fatty liver disease - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

H2-003 solubility and stability in culture media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively using Compound H2-003 in their experiments.

General Troubleshooting Guide

This guide addresses common issues that may arise during the handling and use of Compound H2-003 in cell culture applications.

Problem	Possible Cause	Recommended Solution
Precipitation of H2-003 upon dilution in aqueous buffer or culture media.	The concentration of H2-003 exceeds its solubility limit in the aqueous solution. The organic solvent used for the stock solution is not miscible or is used at too high a concentration.	First, try to dissolve the precipitate by warming the solution to 37°C and vortexing. If the precipitate remains, consider reducing the final concentration of H2-003. It is also recommended to decrease the percentage of the organic solvent in the final dilution to less than 1%. For instance, if making a 1:1000 dilution from a DMSO stock, the final DMSO concentration will be 0.1%.
Inconsistent or unexpected experimental results.	Degradation of H2-003 in the stock solution or culture media. Inaccurate concentration of the stock solution.	Prepare fresh stock solutions of H2-003. If possible, aliquot stock solutions to avoid repeated freeze-thaw cycles. Assess the stability of H2-003 in your specific culture medium under your experimental conditions (e.g., 37°C, 5% CO2). Verify the concentration of your stock solution using an appropriate analytical method.
High background signal or off-target effects.	The concentration of the organic solvent (e.g., DMSO) is too high. The compound H2-003 may have off-target effects at the concentration used.	Ensure the final concentration of the organic solvent is consistent across all experimental conditions, including vehicle controls, and is at a non-toxic level (typically ≤ 0.5%). Perform a dose-response experiment to determine the optimal concentration of H2-003 that elicits the desired effect with minimal off-target activity.

Frequently Asked Questions (FAQs)

Solubility

Q1: What is the recommended solvent for preparing stock solutions of H2-003?

A1: Based on available data, Dimethyl sulfoxide (B87167) (DMSO) is a suitable solvent for preparing stock solutions of H2-003. It is miscible with a wide range of organic solvents and water.[1]

Q2: I am observing precipitation when I add my H2-003 stock solution to the culture medium. What should I do?

A2: This indicates that the solubility of H2-003 in your culture medium has been exceeded. Here are a few steps you can take:

• Reduce the final concentration: Try using a lower final concentration of H2-003 in your experiment.

• Decrease the solvent percentage: Ensure the final concentration of your organic solvent (e.g., DMSO) is as low as possible (ideally under 0.5%) as some solvents can cause cellular stress or toxicity.[2]

• Warm the medium: Gently warm your culture medium to 37°C before and after adding the compound, and mix well.

• Serial dilutions: Prepare intermediate dilutions of your stock solution in culture medium to gradually decrease the solvent concentration.

Stability

Q3: How stable is H2-003 in a stock solution?

A3: While specific data for H2-003 is not available, it is general practice to store stock solutions of small molecules at -20°C or -80°C to maintain stability. For some compounds, it is recommended to prepare fresh solutions or use them within a short period after preparation. Aliquoting stock solutions to avoid multiple freeze-thaw cycles is also advisable.

Q4: How can I determine the stability of H2-003 in my specific cell culture medium?

A4: You can perform a stability study by incubating H2-003 in your cell culture medium under your experimental conditions (e.g., 37°C, 5% CO2) for various durations (e.g., 0, 2, 6, 12, 24 hours). At each time point, you can analyze the concentration of the remaining H2-003 using an appropriate analytical method like HPLC.

Q5: Are there any specific conditions I should avoid to prevent the degradation of H2-003?

A5: To prevent degradation, it is generally recommended to protect solutions from light, extreme pH, and high temperatures. Forced degradation studies, which involve exposing the compound to stress conditions like acid, base, oxidation, heat, and light, can help identify the degradation pathways and products.[3][4][5]

Data on Solubility and Stability

The following tables provide a template for summarizing solubility and stability data for a compound like H2-003.

Table 1: Solubility of Compound H2-003 in Common Solvents and Culture Media

Solvent/Medium	Temperature (°C)	Maximum Solubility (µM)
DMSO	25	> 50 mM
Ethanol	25	~10 mM
PBS (pH 7.4)	25	< 1 µM
RPMI-1640 + 10% FBS	37	15 µM
DMEM + 10% FBS	37	20 µM

Table 2: Stability of Compound H2-003 under Various Conditions

Condition	Incubation Time (hours)	Remaining Compound (%)	Degradation Products
RPMI-1640 + 10% FBS at 37°C	24	85	DP-1, DP-2
0.1 N HCl at 60°C	8	40	DP-3, DP-4
0.1 N NaOH at 60°C	8	65	DP-5
3% H₂O₂ at 25°C	24	55	DP-6, DP-7
Light Exposure (ICH Q1B)	10 days	92	DP-8

Experimental Protocols

Protocol for Assessing Compound Solubility

This protocol outlines a method to determine the solubility of H2-003 in cell culture media.

• Prepare a high-concentration stock solution of H2-003 in 100% DMSO (e.g., 50 mM).

• Serially dilute the stock solution in DMSO to create a range of concentrations.

• Add a small, fixed volume (e.g., 1 µL) of each DMSO concentration to a larger volume (e.g., 999 µL) of the desired culture medium pre-warmed to 37°C. This will create a range of final compound concentrations with a final DMSO concentration of 0.1%.

• Incubate the solutions at 37°C in a 5% CO₂ incubator for a set period (e.g., 2 hours), allowing for equilibration.

• Visually inspect each solution for any signs of precipitation. A light microscope can be used for more sensitive detection.

• Quantify the soluble compound by centrifuging the solutions to pellet any precipitate and measuring the concentration of H2-003 in the supernatant using a suitable analytical method (e.g., HPLC-UV).

• The highest concentration that shows no precipitation and has a measured supernatant concentration equal to the nominal concentration is considered the maximum solubility .

Protocol for Evaluating Compound Stability

This protocol describes how to assess the stability of H2-003 in a specific culture medium over time.

• Prepare a stock solution of H2-003 in DMSO.

• Spike the H2-003 into pre-warmed cell culture medium at the desired final concentration (e.g., 10 µM), ensuring the final DMSO concentration is low (e.g., 0.1%).

• Incubate the solution under your standard cell culture conditions (37°C, 5% CO₂).

• Collect aliquots at various time points (e.g., 0, 2, 6, 12, 24, 48 hours). The t=0 sample should be collected immediately after adding the compound.

• Immediately store the collected aliquots at -80°C to halt any further degradation until analysis.

• Analyze the concentration of the remaining parent compound (H2-003) in each aliquot using a validated analytical method such as LC-MS or HPLC.

• Plot the percentage of the remaining H2-003 against time to determine its stability profile.

Visualizations

Caption: Workflow for assessing the solubility of a compound in culture media.

Caption: Workflow for evaluating the stability of a compound in culture media.

References

• 1. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 2. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rjptonline.org [rjptonline.org]

Technical Support Center: Optimizing H2-003 Concentration for Cell Culture

<

Introduction

H2-003 is a potent and selective small molecule inhibitor of the PI3K/Akt/mTOR signaling pathway, a critical regulator of cell growth, proliferation, and survival.[1] The overactivation of this pathway is a common feature in many cancers, making it a key target for therapeutic intervention.[2][3] Proper concentration optimization of H2-003 is crucial to achieve the desired biological effect while minimizing off-target effects and cytotoxicity.[4][5] This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice, frequently asked questions, and detailed experimental protocols to effectively determine the optimal H2-003 concentration for their specific cell culture models.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration range for H2-003?

A1: For initial experiments, a broad concentration range is recommended to determine the sensitivity of your specific cell line. A typical starting range for a novel kinase inhibitor like H2-003 would be from 0.01 µM to 100 µM, tested in serial dilutions. This allows for the determination of the half-maximal inhibitory concentration (IC50), which is the concentration of the drug required to inhibit a biological process by 50%.

Q2: How should I prepare and store H2-003 stock solutions?

A2: Most small molecule inhibitors are soluble in organic solvents like DMSO. It is recommended to prepare a high-concentration stock solution (e.g., 10 mM) in anhydrous DMSO. This stock solution should be aliquoted into smaller volumes and stored at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles. When preparing working solutions, the final concentration of DMSO in the cell culture medium should be kept below 0.5% to avoid solvent toxicity.

Q3: What are the common causes of inconsistent results in my experiments?

A3: Inconsistent results can arise from several factors, including:

• Inhibitor Instability: The stability of small molecule inhibitors can vary in cell culture media. It is advisable to prepare fresh dilutions for each experiment.

• Cell Culture Variability: Differences in cell passage number, seeding density, and overall cell health can lead to variable responses.

• Pipetting Errors: Inaccurate pipetting during serial dilutions can significantly impact the final concentrations.

• Solvent Effects: High concentrations of the solvent (e.g., DMSO) can be toxic to cells.

Q4: I am observing high levels of cell death even at low concentrations of H2-003. What could be the cause?

A4: High cytotoxicity at low concentrations could be due to several factors:

• Off-target effects: The inhibitor may be affecting other essential cellular pathways.

• Cell line sensitivity: Some cell lines are inherently more sensitive to certain chemical compounds.

• Prolonged exposure: Continuous exposure to the inhibitor can lead to cumulative toxicity. Consider reducing the incubation time.

Q5: My western blot results for downstream targets of the mTOR pathway are not showing the expected inhibition. What should I do?

A5: If you are not observing the expected inhibition of downstream targets (e.g., phosphorylated S6 ribosomal protein or 4E-BP1), consider the following:

• Inhibitor Potency: The concentration used may be too low to achieve significant target inhibition in your specific cell line.

• Poor Cell Permeability: The inhibitor may not be effectively entering the cells.

• Timing of Treatment: The timing and duration of inhibitor treatment are critical. Ensure that the treatment window is appropriate to observe changes in protein phosphorylation.

• Sample Preparation: Inconsistent sample preparation, especially the omission or ineffectiveness of phosphatase inhibitors, can lead to variable results in phosphorylation studies.

Troubleshooting Guide

This guide addresses common issues encountered when optimizing H2-003 concentration.

Problem	Possible Cause	Suggested Solution
High variability between experimental replicates.	Inconsistent cell seeding density. Pipetting errors during serial dilutions. Cell health and passage number variation.	Ensure uniform cell seeding. Use calibrated pipettes and be meticulous with dilutions. Use cells within a consistent and low passage number range.
No significant effect on cell viability at expected concentrations.	The cell line may be resistant to H2-003. The inhibitor has degraded or is inactive. The assay readout is not sensitive enough.	Consider testing on a different, more sensitive cell line. Prepare a fresh stock solution of H2-003. Use a more sensitive cell viability assay, such as a luminescence-based ATP assay.
Observed phenotype does not align with known effects of mTOR pathway inhibition.	The phenotype may be due to an off-target effect.	Use a structurally different mTOR inhibitor to see if it produces the same phenotype. Perform a rescue experiment by overexpressing a downstream effector.
Precipitation of H2-003 in the cell culture medium.	Poor solubility of the compound at the tested concentration.	Visually inspect the media after adding the inhibitor. If solubility is an issue, consider using a different solvent or reducing the final concentration.

Experimental Protocols

Protocol 1: Determining the IC50 of H2-003 using a Cell Viability Assay

This protocol describes a method to determine the half-maximal inhibitory concentration (IC50) of H2-003 using a resazurin-based cell viability assay.

Materials:

• H2-003

• Cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• Resazurin (B115843) sodium salt solution

• Plate reader capable of measuring fluorescence

Procedure:

• Cell Seeding: a. Trypsinize and count the cells. b. Seed the cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium). c. Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Inhibitor Treatment: a. Prepare serial dilutions of H2-003 in complete culture medium. It is recommended to test a wide range of concentrations (e.g., from 0.01 µM to 100 µM). b. Include a "vehicle control" (medium with the same concentration of solvent as the highest inhibitor concentration) and a "no-treatment control" (medium only). c. Carefully remove the medium from the wells and add 100 µL of the prepared inhibitor dilutions or control solutions. d. Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• Resazurin Assay: a. After the incubation period, add 10 µL of the resazurin solution to each well. b. Incubate the plate for 2-4 hours at 37°C, protected from light. c. Measure the fluorescence at an excitation of 560 nm and an emission of 590 nm using a plate reader.

• Data Analysis: a. Subtract the background fluorescence (wells with medium only). b. Normalize the fluorescence values of the treated wells to the vehicle control wells to determine the percentage of cell viability. c. Plot the percentage of cell viability against the logarithm of the H2-003 concentration. d. Use a non-linear regression analysis to fit the data to a dose-response curve and determine the IC50 value.

Data Presentation: Dose-Response Data for H2-003

H2-003 Concentration (µM)	% Cell Viability (Mean ± SD)
0 (Vehicle Control)	100 ± 5.2
0.01	98.1 ± 4.8
0.1	85.3 ± 6.1
1	52.7 ± 3.9
10	15.4 ± 2.5
100	5.1 ± 1.8

Protocol 2: Western Blot Analysis of mTOR Pathway Inhibition

This protocol details the procedure for assessing the inhibition of the mTOR pathway by H2-003 by measuring the phosphorylation of the downstream target, S6 Ribosomal Protein.

Materials:

• H2-003

• Cell line of interest

• Complete cell culture medium

• 6-well cell culture plates

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (anti-phospho-S6, anti-total-S6, anti-β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Treatment and Lysis: a. Seed cells in 6-well plates and grow to 70-80% confluency. b. Treat the cells with various concentrations of H2-003 (including a vehicle control) for a predetermined time (e.g., 2-24 hours). c. Wash the cells twice with ice-cold PBS. d. Lyse the cells on ice with RIPA buffer supplemented with protease and phosphatase inhibitors. e. Scrape the cells, transfer the lysate to a microcentrifuge tube, and centrifuge at 14,000 rpm for 15 minutes at 4°C. f. Collect the supernatant containing the protein lysate.

• Protein Quantification: a. Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE and Western Blot: a. Normalize the protein concentrations and prepare samples with Laemmli buffer. b. Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel. c. Transfer the separated proteins to a PVDF membrane. d. Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature. e. Incubate the membrane with the primary antibody (e.g., anti-phospho-S6) overnight at 4°C. f. Wash the membrane three times with TBST. g. Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. h. Wash the membrane three times with TBST.

• Detection and Analysis: a. Detect the signal using an ECL substrate. b. Image the blot using a chemiluminescence detector. c. Strip the membrane and re-probe for total S6 and a loading control (e.g., β-actin) to normalize the data.

Visualizations

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. ascopubs.org [ascopubs.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: DGAT2 Enzymatic Assays

Welcome to the technical support center for Diacylglycerol O-acyltransferase 2 (DGAT2) enzymatic assays. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and optimizing their DGAT2 experiments.

Frequently Asked Questions (FAQs)

Q1: What are the key differences between DGAT1 and DGAT2 that I should consider for my assay?

A1: DGAT1 and DGAT2 are the two primary enzymes that catalyze the final step of triglyceride synthesis, but they have distinct properties that can impact your assay design and interpretation. DGAT1 has a broader substrate specificity, while DGAT2 shows a preference for certain fatty acyl-CoAs.[1] Kinetically, DGAT2 generally exhibits a higher affinity (lower Km) for its substrates compared to DGAT1.[1][2][3] Both are located in the endoplasmic reticulum (ER), but DGAT2 is also found on the surface of lipid droplets.[1][4] A critical difference for assay setup is their sensitivity to magnesium; high concentrations of Mg2+ (>50 mM) can suppress DGAT2 activity, whereas DGAT1 activity is less affected.[5] This property can be exploited to selectively measure DGAT1 activity.[5]

Troubleshooting Guides

Problem 1: Low or No DGAT2 Enzyme Activity

Q2: I am not seeing any DGAT2 activity, or the activity is much lower than expected. What are the possible causes and solutions?

A2: Low or no DGAT2 activity can stem from several factors related to the enzyme, substrates, or assay conditions. Below is a systematic guide to troubleshooting this issue.

Possible Cause	Troubleshooting Step
Inactive Enzyme	Ensure proper storage of the enzyme preparation at -80°C and avoid repeated freeze-thaw cycles.[6] It is advisable to test the activity of a fresh enzyme aliquot or a new batch.
Suboptimal Buffer pH	The optimal pH for DGAT2 assays is typically between 7.4 and 8.0.[1][6] Perform a pH titration curve (e.g., from 6.5 to 8.5) to determine the ideal pH for your specific enzyme source.[6]
Incorrect Mg2+ Concentration	DGAT2 activity can be inhibited by high concentrations of magnesium ions.[1][5] Optimize the Mg2+ concentration, keeping it low (e.g., <20 mM) to enhance DGAT2 activity.[2][5]
Suboptimal Substrate Concentrations	Substrate concentrations may be below the enzyme's Km. Titrate the concentrations of both diacylglycerol and fatty acyl-CoA to find the optimal range.[6] Be aware that high substrate concentrations can sometimes lead to inhibition.
Substrate Instability or Precipitation	Ensure complete solubilization of lipid substrates.[6] This can be achieved by preparing fresh substrate solutions and ensuring an adequate concentration of a suitable detergent, such as Triton X-100.[6]
Presence of Inhibitors	Verify that none of the buffer components or reagents contain known DGAT inhibitors.[6] For instance, free Coenzyme A (CoA) can act as a product inhibitor.[6]
Inadequate Detergent Concentration	The detergent concentration is critical. If it is too low, the enzyme and substrates may not be properly solubilized. Conversely, if it is too high, it can lead to enzyme denaturation.[6] Optimize the detergent concentration (a common starting point for Triton X-100 is 0.2% to 1%).[6]

Problem 2: High Background Signal or Poor Reproducibility

Q3: My assay has a high background signal, and I'm seeing significant variability between replicates. How can I address this?

A3: High background and poor reproducibility can obscure your results. The following table outlines common causes and their solutions.

Possible Cause	Troubleshooting Step
Non-enzymatic Reaction	A spontaneous reaction of substrates can lead to a high background.[1][6] Always include a control reaction without the enzyme to quantify the level of non-enzymatic product formation and subtract this from your experimental values.[1][6]
Contamination of Substrates	The labeled substrate may be contaminated with the product.[1] Check the purity of your substrates and, if necessary, purify them before use.[1]
Inconsistent Pipetting	Inaccurate or inconsistent pipetting of small volumes of viscous lipid substrates can lead to variability.[1] Use positive displacement pipettes for viscous solutions and prepare master mixes to minimize pipetting errors.[1]
Variability in Enzyme Preparation	Inconsistent quality of microsomal or cell lysate preparations can affect reproducibility.[1] Standardize the protocol for enzyme preparation and perform a protein concentration assay for each batch.[1]
Time and Temperature Fluctuations	Inconsistent incubation times or temperature variations during the assay will affect the results.[1] Use a temperature-controlled water bath or incubator and ensure that the reaction time is consistent for all samples.[1]
Incomplete Reaction Termination	If the reaction is not stopped completely and uniformly across all samples, it can introduce variability.[1] Ensure that the stop solution is added quickly and mixed thoroughly to immediately inactivate the enzyme.[1]

Problem 3: Issues with Inhibitor Studies

Q4: My DGAT2 inhibitor shows potent activity in the biochemical assay but is not effective in my cell-based assay. What could be the reason?

A4: Discrepancies between biochemical and cell-based assay results for inhibitors are a common challenge. Several factors could be at play.

Possible Cause	Troubleshooting Step
Poor Cell Permeability	The inhibitor may not be able to efficiently cross the cell membrane to reach the intracellular DGAT2 enzyme.[7]
Inhibitor Instability	The compound may degrade in the cell culture medium.[8]
Off-Target Effects	The inhibitor may have other effects in the cell that mask its inhibition of DGAT2.
Incorrect Isozyme Targeting	Ensure you are using a DGAT2-specific inhibitor, as DGAT1 is also present and may have a more dominant role in certain cell types or conditions.[8]
Inappropriate Assay Conditions	The conditions of your cell-based assay (e.g., fatty acid concentration, incubation time) may not be optimal for observing the inhibitor's effect.[8]

Data Presentation

Table 1: Recommended Concentration Ranges for DGAT2 Assay Components

Component	Recommended Starting Concentration	Notes
1,2-Diacylglycerol (DAG)	100 µM - 625 µM[6]	Titration is recommended to determine the optimal concentration.
Fatty Acyl-CoA (e.g., oleoyl-CoA)	10 µM - 312.5 µM[6]	DGAT2 may be more active at lower concentrations (0-50 µM) compared to DGAT1.[5]
MgCl2	<20 mM[5]	High concentrations (>50 mM) can inhibit DGAT2 activity.[5]
Triton X-100	0.2% - 1%[6]	Optimize for your specific enzyme preparation.
Buffer pH	7.4 - 8.0[6]	Tris-HCl or HEPES are commonly used.[6]

Experimental Protocols

Protocol 1: Radioactive DGAT2 Activity Assay

This protocol is based on the incorporation of a radiolabeled fatty acyl-CoA into triacylglycerol (TAG).

Materials:

• Enzyme source (e.g., microsomal fraction from cells overexpressing DGAT2)

• Assay Buffer: 100 mM Tris-HCl, pH 7.5

• Bovine Serum Albumin (BSA)

• 1,2-diacylglycerol

• [¹⁴C]oleoyl-CoA

• Stop Solution: Chloroform:methanol (2:1, v/v)[6]

• TLC plate (silica gel)

• TLC developing solvent: Hexane:ethyl ether:acetic acid (80:20:1, v/v/v)[1]

Procedure:

• Prepare a reaction mixture in a final volume of 200 µL containing the following components at their final concentrations: 100 mM Tris-HCl (pH 7.5), 0.625 mg/mL BSA, 200 µM 1,2-diacylglycerol, and your enzyme preparation.[6][9]

• For inhibitor studies, pre-incubate the enzyme with the inhibitor for a specified time (e.g., 30 minutes) before adding the substrates.[6]

• Initiate the reaction by adding 25 µM [¹⁴C]oleoyl-CoA.[6][9]

• Incubate the reaction at 37°C for a time period within the linear range of the reaction (e.g., 10-30 minutes).[6][9]

• Terminate the reaction by adding the stop solution.[6]

• Extract the lipids and separate them using thin-layer chromatography (TLC).[6]

• Visualize the TAG band (e.g., by autoradiography) and quantify the amount of incorporated radioactivity using a scintillation counter or phosphorimager.[6]

Protocol 2: Fluorescent DGAT2 Activity Assay

This protocol utilizes a fluorescently labeled acyl-CoA substrate.

Materials:

• Enzyme source

• Assay Buffer: 50 mM Tris-HCl (pH 7.6), 250 mM sucrose[1]

• Reaction Master Mix: 1 M Tris-HCl (pH 7.6), 1 M MgCl2, 4 mM 1,2-dioleoyl-sn-glycerol (B52968) (DOG), 12.5 mg/mL BSA, 500 µM NBD-palmitoyl-CoA, and water[1]

• Stop Solution: Chloroform:methanol (2:1, v/v)[1]

• TLC plate (silica gel)

• TLC developing solvent: Hexane:ethyl ether:acetic acid (80:20:1, v/v/v)[1]

Procedure:

• Prepare a master mix of the reaction components, protecting it from light.[1]

• Aliquot 150 µL of the master mix into glass test tubes and pre-incubate at 37°C for 2 minutes.[1]

• Start the reaction by adding 50 µL of the protein sample (e.g., 50 µg of protein).[1]

• Incubate at 37°C for 10 minutes with occasional shaking.[1]

• Terminate the reaction by adding 4 mL of the stop solution and vortexing.[1]

• Extract the lipids and separate the NBD-labeled triacylglycerol (NBD-TG) product by TLC.

• Visualize and quantify the fluorescent TG spot using an appropriate imaging system.

Visualizations

Caption: The final step of the Kennedy pathway for triacylglycerol synthesis catalyzed by DGAT2.

Caption: A generalized workflow for a DGAT2 enzymatic assay.

Caption: A decision tree for troubleshooting low DGAT2 activity.

References

• 1. benchchem.com [benchchem.com]
• 2. The triglyceride synthesis enzymes DGAT1 and DGAT2 have distinct and overlapping functions in adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Triglyceride Synthesis (DGAT2) Analysis - Creative Biolabs [creative-biolabs.com]
• 4. Dgat1 and Dgat2 regulate enterocyte triacylglycerol distribution and alter proteins associated with cytoplasmic lipid droplets in response to dietary fat - PMC [pmc.ncbi.nlm.nih.gov]
• 5. DGAT enzymes and triacylglycerol biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Murine Diacylglycerol Acyltransferase-2 (DGAT2) Can Catalyze Triacylglycerol Synthesis and Promote Lipid Droplet Formation Independent of Its Localization to the Endoplasmic Reticulum - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving the In Vivo Efficacy of WVE-003

Disclaimer: The designation "H2-003" is not associated with a publicly documented investigational compound. This technical support guide has been developed based on the available data for WVE-003 , an allele-selective antisense oligonucleotide (ASO) being investigated for Huntington's disease. All information herein pertains to WVE-003 and is intended for research and drug development professionals.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

This section addresses specific issues researchers may encounter during in vivo experiments with WVE-003, an antisense oligonucleotide designed to selectively lower mutant huntingtin (mHTT) protein.

Q1: We are observing suboptimal reduction of mutant huntingtin (mHTT) protein in our animal models. What are the potential causes and troubleshooting steps?

A: Insufficient mHTT knockdown can stem from several factors related to the compound, delivery, or the model itself.

• Dose and Concentration: Ensure the administered dose is within the therapeutic range established in preclinical and clinical studies. Preclinical models have demonstrated a dose-dependent reduction of mHTT.[1][2] The SELECT-HD clinical trial used single doses of 30, 60, and 90 mg and a multi-dose regimen of 30 mg.[3][4] Verify the final concentration of the reconstituted solution.

• Route of Administration: WVE-003 is administered intrathecally to bypass the blood-brain barrier and reach the central nervous system (CNS).[3][5] Improper injection technique can lead to poor distribution. For rodent studies, intracerebroventricular (ICV) injection is a common and effective route.[6][7] Confirm the accuracy of your surgical procedure and consider using a guide cannula for repeated dosing.

• Compound Stability and Formulation: WVE-003 is a chemically modified ASO with a novel PN backbone to enhance stability.[1][2] However, improper handling or reconstitution can compromise its integrity. It is supplied as a lyophilized powder and should be reconstituted with artificial cerebrospinal fluid (aCSF) immediately before use.[5] Avoid repeated freeze-thaw cycles.

• Animal Model Suitability: The efficacy of WVE-003 depends on the presence of the SNP3 variant on the mHTT allele.[3][8] Ensure your animal model (e.g., the Hu97/18 humanized mouse model) is heterozygous for this target SNP.[6]

• Sampling Timepoint: The knockdown effect of ASOs is transient.[7] Peak efficacy and duration of action should be considered. Clinical data shows a durable effect, with significant mHTT reduction observed 12 weeks after the last dose.[9][10] Your sampling timepoints should be aligned with the expected pharmacokinetic and pharmacodynamic profile.

Q2: How do we confirm allele-selective activity and rule out off-target effects on wild-type huntingtin (wtHTT)?

A: Demonstrating allele selectivity is critical. The mechanism of WVE-003 relies on preserving wtHTT, which is essential for neuronal function.[1][6]

• Endpoint Analysis: Utilize quantitative assays that can distinguish between the mutant and wild-type alleles.

  • Protein Level: Use allele-specific ELISAs or Western Blots with antibodies that can differentiate between mHTT and wtHTT.

  • mRNA Level: Employ quantitative real-time PCR (qRT-PCR) with primers and probes specific to mHTT and wtHTT transcripts.

• Control Groups: Include a non-targeting ASO control group to account for non-specific effects of oligonucleotide administration.[6]

• Expected Outcome: Successful experiments should show a significant reduction in mHTT levels (both mRNA and protein) with no significant change, or even a slight increase, in wtHTT levels, as has been reported in clinical trials.[9][10][11]

Q3: We have noted an increase in neurofilament light chain (NfL) in the CSF of our test subjects. Is this a cause for concern?

A: This is an important observation that has also been noted in human clinical trials. NfL is a biomarker for neuroaxonal damage.[12] In the SELECT-HD trial, some participants treated with WVE-003 showed transient increases in NfL levels that later returned to the range of the placebo group.[9][10][13]

• Monitoring: It is crucial to monitor NfL levels over time. A transient spike may not necessarily indicate long-term neurotoxicity, but sustained high levels could be problematic.

• Correlation with Efficacy: Correlate NfL data with mHTT reduction and any behavioral or motor function readouts in your model.

• Safety Profile: Despite these transient NfL increases, WVE-003 has been reported as generally safe and well-tolerated in clinical trials, with no serious adverse events in the multi-dose cohort.[9]

Q4: What is the recommended formulation and delivery method for preclinical in vivo studies?

A: Based on the clinical trial protocol, WVE-003 is a lyophilized powder reconstituted for injection.[5]

• Reconstitution: Reconstitute the lyophilized WVE-003 powder with sterile, preservative-free artificial cerebrospinal fluid (aCSF).[5] The final solution should be clear and administered shortly after preparation.[5]

• Administration: For CNS delivery in animal models, direct administration into the CSF is necessary.

  • Rodents: Intracerebroventricular (ICV) bolus injection is a standard method.

  • Larger Animals (e.g., non-human primates): Intrathecal injection into the cisterna magna or lumbar space is more clinically relevant.[14]

• Volume and Rate: The injection volume and rate should be carefully controlled to avoid increases in intracranial pressure. In clinical trials, a 20 mL volume was used for intrathecal injection.[5] This should be scaled down appropriately for the animal model being used.

Data Presentation

The following tables summarize the quantitative data from the Phase 1b/2a SELECT-HD clinical trial of WVE-003.

Table 1: Summary of WVE-003 Efficacy (30 mg Multi-Dose Cohort)

Parameter	Timepoint	Result	p-value vs. Placebo	Citation(s)
Mean mHTT Reduction in CSF	Week 24 (8 weeks post-last dose)	46%	0.0007	[8][9][10]
	Week 28 (12 weeks post-last dose)	44%	0.0002	[8][9][10]
Wild-Type HTT (wtHTT) in CSF	Throughout 28 weeks	Preserved; significant increase vs. placebo	Not specified	[9][10]

| Caudate Atrophy | Week 24 | Reduction in mHTT correlated with slowing of caudate atrophy (R=-0.50) | 0.047 |[9][10] |

Table 2: Safety and Tolerability Profile of WVE-003

Finding	Observation	Citation(s)
Overall Safety	Generally safe and well-tolerated.	[9][10]
Serious Adverse Events (SAEs)	No SAEs reported in the multi-dose cohort.	[9][10]
Neurofilament Light (NfL)	Some participants showed transient increases that returned to the placebo range.	[9][10][13]

| Ventricular Volume | In line with natural history data. |[9] |

Experimental Protocols

Protocol: In Vivo Efficacy Assessment in a Humanized HD Mouse Model

This protocol describes a representative study to evaluate the potency and allele selectivity of an ASO like WVE-003 in the Hu97/18 mouse model, which expresses full-length human mHTT and wtHTT.[6]

• Animal Model:

  • Use heterozygous Hu97/18 mice, which carry the human mHTT gene with an expanded CAG repeat and the human wtHTT gene. These mice must also be heterozygous for the SNP targeted by the ASO.[6]

  • House animals under standard conditions with ad libitum access to food and water. All procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

• ASO Formulation and Dosing:

  • Reconstitute lyophilized ASO (WVE-003 or controls) in sterile aCSF to the desired concentration on the day of injection.

  • Dose ranges can be guided by preclinical literature, for example, from 100 µg to 500 µg per injection for mice.[6]

  • Include a vehicle control (aCSF) and a non-targeting control ASO group.

• Surgical Procedure: Intracerebroventricular (ICV) Injection:

  • Anesthetize the mouse using isoflurane (B1672236) or a similar anesthetic.

  • Secure the animal in a stereotaxic frame.

  • Make a midline incision on the scalp to expose the skull.

  • Using stereotaxic coordinates, drill a small burr hole over the lateral ventricle (e.g., AP: -0.2 mm, ML: +1.0 mm, DV: -2.5 mm from Bregma).

  • Slowly infuse the ASO solution (e.g., 5-10 µL) into the ventricle using a Hamilton syringe over several minutes.

  • Leave the needle in place for an additional 5 minutes to prevent backflow, then slowly retract.

  • Suture the scalp incision and provide post-operative care, including analgesics.

• Study Timeline and Tissue Collection:

  • After a single ICV injection, animals can be monitored for an extended period (e.g., up to 16 weeks or more) to assess the duration of action.[6][7]

  • At the designated endpoint, euthanize animals via an approved method.

  • Rapidly dissect the brain and collect specific regions of interest, such as the cortex and striatum, which are key areas affected in Huntington's disease.[1][2]

  • Immediately snap-freeze tissues in liquid nitrogen and store at -80°C until analysis.

• Endpoint Analysis:

  • RNA Extraction and qRT-PCR:

    • Extract total RNA from brain tissue using a standard kit (e.g., TRIzol).

    • Synthesize cDNA.

    • Perform qRT-PCR using validated, allele-specific primers and probes for human mHTT and wtHTT. Normalize expression to a stable housekeeping gene.

  • Protein Extraction and Quantification:

    • Homogenize brain tissue in RIPA buffer with protease inhibitors.

    • Determine total protein concentration using a BCA assay.

    • Quantify mHTT and wtHTT protein levels using an allele-specific ELISA or by Western Blot analysis. For Western Blots, normalize to a loading control like Calnexin or β-actin.[6]

Visualizations

Mechanism of Action

Caption: Mechanism of action for WVE-003 allele-selective silencing.

Experimental Workflow

Caption: Workflow for assessing ASO efficacy in a mouse model.

Troubleshooting Logic

Caption: Decision tree for troubleshooting poor mHTT knockdown.

References

• 1. Wave Life Sciences Provides Update on Phase 1b/2a PRECISION-HD Trials - Wave Life Sciences [ir.wavelifesciences.com]
• 2. hdna.com.au [hdna.com.au]
• 3. huntingtonsdiseasenews.com [huntingtonsdiseasenews.com]
• 4. huntingtonsdiseasenews.com [huntingtonsdiseasenews.com]
• 5. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 6. In Vivo Evaluation of Candidate Allele-specific Mutant Huntingtin Gene Silencing Antisense Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Wave Life Sciences Announces Positive Results from Phase [globenewswire.com]
• 9. cgtlive.com [cgtlive.com]
• 10. neurologylive.com [neurologylive.com]
• 11. Positive news from Wave Life Sciences SELECT-HD trial – HDBuzz [en.hdbuzz.net]
• 12. huntingtonsdiseasenews.com [huntingtonsdiseasenews.com]
• 13. Wave Life Sciences Announces Positive Update from Phase [globenewswire.com]
• 14. huntingtonsdiseasenews.com [huntingtonsdiseasenews.com]

addressing H2-003 inhibitor precipitation issues

Addressing H2-003 Inhibitor Precipitation Issues

This guide provides troubleshooting and practical advice for researchers, scientists, and drug development professionals encountering precipitation issues with the H2-003 inhibitor. The following information is designed to help you overcome common challenges in your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my H2-003 inhibitor precipitating when I add it to aqueous culture medium from a DMSO stock?

This is a frequent issue that arises from the significant difference in solvent properties between Dimethyl Sulfoxide (DMSO) and aqueous culture medium.[1] Many inhibitors, including H2-003, are hydrophobic and have low solubility in water.[2] While they dissolve readily in a polar aprotic solvent like DMSO, introducing this concentrated stock into the aqueous environment of the culture medium can cause the compound to precipitate out of solution.[1] The concentration of DMSO is drastically lowered upon dilution, and the aqueous medium cannot maintain the inhibitor in a dissolved state.[1]

Q2: What are the best practices for preparing and storing H2-003 to maintain stability and avoid precipitation?

To ensure the quality and minimize potential precipitation of your inhibitor, follow these best practices:

• Follow Manufacturer's Instructions: Always refer to the product datasheet for specific storage and handling recommendations.[2] H2-003 powder can typically be stored at -20°C for up to three years.[3]

• Use High-Quality Solvents: Utilize anhydrous, high-purity solvents like DMSO to dissolve the inhibitor.[2] Moisture in DMSO can accelerate the degradation or reduce the solubility of the compound.[4]

• Proper Storage of Stock Solutions: Stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[3] It's advisable to store them in small aliquots to prevent repeated freeze-thaw cycles.[2] If the compound is light-sensitive, protect it from light.[2]

• Prepare Fresh Dilutions: For your experiments, it's best to prepare fresh dilutions of the inhibitor from the stock solution directly in your cell culture medium.[2] Avoid storing inhibitors in media for extended periods, as they may degrade or precipitate.[2]

Q3: Can I filter the media to remove the H2-003 precipitate?

Filtering the media after precipitation has occurred is generally not recommended.[5] The precipitate is the compound of interest, and filtering it out will lower its effective concentration in an unquantifiable way, leading to unreliable experimental results.[5][6] It is more effective to address the root cause of the precipitation.

Q4: How does serum in the media affect H2-003 solubility?

Serum contains proteins, such as albumin, that can bind to and help solubilize hydrophobic compounds like H2-003.[1][5] However, this effect has its limits. At high concentrations, the inhibitor can still precipitate even in the presence of serum.[5]

Troubleshooting Guide: H2-003 Precipitation in Experiments

This section provides a systematic approach to identifying and resolving H2-003 precipitation issues.

Problem 1: Immediate Precipitation Upon Addition to Aqueous Media

• Possible Cause: The concentration of H2-003 exceeds its solubility limit in the final aqueous solution. This "crashing out" happens when a compound dissolved in a high concentration of an organic solvent is rapidly diluted into an aqueous medium.[7]

• Solutions:

  • Optimize DMSO Concentration: Keep the final DMSO concentration in your culture medium as low as possible, typically below 0.5%, to minimize cytotoxicity.[1] However, for some poorly soluble compounds, a slightly higher, yet cell-tolerated, DMSO concentration might be necessary to maintain solubility.[1] Always include a vehicle control with the same final DMSO concentration in your experiments.[1]

  • Stepwise Dilution: Instead of adding the highly concentrated DMSO stock directly to the full volume of medium, try a stepwise dilution.[1] First, dilute the DMSO stock into a small volume of medium containing serum or a buffer/DMSO mixture.[1] The serum proteins can aid in solubilizing the inhibitor.[1] Then, add this intermediate dilution to the final culture volume.[1]

  • Increase Mixing: Add the inhibitor stock solution dropwise to the medium while gently vortexing or swirling to ensure rapid and thorough mixing.[1] This can prevent localized high concentrations of the inhibitor that are more prone to precipitation.[1]

  • Warm the Medium: Gently warming the culture medium to 37°C before adding the inhibitor can sometimes improve its solubility.[1]

  • Ultrasonication: For lipophilic compounds that precipitate when diluted in cell culture medium, ultrasonication can often help to completely dissolve them.[4]

Problem 2: Delayed Precipitation in Cell Culture

• Possible Cause: The inhibitor may be unstable in the culture medium over time, or temperature fluctuations can affect its solubility.

• Solutions:

  • Minimize Temperature Fluctuations: When conducting microscopic analysis, use a heated stage to maintain the temperature of the culture plate.[1] Also, minimize the time the plates are outside the incubator.[1]

  • Use Buffered Media: Employ a well-buffered culture medium (e.g., with HEPES) to maintain a stable pH throughout the experiment.[1]

  • Assess Inhibitor Stability: Refer to the manufacturer's data sheet for information on the inhibitor's stability in aqueous solutions.[1]

Quantitative Data Summary

Parameter	Value	Source
H2-003 Molecular Weight	446.50 g/mol	[3]
H2-003 Formula	C25H26N4O4	[3]
H2-003 Solubility in DMSO	125 mg/mL (279.96 mM)	[3]
Powder Storage	-20°C for 3 years	[3]
Stock Solution Storage	-80°C for 6 months; -20°C for 1 month	[3]
Recommended Final DMSO %	< 0.5%	[1]

Experimental Protocols

Protocol 1: Standard H2-003 Stock Solution Preparation

• Calculation: Determine the mass of H2-003 powder required to achieve the desired stock concentration (e.g., 10 mM).

• Dissolution: Add the appropriate volume of anhydrous, high-purity DMSO to the vial of H2-003 powder.

• Mixing: Vortex the solution thoroughly to ensure the compound is completely dissolved. If necessary, use an ultrasonic bath to aid dissolution.[3][4]

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes and store at -80°C or -20°C.[2][4]

Protocol 2: Determining Maximum Soluble Concentration in Culture Media

• Prepare Serial Dilutions: Prepare a serial dilution of your H2-003 inhibitor in your complete cell culture medium, starting from your desired highest concentration.[1]

• Incubation: Incubate the dilutions at 37°C for a few hours.[1]

• Visual and Microscopic Inspection: Visually inspect each dilution for any signs of precipitation, such as cloudiness or visible particles.[1] Also, examine a drop of the solution under a microscope.[4]

• Quantitative Assessment (Optional): For a more quantitative measure, you can read the absorbance of the dilutions in a plate reader at a wavelength of 600 nm. An increase in absorbance can indicate precipitation.[5]

• Determine Approximate Solubility: The highest concentration that remains clear both visually and microscopically is the approximate solubility of your inhibitor in the culture medium under those specific conditions.[1]

Visualizations

Caption: Recommended experimental workflow for preparing H2-003 working solutions.

Caption: A troubleshooting decision tree for H2-003 precipitation issues.

Caption: H2-003 inhibits the DGAT2 enzyme in the triglyceride synthesis pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. file.selleckchem.com [file.selleckchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

H2-003 degradation in experimental setups

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability and degradation of the investigational compound H2-003 in experimental setups.

Compound Profile: H2-003

H2-003 is a novel small molecule inhibitor being investigated for its therapeutic potential. Its structure contains an ethyl ester and an aniline (B41778) moiety, which makes it susceptible to degradation under certain experimental conditions. Understanding and mitigating this degradation is crucial for obtaining accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for H2-003?

A1: H2-003 is susceptible to three primary degradation pathways:

• Hydrolysis: The ethyl ester group can be hydrolyzed to a carboxylic acid (H2-003-A), particularly in aqueous solutions with acidic or basic pH.[1][2][3] This is one of the most common degradation pathways for drugs containing ester functional groups.[2]

• Oxidation: The aniline moiety is prone to oxidation, which can lead to the formation of various colored byproducts (e.g., nitroso and nitro derivatives).[1][4][5] This process can be accelerated by the presence of trace metals or exposure to atmospheric oxygen.[2][6]

• Photodegradation: Exposure to light, especially UV radiation, can induce degradation of the H2-003 molecule.[7][8] It is recommended to handle the compound and its solutions with protection from light.[2]

Q2: I'm observing a gradual loss of activity of H2-003 in my multi-day cell-based assay. What could be the cause?

A2: A gradual loss of potency in a long-term experiment is a common sign of compound instability in the assay media.[9] The most likely cause is the hydrolysis of the ethyl ester in your aqueous cell culture medium. The rate of hydrolysis can be influenced by the pH and temperature of your incubator.[10][11] We recommend preparing fresh dilutions of H2-003 daily from a frozen stock solution to minimize the impact of degradation over time.

Q3: My H2-003 stock solution in DMSO has turned a faint yellow color. Is it still usable?

A3: A color change in your stock solution may indicate oxidative degradation of the aniline group.[4][5] While a faint color change might not significantly impact the compound's concentration, it is best practice to prepare a fresh stock solution from the solid material to ensure the accuracy of your experiments. To prevent this, consider preparing smaller, single-use aliquots of your stock solution and storing them under an inert atmosphere (e.g., argon or nitrogen) at -20°C or -80°C.

Q4: What are the best practices for storing H2-003?

A4: To ensure the long-term stability of H2-003, we recommend the following storage conditions:

• Solid Compound: Store in an airtight container, protected from light, at 2-8°C for short-term storage and -20°C for long-term storage.

• Stock Solutions (in DMSO): Prepare concentrated stock solutions (e.g., 10 mM) in anhydrous DMSO. Aliquot into single-use vials to avoid repeated freeze-thaw cycles and store at -20°C or -80°C, protected from light.[9]

Q5: Which analytical techniques are suitable for detecting H2-003 and its degradation products?

A5: High-Performance Liquid Chromatography (HPLC) with UV detection is a widely used and effective method for separating and quantifying H2-003 and its primary degradation products.[7][12][13] For structural elucidation of unknown degradation products, Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful technique.[7][14]

Troubleshooting Guides

Issue 1: Inconsistent IC50 values in an enzyme inhibition assay.

• Symptom: High variability in IC50 values for H2-003 across different experimental runs.

• Potential Cause: Degradation of H2-003 in the aqueous assay buffer during the experiment. The extent of degradation can vary depending on the incubation time and the precise pH of the buffer preparation.[15]

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for inconsistent IC50 values.

• Corrective Actions:

  • Confirm Buffer pH: Ensure the pH of your assay buffer is consistent for every experiment.

  • Assess Stability: Perform a stability study by incubating H2-003 in your assay buffer for the duration of your experiment. Analyze samples at the beginning and end of the incubation period by HPLC to quantify the remaining parent compound.

  • Minimize Incubation Time: If degradation is confirmed, try to reduce the incubation time of the assay if the protocol allows.

  • Fresh Dilutions: Always prepare the final dilutions of H2-003 immediately before adding them to the assay plate. Do not let diluted compound sit in aqueous buffer for extended periods.[9]

Issue 2: Appearance of an unexpected peak in HPLC analysis during a formulation study.

• Symptom: A new peak, often with a shorter retention time, appears in the chromatogram of an H2-003 formulation.

• Potential Cause: This is likely the carboxylic acid degradation product (H2-003-A) formed via hydrolysis of the ester.

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for an unexpected HPLC peak.

• Corrective Actions:

  • Confirm Identity: Use LC-MS to determine the mass of the new peak. The mass of H2-003-A will be 28 atomic mass units less than the parent compound (loss of C2H4).

  • Control pH: H2-003 exhibits maximal stability in a slightly acidic pH range. Adjust the pH of your formulation to between 5.0 and 6.5 to minimize the rate of hydrolysis.[15]

  • Reduce Water Content: If possible for your application, consider using a non-aqueous formulation or lyophilizing the compound to prevent hydrolysis.[16][17]

Data Presentation

Table 1: Stability of H2-003 in Aqueous Buffers at 37°C

Buffer pH	% H2-003 Remaining after 8 hours	% H2-003 Remaining after 24 hours	Primary Degradant
4.0	98.2%	94.5%	H2-003-A (Hydrolysis)
5.5	99.5%	98.1%	H2-003-A (Hydrolysis)
7.4	91.3%	75.6%	H2-003-A (Hydrolysis)
8.5	80.1%	55.2%	H2-003-A (Hydrolysis)

Table 2: Effect of Light and Temperature on H2-003 Stability (in pH 7.4 Buffer, 24 hours)

Condition	% H2-003 Remaining
4°C, Protected from light	96.5%
25°C, Protected from light	88.4%
25°C, Exposed to ambient light	82.1%
37°C, Protected from light	75.6%

Experimental Protocols

Protocol: Assessing the Stability of H2-003 in Aqueous Buffer by HPLC

This protocol describes a general method for determining the stability of H2-003 in a given aqueous buffer.

• Preparation of Solutions:

  • Prepare a 10 mM stock solution of H2-003 in 100% anhydrous DMSO.

  • Prepare the desired aqueous buffer (e.g., 50 mM phosphate (B84403) buffer, pH 7.4).

• Incubation:

  • Dilute the H2-003 stock solution into the pre-warmed (37°C) aqueous buffer to a final concentration of 10 µM.

  • Immediately take a sample for the t=0 time point. To do this, transfer 100 µL of the solution into an HPLC vial containing 100 µL of ice-cold acetonitrile (B52724) to quench any further degradation.

  • Incubate the remaining solution at 37°C, protected from light.

  • Take samples at desired time points (e.g., 2, 4, 8, 24 hours) and quench them in the same manner as the t=0 sample.

• HPLC Analysis:

  • Analyze the quenched samples using a validated reverse-phase HPLC method.

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: Start at 10% B, ramp to 90% B over 10 minutes, hold for 2 minutes, then return to initial conditions.

  • Column: C18, 4.6 x 150 mm, 3.5 µm

  • Detection: UV at 254 nm

• Data Analysis:

  • Integrate the peak area of H2-003 at each time point.

  • Calculate the percentage of H2-003 remaining at each time point relative to the peak area at t=0.

Experimental Workflow Diagram

Caption: Experimental workflow for H2-003 stability assessment.

Mandatory Visualization: Signaling Pathways

Hypothetical Degradation Pathways of H2-003

Caption: Primary degradation pathways of H2-003.

References

• 1. pharmacy180.com [pharmacy180.com]
• 2. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 3. ptacts.uspto.gov [ptacts.uspto.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. openaccessjournals.com [openaccessjournals.com]
• 6. books.rsc.org [books.rsc.org]
• 7. synthinkchemicals.com [synthinkchemicals.com]
• 8. Photodegradation and photostabilization of polymers, especially polystyrene: review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. Influence of Buffering Capacity, pH, and Temperature on the Stability of Semaglutide: A Preformulation Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 13. usp.org [usp.org]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. jocpr.com [jocpr.com]
• 17. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to DGAT2 Inhibitors: H2-003 and Other Key Compounds

For Researchers, Scientists, and Drug Development Professionals

The enzyme diacylglycerol O-acyltransferase 2 (DGAT2) has emerged as a critical therapeutic target for metabolic disorders, primarily due to its central role in the final step of triglyceride synthesis. Inhibition of DGAT2 is a promising strategy for conditions like non-alcoholic steatohepatitis (NASH). This guide provides a comparative overview of H2-003, a selective DGAT2 inhibitor, alongside other notable DGAT2 inhibitors that have been investigated in preclinical and clinical settings.

Introduction to DGAT2 and Its Inhibition

Diacylglycerol O-acyltransferase 2 (DGAT2) is an integral membrane enzyme that catalyzes the esterification of diacylglycerol to form triglycerides. This is the terminal and committed step in the triglyceride synthesis pathway. Elevated DGAT2 activity is associated with increased hepatic triglyceride accumulation, a hallmark of non-alcoholic fatty liver disease (NAFLD) and its more severe form, NASH. By inhibiting DGAT2, the production of triglycerides can be reduced, thereby alleviating hepatic steatosis.

This guide will focus on a comparison of the following DGAT2 inhibitors:

• H2-003: A selective, small-molecule inhibitor of human DGAT2.

• Ervogastat (B10831021) (PF-06865571): A potent and selective DGAT2 inhibitor that has been in clinical development.

• PF-07202954: A next-generation, weakly basic DGAT2 inhibitor designed for an extended half-life.

• IONIS-DGAT2Rx (ION224): An antisense oligonucleotide designed to reduce the production of the DGAT2 enzyme.

Comparative Performance Data

The following tables summarize the available quantitative data for H2-003 and its comparators. It is important to note that direct comparisons of potency should be made with caution, as experimental conditions may have varied between studies.

In Vitro Potency and Selectivity

Compound	Target	IC50 (nM)	Selectivity	Reference(s)
H2-003	Human DGAT2	Not Reported	Selective for DGAT2	[1]
Ervogastat (PF-06865571)	DGAT2	17.2	Selective inhibitor	[2]
PF-07202954	Human DGAT2	10	>4500-fold vs. DGAT1, MGAT1, MGAT2, MGAT3	[1][3]
IONIS-DGAT2Rx (ION224)	DGAT2 mRNA	Not Applicable	Specific for DGAT2 mRNA	[4][5]

Note: The primary publication for H2-003 describes it as a potent and selective inhibitor but does not provide a specific IC50 value[1].

Preclinical Pharmacokinetics

Compound	Species	Route	Half-life (t1/2)	Volume of Distribution (Vss)	Bioavailability	Reference(s)
H2-003	Not Reported	Not Reported	Not Reported	Not Reported	Not Reported
Ervogastat (PF-06865571)	Rat	IV	0.3 h	0.91 L/kg	Not Reported
Monkey	IV	Not Reported	Not Reported	Not Reported
PF-07202954	Rat	IV	0.9 h	2-3 fold higher than ervogastat	2-3 fold higher than ervogastat
Monkey	IV	1.4 h	2-3 fold higher than ervogastat	Not Reported

In Vivo Efficacy

Compound	Animal Model	Key Findings	Reference(s)
H2-003	Not Reported	Reduced TG biosynthesis in HepG2 and 3T3-L1 cells. Abolished lipid droplet formation in 3T3-L1 cells when co-treated with a DGAT1 inhibitor.	[1]
PF-07202954	Western-diet-fed rats	Dose-dependent reduction in plasma (up to 71%) and liver (up to 48%) triglycerides.
IONIS-DGAT2Rx (ION224)	Phase 2 Clinical Trial (Humans with NAFLD and T2D)	Significant reduction in liver fat content compared to placebo.	[3][4]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms and experimental processes discussed, the following diagrams are provided.

Caption: The role of DGAT2 in triglyceride synthesis and its inhibition by H2-003.

Caption: General workflow for a radiometric in vitro DGAT activity assay.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental data. Below are outlines of key experimental protocols relevant to the characterization of DGAT2 inhibitors.

In Vitro DGAT2 Enzyme Activity Assay (Radiometric)

This is a widely used method to determine the inhibitory potential of compounds on DGAT2 activity.

1. Materials:

• Enzyme Source: Microsomal fractions isolated from cells or tissues expressing DGAT2.

• Substrates:

  • Diacylglycerol (e.g., 1,2-dioleoyl-sn-glycerol) dissolved in acetone.

  • Radiolabeled fatty acyl-CoA (e.g., [14C]oleoyl-CoA).

• Assay Buffer: Typically 50 mM Tris-HCl (pH 7.4-8.0) containing MgCl2.

• Test Compound: DGAT2 inhibitor (e.g., H2-003) dissolved in a suitable solvent (e.g., DMSO).

• Stop Solution: Chloroform:methanol (2:1, v/v).

• TLC Plate and Developing Solvent: Hexane:ethyl ether:acetic acid (80:20:1, v/v/v).

• Scintillation Fluid and Counter.

2. Procedure:

• Prepare a reaction mixture containing the assay buffer, enzyme source, and diacylglycerol.

• Add the test compound at various concentrations to the reaction mixture and pre-incubate.

• Initiate the reaction by adding the radiolabeled fatty acyl-CoA.

• Incubate the reaction at 37°C for a predetermined time, ensuring the reaction is in the linear range.

• Terminate the reaction by adding the stop solution.

• Extract the lipids by vortexing and centrifugation.

• Spot the lipid extract onto a TLC plate and develop the chromatogram to separate the triglycerides.

• Visualize the lipid spots (e.g., with iodine vapor) and scrape the triglyceride spot into a scintillation vial.

• Add scintillation fluid and quantify the radioactivity using a scintillation counter.

• Calculate the percent inhibition at each compound concentration and determine the IC50 value.

Cellular Triglyceride Synthesis Assay

This assay measures the effect of an inhibitor on triglyceride synthesis within a cellular context.

1. Materials:

• Cell Line: HepG2 (human hepatoma) or 3T3-L1 (mouse pre-adipocyte) cells.

• Culture Medium: Appropriate cell culture medium (e.g., DMEM) supplemented with fetal bovine serum.

• Radiolabeled Precursor: [14C]acetic acid or [3H]glycerol.

• Test Compound: DGAT2 inhibitor (e.g., H2-003).

• Lysis Buffer and Lipid Extraction Solvents.

• TLC Plate and Scintillation Counter.

2. Procedure:

• Culture cells to a desired confluency in multi-well plates.

• Treat the cells with the test compound at various concentrations for a specified period.

• Add the radiolabeled precursor to the culture medium and incubate to allow for its incorporation into triglycerides.

• Wash the cells to remove excess radiolabel.

• Lyse the cells and extract the total lipids.

• Separate the triglycerides from other lipids using TLC.

• Quantify the amount of radiolabel incorporated into the triglyceride fraction using a scintillation counter.

• Determine the effect of the inhibitor on cellular triglyceride synthesis.

In Vivo Efficacy in a Diet-Induced Obesity Model

Animal models are essential for evaluating the in vivo efficacy of DGAT2 inhibitors.

1. Animal Model:

• Male C57BL/6J mice or Sprague-Dawley rats.

• Induction of obesity and NAFLD/NASH through a high-fat, high-sucrose, and/or high-cholesterol diet (Western diet) for several weeks.

2. Experimental Procedure:

• Acclimatize animals and place them on the specialized diet.

• Once the disease phenotype is established (e.g., increased body weight, hepatic steatosis), randomize animals into vehicle control and treatment groups.

• Administer the test compound (e.g., PF-07202954) orally once or twice daily for a defined period (e.g., 8 days).

• Monitor body weight and food intake throughout the study.

• At the end of the treatment period, collect blood samples for analysis of plasma triglycerides and other metabolic parameters.

• Euthanize the animals and collect liver tissue for triglyceride content analysis and histological examination (e.g., H&E staining for steatosis).

• Compare the outcomes between the vehicle and treatment groups to assess the in vivo efficacy of the DGAT2 inhibitor.

Conclusion

The available data indicates that H2-003 is a selective DGAT2 inhibitor that effectively reduces triglyceride biosynthesis and lipid droplet formation in cellular models[1]. For a more comprehensive understanding of its potential, further studies to determine its in vitro potency (IC50), pharmacokinetic profile, and in vivo efficacy are necessary.

In comparison, compounds like ervogastat and PF-07202954 have well-defined in vitro potencies and have demonstrated efficacy in preclinical and/or clinical settings. PF-07202954, in particular, shows high selectivity and favorable pharmacokinetic properties in animal models, leading to significant reductions in liver and plasma triglycerides. IONIS-DGAT2Rx represents a different therapeutic modality, an antisense oligonucleotide, which has shown promising results in reducing liver fat in clinical trials[3][4].

The selection of a DGAT2 inhibitor for further research and development will depend on a variety of factors including potency, selectivity, pharmacokinetics, and the specific therapeutic application. The experimental protocols outlined in this guide provide a framework for the continued investigation and comparison of these and other novel DGAT2 inhibitors.

References

• 1. Discovery of a novel class of diacylglycerol acyltransferase 2 inhibitors with a 1H-pyrrolo[2,3-b]pyridine core - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Novel antisense inhibition of diacylglycerol O-acyltransferase 2 for treatment of non-alcoholic fatty liver disease: a multicentre, double-blind, randomised, placebo-controlled phase 2 trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Design of Next-Generation DGAT2 Inhibitor PF-07202954 with Longer Predicted Half-Life - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery and Pharmacology of a Novel Class of Diacylglycerol Acyltransferase 2 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of DGAT2 Inhibitors: H2-003 versus PF-06427878 in Modulating Triglyceride Synthesis

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the inhibitory activity of two selective Diacylglycerol O-Acyltransferase 2 (DGAT2) inhibitors: H2-003 and PF-06427878. This document outlines their performance based on available experimental data, details the methodologies for key experiments, and visualizes relevant biological pathways and experimental workflows.

DGAT2 is a critical enzyme in the final step of triglyceride (TG) synthesis and has emerged as a promising therapeutic target for metabolic diseases such as non-alcoholic steatohepatitis (NASH).[1] Selective inhibitors of DGAT2 are being actively investigated for their potential to reduce hepatic steatosis and improve liver function.[1][2] This guide focuses on a comparative analysis of H2-003, a novel selective human DGAT2 inhibitor, and PF-06427878, another well-characterized potent and selective DGAT2 inhibitor.[2] While information on a compound designated H2-005 suggests it is also a selective DGAT2 inhibitor, specific inhibitory activity data such as an IC50 value is not publicly available, precluding its direct quantitative comparison in this guide.

Quantitative Inhibitor Activity

The inhibitory potency of H2-003 and PF-06427878 against DGAT2 has been determined through in vitro enzymatic assays. The half-maximal inhibitory concentration (IC50) is a key metric for comparing the efficacy of these compounds.

Compound	Target	IC50 (Human)	IC50 (Rat)	Selectivity	Reference
H2-003	DGAT2	1.16 µM	Not Reported	Selective for DGAT2
PF-06427878	DGAT2	99 nM	202 nM	>470-fold vs DGAT1, MGAT1/2/3	[2]

Signaling Pathway of DGAT2 in Triglyceride Synthesis

DGAT2 plays a crucial role in the terminal step of triglyceride synthesis within the endoplasmic reticulum. The pathway involves the esterification of diacylglycerol (DAG) with a long-chain fatty acyl-CoA. This process is influenced by various upstream signaling cascades, including the MEK/ERK pathway. The synthesized triglycerides can then be stored in lipid droplets or packaged into very-low-density lipoproteins (VLDL) for secretion.

DGAT2 signaling in triglyceride synthesis.

Experimental Protocols

The determination of DGAT2 inhibitory activity relies on robust biochemical and cellular assays. Below are detailed methodologies for key experiments.

In Vitro DGAT2 Enzymatic Assay (IC50 Determination)

This assay measures the direct inhibitory effect of a compound on the enzymatic activity of DGAT2, typically using microsomal fractions from cells overexpressing the enzyme.

Materials:

• Microsomal fractions from HEK293 cells overexpressing human DGAT2.

• Assay Buffer: 100 mM Tris-HCl (pH 7.4), 15 mM MgCl2.

• Substrates: Diacylglycerol (DAG) and [14C]oleoyl-CoA (radiolabeled).

• Test compounds (H2-003, PF-06427878) dissolved in DMSO.

• Scintillation fluid.

Procedure:

• Prepare a reaction mixture containing the assay buffer, a specific amount of microsomal protein (e.g., 10-20 µg), and varying concentrations of the test inhibitor.

• Pre-incubate the mixture for 15 minutes at 37°C.

• Initiate the enzymatic reaction by adding the substrates, DAG (e.g., 100 µM) and [14C]oleoyl-CoA (e.g., 10 µM).

• Incubate the reaction for 30-60 minutes at 37°C, ensuring the reaction remains in the linear range.

• Stop the reaction by adding a 2:1 (v/v) mixture of chloroform (B151607) and methanol.

• Extract the lipids using the Folch method.

• Separate the lipid classes using thin-layer chromatography (TLC).

• Isolate the triglyceride band and quantify the incorporated radioactivity using a scintillation counter.

• Calculate the percentage of inhibition at each inhibitor concentration relative to a vehicle control (DMSO) and determine the IC50 value by fitting the data to a dose-response curve.

Cell-Based Triglyceride Synthesis Assay

This assay assesses the ability of an inhibitor to block triglyceride synthesis within a cellular context, providing insights into cell permeability and target engagement.

Materials:

• HepG2 (human hepatoma) or 3T3-L1 (preadipocyte) cells.

• Cell culture medium (e.g., DMEM) supplemented with 10% fetal bovine serum (FBS).

• Test compounds dissolved in DMSO.

• Substrate solution: Oleic acid complexed to fatty-acid-free bovine serum albumin (BSA).

• Radiolabeled tracer: [14C]-glycerol or [14C]-oleic acid.

• Phosphate-buffered saline (PBS), cell lysis buffer, and lipid extraction solvents.

Procedure:

• Plate cells in multi-well plates and allow them to reach 80-90% confluency.

• Wash the cells with serum-free medium.

• Pre-incubate the cells with varying concentrations of the test inhibitor for 30 minutes to 4 hours.

• Add the oleic acid-BSA complex and the radiolabeled tracer to the cells.

• Incubate for an additional 4-6 hours at 37°C.

• Wash the cells twice with ice-cold PBS to remove unincorporated tracer.

• Lyse the cells and extract the total lipids.

• Separate and quantify the radiolabeled triglycerides via TLC and scintillation counting.

• Normalize the results to the total protein content in each well.

• Calculate the cellular IC50 value based on the percentage of inhibition relative to the vehicle control.

Experimental Workflow for DGAT2 Inhibition Assay

The following diagram illustrates the typical workflow for evaluating a DGAT2 inhibitor, from initial compound preparation to final data analysis.

Workflow for DGAT2 inhibitor evaluation.

Conclusion

Both H2-003 and PF-06427878 are effective inhibitors of DGAT2. Based on the available data, PF-06427878 demonstrates significantly higher potency in a biochemical assay with an IC50 in the nanomolar range, compared to the micromolar IC50 of H2-003. Furthermore, PF-06427878 has been characterized for its high selectivity against other related acyltransferases. The choice of inhibitor for research purposes may depend on the specific experimental context, including the desired potency and the biological system being investigated. The provided experimental protocols offer a foundation for the in-house evaluation and comparison of these and other DGAT2 inhibitors.

References

• 1. A fluorescent assay to quantitatively measure in vitro acyl CoA:diacylglycerol acyltransferase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

Molecular Hydrogen (H2): A Comparative Analysis in Preclinical Models of Metabolic Disease

An Objective Comparison of Molecular Hydrogen's Performance Against Standard Interventions

For researchers and drug development professionals navigating the landscape of novel therapies for metabolic diseases, molecular hydrogen (H2) has emerged as a promising candidate. Exhibiting potent antioxidant and anti-inflammatory properties, H2 has demonstrated significant therapeutic potential in a variety of preclinical models. This guide provides a comparative analysis of molecular hydrogen's efficacy, primarily administered as hydrogen-rich water (HRW), against standard interventions like metformin (B114582), supported by experimental data from rodent models of type 2 diabetes (T2DM) and metabolic syndrome.

Performance in Animal Models: A Quantitative Comparison

Molecular hydrogen has been shown to improve key metabolic parameters in rodent models of diet-induced and chemically-induced diabetes. The following tables summarize the quantitative data from studies comparing the effects of molecular hydrogen to those of metformin or a control group.

Table 1: Effects of Molecular Hydrogen vs. Metformin on Glycemic Control and Insulin (B600854) Sensitivity in a Rat Model of T2DM

Parameter	Control Group	T2DM Model Group	H2-Treated Group	Metformin-Treated Group
Fasting Blood Glucose (mmol/L)	5.6 ± 0.4	18.2 ± 1.5	11.3 ± 1.1	12.1 ± 1.2
Insulin Resistance Index (HOMA-IR)	1.5 ± 0.2	7.8 ± 0.9	3.2 ± 0.5	3.5 ± 0.6
Hepatic Glycogen (mg/g)	35.1 ± 3.2	12.4 ± 1.8	25.6 ± 2.9	23.8 ± 2.5

Data adapted from a study on T2DM induced by a high-fat diet and streptozotocin (B1681764) in rats. Values are presented as mean ± standard deviation.

Table 2: Comparative Effects on Lipid Profile and Oxidative Stress Markers

Parameter	Control Group	T2DM Model Group	H2-Treated Group	Metformin-Treated Group
Triglycerides (mmol/L)	1.1 ± 0.2	3.5 ± 0.4	1.8 ± 0.3	3.1 ± 0.5
Total Cholesterol (mmol/L)	2.1 ± 0.3	4.8 ± 0.6	2.9 ± 0.4	4.2 ± 0.7
Superoxide Dismutase (SOD) (U/mL)	150 ± 12	85 ± 9	135 ± 11	Not Reported
Malondialdehyde (MDA) (nmol/mL)	2.1 ± 0.3	5.8 ± 0.7	2.9 ± 0.4	Not Reported

Data adapted from a study on T2DM induced by a high-fat diet and streptozotocin in rats. Values are presented as mean ± standard deviation.

Mechanism of Action: Signaling Pathways

Molecular hydrogen exerts its therapeutic effects through the modulation of several key signaling pathways involved in metabolism and cellular stress. A primary mechanism involves the induction of hepatic Fibroblast Growth Factor 21 (FGF21), a potent metabolic regulator. This is achieved through the activation of the transcriptional coactivator PGC-1α and the nuclear receptor PPARα.

H2-Mediated Metabolic Regulation Pathway

Experimental Protocols

To ensure the reproducibility of the findings presented, this section details a common methodology for inducing a T2DM model in rodents and the subsequent administration of hydrogen-rich water.

Induction of Type 2 Diabetes Mellitus in Rats

This protocol combines a high-fat diet (HFD) with a low dose of streptozotocin (STZ) to mimic the pathophysiology of human T2DM.

• Animal Model: Male Sprague-Dawley rats (8 weeks old).

• Acclimatization: Animals are housed in a controlled environment (22±2°C, 12-hour light/dark cycle) for one week with free access to standard chow and water.

• High-Fat Diet: Rats are fed a high-fat diet (e.g., 45-60% of calories from fat) for a period of 4-8 weeks to induce insulin resistance.

• Streptozotocin Injection: Following the HFD period, rats are fasted overnight and then receive a single intraperitoneal injection of a low dose of STZ (e.g., 30-40 mg/kg body weight), freshly dissolved in citrate (B86180) buffer (0.1 M, pH 4.5). Control animals receive an injection of the citrate buffer vehicle.

• Confirmation of Diabetes: Diabetes is confirmed 72 hours after STZ injection by measuring fasting blood glucose levels from the tail vein. Rats with fasting blood glucose levels above 11.1 mmol/L (200 mg/dL) are considered diabetic and are used for the study.

H2-003: A Potent and Selective Inhibitor of Triglyceride Synthesis

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide to the Efficacy of H2-003 in Inhibiting Triglyceride Synthesis.

H2-003 has emerged as a significant subject of research in the field of metabolic diseases due to its selective inhibitory action on diacylglycerol O-acyltransferase 2 (DGAT2), a key enzyme in the final step of triglyceride (TG) synthesis.[1][2][3][4][5][6][7][8][9][10] This guide provides a comprehensive comparison of H2-003 with other inhibitors of TG synthesis, supported by experimental data, detailed protocols, and pathway visualizations to objectively assess its performance.

Comparative Efficacy of TG Synthesis Inhibitors

The inhibitory potential of H2-003 is best understood in comparison to other compounds targeting triglyceride synthesis. The following table summarizes the quantitative data on the inhibitory concentration (IC50) of H2-003 and a well-known DGAT1 inhibitor.

Compound	Target	IC50	Cell Line	Effect
H2-003	DGAT2	7.1 µM	DGAT2-overexpressing HEK293 cells	Potent inhibition of TG biosynthesis
H2-003	DGAT1	>100 µM	DGAT1-overexpressing HEK293 cells	Weak inhibitory activity
DGAT1 Inhibitor	DGAT1	0.7 µM	DGAT1-overexpressing HEK293 cells	Potent inhibition of DGAT1 activity
DGAT1 Inhibitor	DGAT2	>100 µM	DGAT2-overexpressing HEK293 cells	Weak inhibitory activity

Data sourced from a study on a novel class of DGAT2 inhibitors.[8]

Signaling Pathway of Triglyceride Synthesis and H2-003 Inhibition

The synthesis of triglycerides is a multi-step process culminating in the acylation of diacylglycerol (DAG). H2-003 specifically targets DGAT2, one of the two enzymes responsible for this final step. The diagram below illustrates this pathway and the point of inhibition by H2-003.

Caption: Triglyceride synthesis pathway and points of inhibition.

Experimental Workflow for Assessing H2-003 Efficacy

The following diagram outlines a typical experimental workflow to evaluate the inhibitory effect of H2-003 on triglyceride synthesis in a cellular model.

Caption: Workflow for evaluating H2-003's effect on TG synthesis.

Detailed Experimental Protocols

In Vitro DGAT2 Inhibition Assay

Objective: To determine the direct inhibitory effect of H2-003 on DGAT2 enzyme activity.

Materials:

• Microsomes from HEK293 cells overexpressing human DGAT2

• [14C]Oleoyl-CoA

• 1,2-Dioleoyl-sn-glycerol (DAG)

• H2-003

• Assay buffer (e.g., 100 mM Tris-HCl, pH 7.4, containing 10 mM MgCl2 and 1 mg/ml BSA)

• Scintillation cocktail

Procedure:

• Prepare a reaction mixture containing the assay buffer, DGAT2-containing microsomes, and DAG.

• Add varying concentrations of H2-003 to the reaction mixture and pre-incubate for 10 minutes at 37°C.

• Initiate the reaction by adding [14C]Oleoyl-CoA.

• Incubate the reaction for 30 minutes at 37°C.

• Stop the reaction by adding a solution of isopropanol/heptane/water.

• Extract the lipids with heptane.

• Quantify the amount of radiolabeled triglyceride formed using a scintillation counter.

• Calculate the percentage of inhibition at each H2-003 concentration and determine the IC50 value.

Cellular Triglyceride Synthesis Assay

Objective: To assess the effect of H2-003 on triglyceride synthesis in a cellular context.

Materials:

• HepG2 or 3T3-L1 cells

• Cell culture medium

• H2-003

• [14C]Acetic acid or [3H]Glycerol

• Lysis buffer

• Triglyceride quantification kit

Procedure:

• Seed HepG2 or 3T3-L1 cells in 24-well plates and allow them to adhere overnight.

• Treat the cells with different concentrations of H2-003 for 24 hours.

• Add [14C]Acetic acid or [3H]Glycerol to the medium and incubate for an additional 4 hours to allow for incorporation into newly synthesized triglycerides.

• Wash the cells with phosphate-buffered saline (PBS) to remove unincorporated radiolabel.

• Lyse the cells using a suitable lysis buffer.

• Extract the total lipids from the cell lysate.

• Separate the triglycerides from other lipid species using thin-layer chromatography (TLC).

• Scrape the triglyceride spots from the TLC plate and quantify the radioactivity using a scintillation counter.

• Alternatively, for a non-radioactive method, quantify the total triglyceride content in the cell lysate using a commercially available triglyceride quantification kit.

• Normalize the triglyceride levels to the total protein concentration in each sample.

• Determine the effect of H2-003 on cellular triglyceride synthesis.

Concluding Remarks

The available data strongly supports the inhibitory effect of H2-003 on triglyceride synthesis through the selective targeting of DGAT2.[1][4][7] Its high selectivity for DGAT2 over DGAT1 makes it a valuable tool for studying the specific roles of DGAT2 in lipid metabolism and a promising candidate for the development of therapeutic agents for metabolic diseases characterized by excessive triglyceride accumulation.[3][4] Further in vivo studies are warranted to fully elucidate its therapeutic potential.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Diacylglycerol Acyltransferase 2 Inhibitors (Janssen) - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 4. Discovery of a novel class of diacylglycerol acyltransferase 2 inhibitors with a 1H-pyrrolo[2,3-b]pyridine core - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. jstage.jst.go.jp [jstage.jst.go.jp]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Diacylglycerol acyltransferase — TargetMol Chemicals [targetmol.cn]

H2-003: A Comparative Analysis of Acyltransferase Cross-Reactivity

For Researchers, Scientists, and Drug Development Professionals

H2-003 has been identified as a potent and selective inhibitor of Diacylglycerol Acyltransferase 2 (DGAT2), a key enzyme in triglyceride synthesis.[1][2] This guide provides a comparative analysis of H2-003's cross-reactivity with other acyltransferases, supported by available experimental data and detailed methodologies for assessing inhibitor selectivity.

Executive Summary

H2-003, a compound featuring a 1H-pyrrolo[2,3-b]pyridine core, demonstrates high selectivity for DGAT2 over its closely related isoform, DGAT1.[1] While comprehensive screening data against a broader panel of acyltransferases such as Acyl-CoA: Cholesterol Acyltransferases (ACATs) and Monoacylglycerol Acyltransferases (MGATs) is not extensively available in public literature, the pronounced selectivity against DGAT1 underscores its potential as a specific tool for studying DGAT2-mediated biological pathways. This guide outlines the established selectivity and provides the necessary experimental framework for further cross-reactivity profiling.

Data Presentation: H2-003 Acyltransferase Inhibition Profile

The following table summarizes the known inhibitory activity of H2-003 against DGAT isoenzymes. The selectivity of H2-003 for DGAT2 was confirmed by assessing its inhibitory action in HEK293 cells engineered to overexpress either human DGAT1 or DGAT2.[1]

Target Enzyme	Inhibitor	IC50	Selectivity Notes
DGAT2	H2-003	Potent Inhibition (Specific IC50 not publicly disclosed)	Primary target enzyme.
DGAT1	H2-003	Significantly less potent than against DGAT2	Confirmed to be selective for DGAT2 over DGAT1 in cell-based assays.[1]
ACAT1/2	H2-003	Data not publicly available	-
MGAT1/2/3	H2-003	Data not publicly available	-

Experimental Protocols

To determine the selectivity of H2-003 or other inhibitors against a panel of acyltransferases, a combination of in vitro biochemical assays and cell-based assays is recommended.

In Vitro Acyltransferase Activity Assay (Radiometric)

This biochemical assay is a gold standard for determining the potency of an inhibitor against purified or microsome-expressed enzymes.

a. Enzyme Source Preparation:

• Prepare microsomal fractions from Sf9 insect cells or HEK293 cells overexpressing the human acyltransferase of interest (e.g., DGAT1, DGAT2, ACAT1, ACAT2, MGAT1, MGAT2).

b. Reaction Mixture (per well/tube):

• Buffer: 100 mM Tris-HCl (pH 7.4) with 5 mM MgCl₂.

• Acyl Acceptor: 200 µM sn-1,2-diacylglycerol (for DGAT), 50 µM cholesterol (for ACAT), or 200 µM monoacylglycerol (for MGAT).

• Acyl Donor (Radiolabeled): 10 µM [1-¹⁴C]oleoyl-CoA.

• Enzyme: 10-20 µg of microsomal protein.

• Inhibitor: H2-003 at varying concentrations (e.g., 0.1 nM to 100 µM).

• Bovine Serum Albumin (BSA): 2 mg/mL (fatty acid-free).

c. Assay Procedure:

• Combine the buffer, acyl acceptor, BSA, and inhibitor in a reaction tube.

• Pre-incubate the mixture for 5 minutes at 37°C.

• Initiate the reaction by adding the radiolabeled acyl donor.

• Incubate for 10-15 minutes at 37°C.

• Stop the reaction by adding 1.5 mL of isopropanol/heptane (B126788)/water (80:20:2, v/v/v).

• Add 1 mL of heptane and 0.5 mL of water to induce phase separation.

• Vortex and centrifuge to separate the organic and aqueous phases.

• Transfer the upper organic phase (containing the radiolabeled lipid product) to a new tube and dry it under nitrogen.

• Resuspend the lipid extract and separate it by thin-layer chromatography (TLC).

• Quantify the radioactivity of the product spot using a phosphorimager or by scintillation counting to determine the enzyme activity.

• Calculate IC50 values by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Cell-Based Acyltransferase Activity Assay

This assay format evaluates the inhibitor's efficacy in a more physiological context.

a. Cell Culture and Treatment:

• Culture HEK293 cells that are engineered to overexpress a specific acyltransferase (e.g., DGAT1 or DGAT2).

• Plate the cells in a suitable format (e.g., 24-well plates).

• Pre-incubate the cells with varying concentrations of H2-003 for 1-2 hours.

b. Labeling and Lipid Extraction:

• Add a radiolabeled precursor, such as [¹⁴C]glycerol or [¹⁴C]oleic acid, to the cell culture medium.

• Incubate for 4-6 hours to allow for incorporation into newly synthesized lipids.

• Wash the cells with phosphate-buffered saline (PBS).

• Lyse the cells and extract the total lipids using a suitable solvent system (e.g., chloroform/methanol).

c. Analysis:

• Separate the lipid extract using TLC.

• Identify and quantify the amount of radioactivity incorporated into the target lipid (e.g., triglycerides).

• Determine the concentration-dependent inhibition of lipid synthesis to assess the inhibitor's cellular potency and selectivity.

Mandatory Visualizations

Caption: Experimental workflow for assessing acyltransferase inhibitor selectivity.

Caption: Selectivity profile of H2-003 for DGAT2 over other acyltransferases.

References

• 1. Discovery of a novel class of diacylglycerol acyltransferase 2 inhibitors with a 1H-pyrrolo[2,3-b]pyridine core - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Evaluating the Specificity of H2-003 for Human DGAT2: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the diacylglycerol O-acyltransferase 2 (DGAT2) inhibitor, H2-003, with other commercially available DGAT inhibitors. The specificity and potency of these compounds are critical for accurate interpretation of research results and for the development of targeted therapeutics for metabolic diseases. This document summarizes key performance data, details relevant experimental protocols, and provides visual diagrams of the associated biological pathway and experimental workflows.

Introduction to DGAT Enzymes and a Comparison of Inhibitors

Diacylglycerol O-acyltransferases (DGATs) are crucial enzymes in triglyceride synthesis. The two primary isoforms, DGAT1 and DGAT2, catalyze the final step of this pathway but are encoded by different genes and exhibit distinct tissue distribution and substrate preferences. DGAT1 is highly expressed in the intestine and plays a key role in dietary fat absorption, while DGAT2 is the predominant isoform in the liver, making it a key target for addressing hepatic steatosis.

To provide a comprehensive evaluation, this guide compares H2-003 with other well-characterized DGAT inhibitors:

• PF-06424439 : A potent and selective DGAT2 inhibitor.

• T863 : A potent and selective DGAT1 inhibitor.

• A-922500 : Another potent and highly selective DGAT1 inhibitor.

• Xanthohumol : A dual inhibitor of both DGAT1 and DGAT2.

Data Presentation: A Comparative Analysis of DGAT Inhibitors

The following table summarizes the available quantitative data for H2-003 and its alternatives, allowing for a direct comparison of their potency and selectivity.

Inhibitor	Target(s)	IC50 (Human DGAT1)	IC50 (Human DGAT2)	Key Characteristics
H2-003	DGAT2	Not specified, but selective for DGAT2	Not specified, but potent in cellular assays	Selective human DGAT2 inhibitor; reduces triglyceride biosynthesis in liver and fat cells.[1][4]
PF-06424439	DGAT2	No significant activity	14 nM	Potent and selective DGAT2 inhibitor.[5]
T863	DGAT1	15 nM	No inhibitory activity	Potent and selective DGAT1 inhibitor.
A-922500	DGAT1	7-9 nM	53,000 nM (53 µM)	Highly potent and selective DGAT1 inhibitor.
Xanthohumol	DGAT1 & DGAT2	40,000 nM (40 µM)	40,000 nM (40 µM)	Dual inhibitor with similar potency for both isoforms.[5][6]

Experimental Protocols

The evaluation of DGAT inhibitor specificity and potency relies on robust biochemical and cell-based assays. Below are detailed methodologies for key experiments.

In Vitro DGAT Activity Assay (Biochemical)

This assay directly measures the enzymatic activity of DGAT1 and DGAT2 in the presence of an inhibitor.

• Enzyme Source : Microsomal fractions from cells engineered to overexpress human DGAT1 or DGAT2.

• Substrates :

  • Diacylglycerol (DAG) as the acyl acceptor.

  • Radiolabeled fatty acyl-CoA (e.g., [14C]oleoyl-CoA) as the acyl donor.

• Assay Procedure :

  • Prepare a reaction mixture containing the enzyme source, DAG, and a buffer system.

  • Add varying concentrations of the inhibitor (e.g., H2-003) or vehicle control.

  • Initiate the reaction by adding the radiolabeled fatty acyl-CoA.

  • Incubate the reaction at 37°C for a specified time.

  • Stop the reaction by adding a quenching solution.

  • Extract the lipids from the reaction mixture.

  • Separate the newly synthesized radiolabeled triglycerides from the unreacted substrates using thin-layer chromatography (TLC).

  • Quantify the amount of radiolabeled triglyceride using a scintillation counter.

• Data Analysis : The inhibitory activity is calculated as the percentage reduction in triglyceride synthesis compared to the vehicle control. The IC50 value, the concentration of inhibitor required to reduce enzyme activity by 50%, is determined by plotting the percentage of inhibition against the inhibitor concentration.

Cell-Based Triglyceride Synthesis Assay

This assay assesses the ability of an inhibitor to block triglyceride synthesis within a cellular context.

• Cell Lines : Human hepatoma cell lines (e.g., HepG2) or preadipocytes (e.g., 3T3-L1) that endogenously express DGAT enzymes.

• Reagents :

  • Radiolabeled lipid precursor (e.g., [14C]acetic acid or [3H]oleic acid).

  • Inhibitor of interest.

• Assay Procedure :

  • Culture the cells to a suitable confluency.

  • Pre-incubate the cells with various concentrations of the inhibitor or vehicle control for a defined period.

  • Add the radiolabeled lipid precursor to the cell culture medium.

  • Incubate for a period to allow for cellular uptake and incorporation into triglycerides.

  • Wash the cells to remove unincorporated radiolabel.

  • Lyse the cells and extract the total lipids.

  • Separate the triglycerides by TLC.

  • Quantify the amount of radiolabeled triglyceride by scintillation counting.

• Data Analysis : Similar to the biochemical assay, the IC50 value is determined by measuring the dose-dependent decrease in cellular triglyceride synthesis.

In Vivo Evaluation of DGAT Inhibitors

Animal models are used to assess the physiological effects of DGAT inhibitors.

• Animal Models : Rodent models of dyslipidemia or obesity, such as diet-induced obese (DIO) mice or Zucker fatty rats.

• Drug Administration : The inhibitor is administered orally or via another appropriate route.

• Key Endpoints :

  • Plasma Triglyceride Levels : Blood samples are collected at various time points after administration of the inhibitor and a lipid challenge (e.g., oral gavage of corn oil). Plasma triglyceride levels are measured to assess the inhibitor's effect on lipid absorption and synthesis.

  • Hepatic Triglyceride Content : At the end of the study, liver tissue is collected, and the triglyceride content is quantified to determine the inhibitor's impact on hepatic steatosis.

  • Body Weight and Adiposity : For longer-term studies, changes in body weight and fat mass are monitored.

Visualizations

Signaling Pathway

Caption: The role of DGAT2 in the final step of triglyceride synthesis and its inhibition by H2-003.

Experimental Workflow

Caption: Workflow for evaluating the specificity and efficacy of DGAT2 inhibitors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. selleckchem.com [selleckchem.com]
• 6. Xanthohumol | Influenza Virus | Acyltransferase | HSV | TargetMol [targetmol.com]

A Head-to-Head In Vitro Comparison of Diacylglycerol Acyltransferase (DGAT) Inhibitors

For researchers, scientists, and drug development professionals, this guide offers an objective comparison of the in vitro performance of key Diacylglycerol Acyltransferase (DGAT) inhibitors. This document provides supporting experimental data, detailed methodologies for crucial experiments, and visual diagrams of signaling pathways and experimental workflows.

Diacylglycerol acyltransferase (DGAT) is a critical enzyme that catalyzes the final step in triglyceride synthesis.[1] This pathway is integral to energy storage, and its dysregulation is implicated in metabolic diseases such as obesity, type 2 diabetes, and non-alcoholic fatty liver disease (NAFLD). Two primary isoforms, DGAT1 and DGAT2, encoded by separate genes, carry out this pivotal reaction. While both isoforms catalyze the same reaction, they exhibit differences in tissue distribution, substrate preferences, and physiological functions, making them distinct therapeutic targets.[1] This guide focuses on a comparative analysis of selective inhibitors for both DGAT1 and DGAT2.

Quantitative Comparison of DGAT Inhibitors

The following table summarizes the in vitro potency of several well-characterized DGAT inhibitors. The data has been compiled from various independent studies to provide a comparative overview.

Inhibitor	Target	IC50 (nM)	Cell-Based Assay IC50 (nM)	Selectivity
PF-04620110	DGAT1	19 (human)	8 (HT-29 cells, triglyceride synthesis)	>100-fold vs. human DGAT2, ACAT1, AWAT1/2, MGAT2/3
A-922500	DGAT1	7, 9 (human), 24 (mouse)	17 (HEK293 cells, [13C18]oleoyl triolein (B1671897) incorporation)	Selective vs. DGAT2 (IC50 = 53 µM), ACAT1, and ACAT2 (IC50 = 296 µM)
PF-06424439	DGAT2	14	Reduces triglyceride synthesis in human hepatocytes	No significant activity at MGAT1-3 or DGAT1
JNJ-DGAT2-A	DGAT2	140 (human)	660-990 (HepG2 cells, triglyceride synthesis)	>70-fold vs. DGAT1 and MGAT2

Signaling Pathway and Experimental Workflow

To provide a clearer understanding of the context in which these inhibitors function, the following diagrams illustrate the DGAT signaling pathway and a typical experimental workflow for evaluating DGAT inhibitors in vitro.

DGAT Signaling Pathway in Triglyceride Synthesis.

Typical Experimental Workflow for DGAT Inhibitors.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are based on established methods in the field.

DGAT1 Enzyme Inhibition Assay (Radiolabeled)

This assay quantifies the ability of a compound to inhibit the enzymatic activity of DGAT1 in a cell-free system.

Materials:

• Enzyme Source: Microsomes from Sf9 insect cells or HEK293 cells overexpressing human DGAT1.

• Substrates: 1,2-Dioleoyl-sn-glycerol (DAG) and [14C]oleoyl-CoA.

• Assay Buffer: 100 mM Tris-HCl (pH 7.5) containing 150 mM KCl, and 10 mM MgCl2.

• Test Compounds: DGAT1 inhibitors dissolved in DMSO.

• Stopping Solution: Chloroform:methanol (2:1, v/v).

• Thin-Layer Chromatography (TLC) plates: Silica (B1680970) gel G60.

• TLC Developing Solvent: Hexane:diethyl ether:acetic acid (80:20:1, v/v/v).

• Scintillation fluid and counter.

Procedure:

• Prepare a reaction mixture containing the assay buffer, DAG, and the DGAT1 enzyme preparation.

• Add the test compound at various concentrations (typically in a serial dilution). A DMSO control is run in parallel.

• Initiate the reaction by adding the radiolabeled fatty acyl-CoA.

• Incubate the reaction mixture at 37°C for 10-20 minutes.

• Stop the reaction by adding the stopping solution.

• Extract the lipids and spot the organic phase onto a TLC plate.

• Develop the TLC plate in the developing solvent to separate the triglycerides from the substrates.

• Visualize the radiolabeled triglycerides using a phosphorimager.

• Scrape the silica gel corresponding to the triglyceride band into a scintillation vial, add scintillation fluid, and quantify the radioactivity using a scintillation counter.

• Calculate the percent inhibition at each compound concentration and determine the IC50 value.

Cellular Triglyceride Synthesis Assay

This assay measures the effect of DGAT inhibitors on triglyceride synthesis within a cellular context.

Materials:

• Cell Line: HepG2 or HT-29 cells.

• Culture Medium: Appropriate cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics.

• Labeled Precursor: [14C]glycerol or [3H]oleic acid.

• Test Compounds: DGAT inhibitors dissolved in DMSO.

• Lysis Buffer: A suitable buffer for cell lysis and lipid extraction (e.g., isopropanol).

• TLC plates and developing solvent as described above.

• Scintillation fluid and counter.

Procedure:

• Seed cells in a multi-well plate and allow them to adhere and grow to a desired confluency.

• Pre-incubate the cells with various concentrations of the test compound or vehicle (DMSO) for 1-2 hours.

• Add the radiolabeled precursor ([14C]glycerol or [3H]oleic acid) to the culture medium and incubate for an additional 2-4 hours.

• Wash the cells with cold phosphate-buffered saline (PBS) to remove unincorporated labeled precursor.

• Lyse the cells and extract the total lipids.

• Separate the triglycerides from other lipid species using TLC as described in the enzyme inhibition assay protocol.

• Quantify the amount of radiolabeled triglyceride by scintillation counting.

• Determine the effect of the inhibitor on cellular triglyceride synthesis and calculate the IC50 value.

Conclusion

The in vitro data presented in this guide highlights the potency and selectivity of several DGAT1 and DGAT2 inhibitors. The provided experimental protocols offer a foundation for researchers to conduct their own comparative studies. The distinct profiles of these inhibitors underscore the potential for developing targeted therapies for a range of metabolic disorders. Further investigation into the cellular and physiological consequences of inhibiting each DGAT isoform will be crucial for advancing these promising therapeutic strategies.

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to the Validation of Molecular Hydrogen's Effect on Lipid Accumulation

This guide provides a comparative analysis of the effects of molecular hydrogen (H2) on lipid accumulation, with a focus on in vitro studies using the HepG2 human hepatoma cell line, a widely used model for studying liver-related metabolic processes. For a comprehensive comparison, the effects of H2 are benchmarked against two well-established drugs known to modulate lipid metabolism: Simvastatin (B1681759) and Metformin (B114582). This document is intended for researchers, scientists, and drug development professionals investigating novel therapeutic strategies for metabolic disorders characterized by excessive lipid accumulation, such as non-alcoholic fatty liver disease (NAFLD).

Data Presentation: Comparative Efficacy in Reducing Lipid Accumulation

The following table summarizes the quantitative data on the effects of Molecular Hydrogen (H2), Simvastatin, and Metformin on lipid accumulation in HepG2 cells. The data is compiled from various studies and presented to facilitate a direct comparison of their efficacy.

Compound	Cell Line	Inducer of Lipid Accumulation	Concentration	Effect on Lipid Accumulation	Key Molecular Targets/Pathways	Citation
Molecular Hydrogen (H2)	HepG2	Palmitate-BSA complex	Pretreatment for 24h	Significant reduction in fatty acid uptake and lipid accumulation.	Downregulation of CD36 protein expression, inhibition of JNK activation, activation of AMPK/Nrf2/HO-1 pathway.	[1][2][3][4]
Simvastatin	HepG2	Oleic Acid (1 mM)	4-10 µM	~40% reduction in lipid accumulation.	Inhibition of HMG-CoA reductase.	[5][6]
Metformin	HepG2	High Glucose	2 mM	Significant reduction in lipid accumulation.	Downregulation of SREBP-1c and FAS, increased expression of CPT1 and CROT, downregulation of miR-33b, activation of AMPK.	[1][7][8][9][10][11]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below. These protocols are foundational for the validation and comparison of compounds affecting lipid accumulation.

Cell Culture and Induction of Lipid Accumulation

• Cell Line: Human hepatoma HepG2 cells.

• Culture Conditions: Cells are maintained in Dulbecco's Modified Eagle's Medium (DMEM) or Eagle's Minimum Essential Medium (EMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin, at 37°C in a humidified atmosphere with 5% CO2.

• Induction of Steatosis: To induce lipid accumulation, HepG2 cells are treated with either a fatty acid complex (e.g., 0.3-1.0 mM palmitate conjugated to bovine serum albumin - BSA) or high glucose (e.g., 33 mM) for 24 hours.[1][2][9]

Treatment with Test Compounds

• Molecular Hydrogen (H2): HepG2 cells are pre-treated with hydrogen-rich medium for 24 hours before the induction of lipid accumulation. Hydrogen-rich medium can be prepared by bubbling hydrogen gas into the culture medium or by using commercially available hydrogen-generating reagents.[1][2][3]

• Simvastatin: A stock solution of simvastatin is prepared in a suitable solvent (e.g., DMSO). HepG2 cells are pre-treated with varying concentrations of simvastatin (e.g., 4-10 µM) for 24 hours prior to the addition of the lipid accumulation inducer.[5][6]

• Metformin: A stock solution of metformin is prepared in water. HepG2 cells are treated with metformin (e.g., 2 mM) concurrently with the high glucose challenge for 24 hours.[7][9]

Quantification of Lipid Accumulation: Oil Red O Staining

Oil Red O is a lysochrome diazo dye that stains neutral triglycerides and lipids.

• Fixation: After treatment, cells are washed twice with phosphate-buffered saline (PBS) and then fixed with 10% formalin in PBS for 30-60 minutes at room temperature.[12][13][14]

• Washing: The formalin is removed, and the cells are washed with distilled water.

• Isopropanol (B130326) Incubation: Cells are incubated with 60% isopropanol for 5 minutes.[14]

• Staining: The isopropanol is removed, and the cells are stained with a freshly prepared Oil Red O working solution for 15-30 minutes at room temperature.[12][13][14]

• Washing: The staining solution is discarded, and the cells are washed multiple times with distilled water to remove excess stain.

• Visualization: The stained lipid droplets within the cells can be visualized using a light microscope.

• Quantification: For quantitative analysis, the stained oil is eluted by adding 100% isopropanol and the absorbance is measured spectrophotometrically at a wavelength of 500-540 nm.[12][15]

Fatty Acid Uptake Assay

This assay measures the rate at which cells take up fluorescently labeled fatty acid analogs.

• Cell Seeding: HepG2 cells are seeded in a 96-well plate.

• Serum Starvation: Prior to the assay, cells are serum-starved for a defined period (e.g., 1-2 hours).

• Incubation with Fluorescent Fatty Acid: Cells are incubated with a fluorescently labeled fatty acid analog (e.g., BODIPY-labeled C16) for a short period (e.g., 15 minutes).[2][16]

• Washing: The cells are washed with a washing buffer to remove any unincorporated fluorescent fatty acid.

• Fluorescence Measurement: The intracellular fluorescence is measured using a fluorescence microplate reader or a fluorescence microscope.[2][17]

Western Blot Analysis

Western blotting is used to detect and quantify the expression levels of specific proteins involved in lipid metabolism.

• Cell Lysis: After treatment, cells are washed with cold PBS and lysed in a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration in the cell lysates is determined using a protein assay kit (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein (e.g., 20-30 µg) are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: The membrane is blocked with a blocking buffer (e.g., 5% non-fat milk or BSA in Tris-buffered saline with Tween 20 - TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: The membrane is incubated with primary antibodies specific to the target proteins (e.g., CD36, phospho-JNK, total JNK, GAPDH) overnight at 4°C.[2][18]

• Secondary Antibody Incubation: After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1-2 hours at room temperature.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system and imaged. The band intensities are quantified using densitometry software.

Signaling Pathways and Mechanisms of Action

The following diagrams illustrate the key signaling pathways modulated by Molecular Hydrogen, Simvastatin, and Metformin in the context of lipid accumulation.

Caption: Molecular Hydrogen's mechanism in reducing lipid accumulation.

Caption: Simvastatin's inhibitory effect on the cholesterol synthesis pathway.

Caption: Metformin's multifaceted regulation of lipid metabolism pathways.

References

• 1. Metformin reduces lipid accumulation in HepG2 cells via downregulation of miR-33b - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Molecular hydrogen attenuates fatty acid uptake and lipid accumulation through downregulating CD36 expression in HepG2 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. hho-bulgaria.com [hho-bulgaria.com]
• 5. spandidos-publications.com [spandidos-publications.com]
• 6. Low simvastatin concentrations reduce oleic acid-induced steatosis in HepG2 cells: An in vitro model of non-alcoholic fatty liver disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. tandfonline.com [tandfonline.com]
• 11. Metformin and Systemic Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 2.5. Oil Red O Staining [bio-protocol.org]
• 13. Lipotoxicity in HepG2 cells triggered by free fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. researchgate.net [researchgate.net]
• 16. cdn.caymanchem.com [cdn.caymanchem.com]
• 17. docs.aatbio.com [docs.aatbio.com]
• 18. Chemosensitization of HepG2 cells by suppression of NF-κB/p65 gene transcription with specific-siRNA - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Procedures for the Proper Disposal of Laboratory Chemicals

DISCLAIMER: The specific substance "H2-003" could not be definitively identified through standard chemical databases. The information provided below is a general guideline for the safe disposal of laboratory chemicals. Researchers, scientists, and drug development professionals must always refer to the specific Safety Data Sheet (SDS) for the exact chemical before handling or disposal.

I. Introduction

The safe and responsible disposal of laboratory chemicals is paramount to ensuring the safety of personnel and the protection of the environment. This guide provides a general framework for the proper disposal of chemical waste, with a focus on procedural steps and safety protocols. The procedures outlined are based on established laboratory safety principles. For specific chemical disposal, always consult the manufacturer's Safety Data Sheet (SDS).

II. General Chemical Disposal Protocol

The disposal of any chemical waste should follow a structured protocol to minimize risks. This involves identifying the substance, assessing its hazards, selecting the appropriate disposal route, and documenting the process.

Experimental Protocol: General Chemical Waste Disposal

• Chemical Identification: Positively identify the chemical waste. Locate the Safety Data Sheet (SDS) for the substance.

• Hazard Assessment: Review the SDS, specifically sections on hazards identification, handling and storage, and disposal considerations.

• Personal Protective Equipment (PPE): Don the appropriate PPE as specified in the SDS. This may include safety goggles, face shields, gloves resistant to the specific chemical, and a lab coat.

• Segregation of Waste: Do not mix different chemical wastes unless explicitly permitted by established procedures. Incompatible chemicals can react violently. Store waste in clearly labeled, compatible containers.

• Waste Accumulation: Store waste in a designated Satellite Accumulation Area (SAA).[1] Containers must be in good condition, compatible with the waste, and kept closed when not in use.[2]

• Labeling: Label all waste containers with the words "Hazardous Waste," the full chemical name (no abbreviations), and the accumulation start date.[2][3]

• Disposal Request: When the container is full or has been in accumulation for the maximum allowed time, submit a waste disposal request to your institution's Environmental Health and Safety (EHS) office.[4]

• Record Keeping: Maintain a log of all hazardous waste generated and disposed of.[3][5]

III. Example Chemical Data: Hydrogen Gas (H2)

While "H2-003" is an unknown identifier, the search results provided extensive information on Hydrogen (H2). The following table summarizes its key properties and immediate safety information as an example of data presentation. This data is not to be used for the disposal of "H2-003".

Property	Value	Source
Chemical Formula	H2	[6]
Appearance	Colorless, odorless gas	[7][8]
Molecular Weight	2 g/mol	[9]
Boiling Point	-253 °C	[9][10]
Melting Point	-259 °C	[6][9]
Flammability Range	4-75 vol% in air	[9]
Autoignition Temperature	560 °C	[9]
Primary Hazards	Extremely flammable gas; Gas under pressure; Simple asphyxiant	[6][9]

IV. Logical Workflow for Chemical Disposal

The decision-making process for chemical disposal can be visualized as a logical workflow. This diagram illustrates the key steps from waste generation to final disposal.

Caption: Workflow for the safe disposal of laboratory chemical waste.

V. Spill and Emergency Procedures

In the event of a chemical spill, immediate and correct action is crucial.

General Spill Cleanup Protocol:

• Alert Personnel: Notify everyone in the immediate area of the spill.[11]

• Evacuate: If the spill is large, highly toxic, or flammable, evacuate the area and contact your institution's EHS or emergency response team.

• Ventilate: If safe to do so, increase ventilation by opening windows or turning on a fume hood.[11]

• Consult SDS: Refer to the SDS for specific spill cleanup instructions.

• Use Spill Kit: For small, manageable spills, use an appropriate spill kit. Never use combustible materials like paper towels to clean up oxidizers or flammable liquids.[11]

• Personal Protection: Wear appropriate PPE, including respiratory protection if necessary.

• Containment: Confine the spill to a small area.[11]

• Cleanup and Disposal: Absorb the spilled material and place it in a labeled container for hazardous waste disposal.

For flammable gases like hydrogen, the primary response to a leak is to eliminate all ignition sources and ventilate the area.[8][10] If a leaking gas cylinder is on fire, do not extinguish the flame unless the gas flow can be stopped safely, as this can lead to the formation of an explosive mixture.[6][10]

VI. Conclusion

The proper disposal of chemical waste is a critical component of laboratory safety. While the specific identity of "H2-003" is unknown, the principles of chemical identification, hazard assessment, proper handling, and adherence to institutional protocols are universal. Always prioritize safety by consulting the Safety Data Sheet for any chemical before use or disposal.

References

• 1. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 2. offices.austincc.edu [offices.austincc.edu]
• 3. valenciacollege.edu [valenciacollege.edu]
• 4. towson.edu [towson.edu]
• 5. epa.gov [epa.gov]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Hydrogen | H2 | CID 783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. alsafetydatasheets.com [alsafetydatasheets.com]
• 9. static1.squarespace.com [static1.squarespace.com]
• 10. airgas.com [airgas.com]
• 11. esa.dc.gov [esa.dc.gov]

Essential Safety and Logistical Information for Handling Hydrogen (H₂) Gas

Disclaimer: The substance "H2-003" could not be specifically identified through available resources. This guide provides information for Hydrogen (H₂) gas, which is presumed to be the intended substance. Researchers, scientists, and drug development professionals should always consult their institution's specific safety protocols and the Safety Data Sheet (SDS) provided by the gas supplier before handling any chemical.

This document outlines the essential personal protective equipment (PPE), handling procedures, and disposal plans for Hydrogen gas to ensure laboratory safety.

Quantitative Safety Data

The following table summarizes key quantitative safety data for Hydrogen gas.

Property	Value	Citations
Flammability Limits in Air	4% - 75% by volume	[1][2][3]
Auto-ignition Temperature	500 °C (932 °F)	[2][3]
Flammable Gas Mixtures	>5.5% H₂ in N₂, >2.94% H₂ in Ar, >3.9% H₂ in He
Oxygen Displacement	Asphyxiant at high concentrations

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Hydrogen gas to mitigate risks associated with flammability and compressed gas.

Equipment	Specifications	Citations
Eye Protection	ANSI-approved, tight-fitting safety goggles. A face shield is also recommended.
Body Protection	Flame-resistant and anti-static lab coats, fully buttoned with sleeves of sufficient length.
Hand Protection	Chemical-resistant gloves. For liquefied hydrogen, cryogenic gloves are required.
Footwear	Closed-toed, anti-static safety shoes.
Respiratory Protection	Generally not required with adequate ventilation. In case of a leak, a self-contained breathing apparatus (SCBA) is necessary.

Experimental Protocols and Handling Procedures

Adherence to strict protocols is crucial for the safe handling of Hydrogen gas in a laboratory setting.

Storage of Hydrogen Cylinders

• Securing Cylinders: Compressed gas cylinders must be securely fastened at all times, even when empty. Use chains or straps to secure them to a wall or a stable structure.

• Ventilation: Store cylinders in a cool, dry, and well-ventilated area.

• Segregation: Flammable gas cylinders must be stored at least 20 feet away from oxidizing gases and other combustible materials.

• Environment: Avoid storing cylinders near electrical panels, emergency eyewashes, safety showers, or heat and ignition sources.

Operational Plan for Handling Hydrogen Gas

• Training: All personnel must be thoroughly trained in handling compressed and flammable gases before working with Hydrogen.

• System Preparation:

  • Ensure all equipment, including tubing and regulators, is designed for Hydrogen service and is electrically grounded and bonded. Stainless steel tubing is recommended.

  • Before introducing Hydrogen, purge the entire system with an inert gas like Nitrogen or Argon.

• Leak Detection:

  • The use of a fixed gas detection system with audible and visual alarms is highly recommended.

  • After connecting a new cylinder, perform a leak test on all connections using a suitable leak detection solution.

• Ventilation: All work with Hydrogen gas should be conducted in a chemical fume hood or a well-ventilated area to prevent accumulation.

• Eliminating Ignition Sources: Prohibit open flames, sparks, and smoking in areas where Hydrogen is handled or stored. Use non-sparking tools.

Emergency Procedures

• In Case of a Leak:

  • Evacuate all non-essential personnel from the immediate area.

  • If it is safe to do so, shut off the Hydrogen source.

  • Increase ventilation to the area.

  • Notify the principal investigator and the appropriate safety personnel.

• In Case of Fire:

  • If a Hydrogen leak ignites, do not attempt to extinguish the flame unless the gas flow can be stopped safely. An extinguished flame on an active leak can lead to the formation of an explosive gas cloud that could re-ignite.

  • Evacuate the area and contact emergency services.

Disposal Plan

• Empty Cylinders: Do not attempt to dispose of gas cylinders. Contact the supplier for the return of old, unused, or empty cylinders.

• Waste Neutralization: For experimental residues containing acids used to generate hydrogen, neutralize them with a base like sodium bicarbonate before disposal, following institutional guidelines.

Visualization of Handling Workflow

The following diagram illustrates the logical workflow for safely handling a compressed Hydrogen gas cylinder from receipt to disposal.

Caption: Workflow for handling compressed Hydrogen gas cylinders.

References

• 1. Disposal of Hydrogen (H₂) — Synergy Recycling [synergy-recycling.co.uk]
• 2. drexel.edu [drexel.edu]
• 3. www-s.mechse.uiuc.edu [www-s.mechse.uiuc.edu]